Cyclohexanediaminetetraacetic acid

• CAS: 25637-70-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Cyclohexanediaminetetraacetic Acid (CDTA)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and characterization of Cyclohexanediaminetetraacetic acid (CDTA), a prominent chelating agent. This document details the synthetic route from 1,2-diaminocyclohexane and chloroacetic acid, including optimized reaction conditions and a step-by-step purification protocol. Furthermore, it outlines a suite of characterization techniques complete with experimental procedures and representative data to ensure the identity and purity of the synthesized compound.

Synthesis of Cyclohexanediaminetetraacetic Acid

The most common and efficient method for the synthesis of CDTA is the carboxymethylation of 1,2-diaminocyclohexane using chloroacetic acid in an alkaline medium. The reaction proceeds via nucleophilic substitution, where the nitrogen atoms of the diamine displace the chloride from chloroacetic acid.

Optimized Reaction Conditions

The yield and purity of the final product are highly dependent on the reaction parameters. The following table summarizes the optimized conditions for the synthesis of CDTA.[1]

Parameter	Optimized Value
Molar Ratio (1,2-diaminocyclohexane : chloroacetic acid)	1 : 6
Reaction Temperature	50 °C
Reaction Time	7 hours
pH	Maintained in alkaline range

Experimental Protocol: Synthesis and Purification

This protocol details the synthesis of CDTA from 1,2-diaminocyclohexane and chloroacetic acid, followed by purification via recrystallization.

Materials:

• 1,2-diaminocyclohexane

• Chloroacetic acid

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• pH meter

• Buchner funnel and flask

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of Sodium Chloroacetate (B1199739): In a three-necked round-bottom flask equipped with a magnetic stirrer, dissolve chloroacetic acid in deionized water. Cool the solution in an ice bath.

• Neutralization: Slowly add a concentrated solution of sodium hydroxide to the chloroacetic acid solution while stirring and maintaining the temperature below 20 °C. This will form sodium chloroacetate in situ.

• Addition of Diamine: To the freshly prepared sodium chloroacetate solution, add 1,2-diaminocyclohexane dropwise using a dropping funnel.

• Reaction: After the addition is complete, heat the reaction mixture to 50 °C and maintain this temperature for 7 hours with continuous stirring. Throughout the reaction, maintain the pH of the solution in the alkaline range (pH 9-11) by periodic addition of sodium hydroxide solution.

• Acidification and Precipitation: After the reaction is complete, cool the mixture to room temperature. Slowly add concentrated hydrochloric acid with stirring to adjust the pH to approximately 2. A white precipitate of CDTA will form.

• Isolation of Crude Product: Collect the crude CDTA precipitate by vacuum filtration using a Buchner funnel. Wash the precipitate with cold deionized water to remove any unreacted starting materials and salts.

• Purification by Recrystallization:

  • Suspend the crude CDTA in deionized water and heat the mixture to boiling.

  • Add a minimal amount of sodium hydroxide solution to dissolve the CDTA completely.

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the filtrate to cool to room temperature, and then cool further in an ice bath.

  • Slowly acidify the solution with hydrochloric acid to a pH of 2 to reprecipitate the purified CDTA.

  • Collect the purified CDTA by vacuum filtration, wash with cold deionized water, and then with a small amount of cold ethanol.

• Drying: Dry the purified CDTA in a vacuum oven at 60-70 °C to a constant weight.

Synthesis Workflow

Caption: Synthesis workflow for Cyclohexanediaminetetraacetic acid (CDTA).

Characterization of Cyclohexanediaminetetraacetic Acid

Thorough characterization is essential to confirm the structure, purity, and properties of the synthesized CDTA. The following sections detail the key analytical techniques and expected results.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₄H₂₂N₂O₈
Molecular Weight	346.34 g/mol
Appearance	White crystalline powder
Melting Point	213-216 °C
Solubility	Sparingly soluble in water; Soluble in alkaline solutions
pKa Values	pK₁: 2.4, pK₂: 3.5, pK₃: 6.1, pK₄: 11.7

Spectroscopic Analysis

NMR spectroscopy is a powerful tool for elucidating the molecular structure of CDTA.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified CDTA in a suitable deuterated solvent (e.g., D₂O with a small amount of NaOD to ensure dissolution).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field spectrometer. Typical parameters include a 30° pulse width, a relaxation delay of 5 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

Expected Spectral Data:

¹H NMR (D₂O, representative chemical shifts)

Chemical Shift (ppm)	Multiplicity	Assignment
~ 3.6	s	-N-CH₂ -COOH
~ 3.2	m	-CH -N-
~ 1.2 - 2.0	m	Cyclohexyl -CH₂ -

¹³C NMR (D₂O, representative chemical shifts)

Chemical Shift (ppm)	Assignment
~ 175	C =O
~ 60	-N-C H₂-COOH
~ 55	-C H-N-
~ 20 - 30	Cyclohexyl -C H₂-

FT-IR spectroscopy is used to identify the functional groups present in the CDTA molecule.

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground CDTA with dry KBr powder and pressing the mixture into a thin, transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the neat solid.

• Data Acquisition: Record the FT-IR spectrum over the range of 4000-400 cm⁻¹.

Expected Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic acid
~ 2930, 2860	C-H stretch	Cyclohexyl group
~ 1730	C=O stretch	Carboxylic acid
~ 1400	O-H bend	Carboxylic acid
~ 1200	C-N stretch	Amine

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of the synthesized CDTA.

Experimental Protocol: HPLC Analysis

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer at pH 7) and an organic modifier (e.g., methanol (B129727) or acetonitrile).

• Standard and Sample Preparation: Prepare a standard solution of known concentration of CDTA and a solution of the synthesized sample in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a buffer/organic solvent mixture.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a low wavelength (e.g., 210 nm).

  • Injection Volume: 20 µL.

• Analysis: Inject the standard and sample solutions and compare the retention times and peak areas to determine the purity of the synthesized CDTA.

Thermal Analysis

Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide information about the thermal stability and decomposition of CDTA.

Experimental Protocol: Thermal Analysis

• Sample Preparation: Place a small, accurately weighed amount of CDTA (5-10 mg) into an alumina (B75360) or platinum crucible.

• TGA Analysis: Heat the sample from room temperature to a high temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere. Record the mass loss as a function of temperature.

• DSC Analysis: Heat the sample under a nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min) and record the heat flow to determine melting and decomposition temperatures.

Expected Results:

• TGA: A thermogram showing weight loss corresponding to the loss of water of hydration (if present) followed by decomposition at higher temperatures.

• DSC: A thermogram showing an endothermic peak corresponding to the melting point, followed by exothermic peaks associated with decomposition.

Chelation Properties

A key characteristic of CDTA is its ability to form stable complexes with metal ions. The stability of these complexes is quantified by their stability constants (log K).

Stability Constants of CDTA with Various Metal Ions

Metal Ion	log K
Ca²⁺	12.5
Mg²⁺	10.3
Fe³⁺	29.3
Cu²⁺	21.3
Zn²⁺	18.7
Pb²⁺	19.7
Ni²⁺	19.4
Co²⁺	18.9

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of Cyclohexanediaminetetraacetic acid. The detailed protocols for synthesis and analysis, coupled with the tabulated quantitative data, offer researchers and drug development professionals the necessary information to produce and verify high-purity CDTA for their specific applications. The provided diagrams visually summarize the key workflow, enhancing the practical utility of this guide. Adherence to these methodologies will ensure the reliable production of CDTA with consistent quality.

References

• 1. Cyclohexane-1,2-diamine-N,N,N',N'-tetraacetic acid monohydrate, trans- | C14H24N2O9 | CID 2723844 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Trans-1,2-Diaminocyclohexane-N,N,N′,N′-tetraacetic Acid (CAS Number: 125572-95-4)

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties

The compound corresponding to CAS number 125572-95-4 is trans-1,2-Diaminocyclohexane-N,N,N′,N′-tetraacetic acid monohydrate . It is a powerful chelating agent, also known by several synonyms including (1,2-Cyclohexylenedinitrilo)tetraacetic Acid, CDTA monohydrate, and Titriplex® IV.[1][2][3][4] This aminopolycarboxylic acid is structurally analogous to the more commonly known Ethylenediaminetetraacetic acid (EDTA) but possesses a cyclohexane (B81311) ring in its backbone, which imparts distinct chemical and biological properties.

This technical guide provides a comprehensive overview of the available scientific data on trans-1,2-CDTA, focusing on its synthesis, mechanism of action, and potential therapeutic applications, with a particular emphasis on experimental data and protocols relevant to research and drug development.

Physicochemical Properties

Trans-1,2-CDTA is typically a white to off-white solid.[5] It exhibits limited solubility in water but is soluble in alkaline solutions, such as 1N sodium hydroxide (B78521). The compound is generally insoluble in most common organic solvents.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₂₄N₂O₉ (monohydrate)	[4][6]
Molecular Weight	364.35 g/mol (monohydrate)	[3][4][6]
Melting Point	213-216 °C (with decomposition)	[3]
Appearance	White to off-white solid	[5]
Solubility	Slightly soluble in water; Soluble in alkali solutions

Synthesis and Manufacturing

The synthesis of trans-1,2-CDTA originates from its diamine precursor, trans-1,2-diaminocyclohexane. A common industrial method for obtaining this precursor is the hydrogenation of o-phenylenediamine.[7] The racemic mixture of trans-1,2-diaminocyclohexane can then be resolved into its enantiomers using a resolving agent like enantiomerically pure tartaric acid.[7]

While a detailed, publicly available protocol for the direct synthesis of the final tetraacetic acid monohydrate is not extensively documented in the search results, the general synthetic route involves the carboxymethylation of trans-1,2-diaminocyclohexane. This process is analogous to the synthesis of other aminopolycarboxylic acids like EDTA. A generalized experimental approach, based on the synthesis of similar compounds, is outlined below.

Generalized Experimental Protocol for Synthesis

Objective: To synthesize trans-1,2-Diaminocyclohexane-N,N,N′,N′-tetraacetic acid from trans-1,2-diaminocyclohexane.

Materials:

• trans-1,2-diaminocyclohexane

• Chloroacetic acid or Bromoacetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Distilled water

• Reaction vessel with stirring and temperature control

• pH meter

Methodology:

• Alkylation Reaction:

  • Dissolve trans-1,2-diaminocyclohexane in an aqueous solution of sodium hydroxide. The sodium hydroxide acts as a base to deprotonate the amino groups, making them nucleophilic.

  • Slowly add a solution of chloroacetic acid or bromoacetic acid to the reaction mixture while maintaining a controlled temperature, typically below 50°C, to prevent side reactions. The reaction is highly exothermic.

  • Continuously monitor and adjust the pH of the reaction mixture with the addition of sodium hydroxide to keep it in the alkaline range (pH 9-11). This is crucial for the carboxymethylation reaction to proceed efficiently.

  • Allow the reaction to proceed for several hours with constant stirring until the alkylation is complete.

• Acidification and Precipitation:

  • Once the reaction is complete, cool the mixture.

  • Slowly acidify the solution with hydrochloric acid. As the pH decreases, the trans-1,2-CDTA will precipitate out of the solution as the free acid.

  • Continue adding acid until the pH reaches approximately 2-3 to ensure complete precipitation.

• Isolation and Purification:

  • Collect the precipitated solid by filtration.

  • Wash the solid with cold distilled water to remove any unreacted starting materials and inorganic salts.

  • Further purification can be achieved by recrystallization from hot water.

  • Dry the purified product under vacuum to obtain trans-1,2-Diaminocyclohexane-N,N,N′,N′-tetraacetic acid.

Logical Workflow for Synthesis:

Diagram 1: Generalized workflow for the synthesis of trans-1,2-CDTA.

Mechanism of Action: Chelation Chemistry

The primary mechanism of action of trans-1,2-CDTA is its ability to act as a hexadentate ligand, forming highly stable, water-soluble coordination complexes with a wide range of metal ions. This process, known as chelation, involves the donation of electron pairs from the two nitrogen atoms and the four carboxylate groups to a central metal ion. The resulting complex effectively sequesters the metal ion, preventing it from participating in other chemical reactions.

The stability of these metal-CDTA complexes is a key determinant of the chelating agent's efficacy. This stability is quantified by the stability constant (log K), with higher values indicating a more stable complex.

Quantitative Data: Stability Constants

The following table summarizes the reported stability constants for trans-1,2-CDTA with various metal ions.

Metal Ion	Stability Constant (log K)	Reference(s)
Zr(IV)	29.6 ± 0.2	[5]
U(VI)	Varies with pH and speciation	[5]

Note: A comprehensive list of stability constants for other biologically relevant heavy metals was not found in the provided search results. For comparison, the stability constants of the related chelator EDTA are well-documented for a wide range of metals.

The formation of these stable complexes facilitates the excretion of heavy metals from the body, primarily through the kidneys. This is the fundamental principle behind its potential use in chelation therapy for heavy metal poisoning.

Preclinical and In Vivo Studies

Limited in vivo data for trans-1,2-CDTA is available in the public domain. However, existing studies suggest its potential as a detoxification agent.

Efficacy in Heavy Metal Detoxification

A study in a rat model demonstrated the in vivo efficacy of trans-1,2-CDTA in removing manganese from both the brain and liver of manganese-pretreated animals.[8] This finding is significant as it suggests the ability of the chelator to access and remove metals from tissues, not just from the bloodstream.

Another study focused on the synthesis of EDTA-like derivatives using racemic trans-1,2-diaminocyclohexane as a template for the in vivo detoxification of transition metals and actinides. This highlights the ongoing research interest in this class of compounds for managing heavy metal and radionuclide contamination.

Pharmacokinetics and Biodistribution

Detailed pharmacokinetic and biodistribution data for trans-1,2-CDTA, such as its absorption, distribution, metabolism, and excretion (ADME) profile, are not well-documented in the available literature. Further research is required to characterize these critical parameters, which are essential for determining appropriate dosing regimens and assessing the safety profile of the compound for any potential therapeutic application.

Potential Therapeutic Applications

The primary therapeutic application of trans-1,2-CDTA is in chelation therapy for the treatment of heavy metal poisoning. Its strong affinity for a variety of metal ions makes it a candidate for sequestering and promoting the excretion of toxic metals such as lead, cadmium, mercury, and others.

Chelation Therapy Workflow

The following diagram illustrates a generalized workflow for a preclinical in vivo study evaluating a chelating agent like trans-1,2-CDTA.

Diagram 2: Generalized workflow for a preclinical in vivo chelation study.

Signaling Pathways

The current body of literature does not indicate that trans-1,2-CDTA directly modulates specific cellular signaling pathways in the same manner as a receptor agonist or antagonist. Its biological effects are primarily attributed to its potent chelating activity, which can indirectly influence signaling pathways that are dependent on or affected by metal ions. For example, by sequestering metal ions that act as cofactors for enzymes or that contribute to oxidative stress, trans-1,2-CDTA can consequentially impact downstream cellular processes. Further research is needed to explore these potential indirect effects on signaling cascades.

Analytical Methods

The quantification of trans-1,2-CDTA in biological matrices is crucial for pharmacokinetic and toxicological studies. While specific, validated analytical methods for this compound were not detailed in the search results, standard bioanalytical techniques can be applied.

Potential Analytical Techniques

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for the quantification of small molecules in complex biological samples due to its high sensitivity and specificity. A method would need to be developed and validated for the extraction of trans-1,2-CDTA from plasma, urine, or tissue homogenates, followed by chromatographic separation and mass spectrometric detection.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique may also be applicable, potentially requiring derivatization of the polar carboxylic acid groups to increase volatility.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This method can be used to indirectly quantify the chelating agent by measuring the concentration of the chelated metal in excreted samples (e.g., urine).

Conclusion and Future Directions

Trans-1,2-Diaminocyclohexane-N,N,N′,N′-tetraacetic acid (CAS 125572-95-4) is a potent chelating agent with demonstrated efficacy in sequestering a range of metal ions. Its potential for use in heavy metal detoxification is supported by limited preclinical data. However, for its advancement as a potential therapeutic agent, significant research gaps need to be addressed.

Future research should focus on:

• Comprehensive Pharmacokinetic and Toxicological Profiling: Detailed ADME and safety studies are essential to understand the in vivo behavior of the compound.

• Broad-Spectrum Chelation Efficacy: Quantitative assessment of its binding affinities and in vivo efficacy for a wider range of clinically relevant heavy metals.

• Development and Validation of Bioanalytical Methods: Robust methods for quantifying trans-1,2-CDTA in biological samples are needed to support preclinical and potential clinical development.

• Elucidation of Indirect Effects on Signaling Pathways: Investigating the downstream cellular consequences of metal sequestration by trans-1,2-CDTA could reveal additional mechanisms of action and potential therapeutic benefits or risks.

• Clinical Investigations: Should preclinical data be favorable, well-designed clinical trials would be necessary to evaluate its safety and efficacy in human populations with heavy metal toxicity.

This technical guide provides a summary of the currently available information on trans-1,2-CDTA. It is intended to serve as a foundational resource for researchers and drug development professionals interested in further exploring the scientific and therapeutic potential of this compound.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. ACS reagent grade, ≥99.0% (KT), puriss. p.a., suitable for complexometry | Sigma-Aldrich [sigmaaldrich.com]
• 4. scbt.com [scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclohexane-1,2-diamine-N,N,N',N'-tetraacetic acid monohydrate, trans- | C14H24N2O9 | CID 2723844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. trans-1,2-Diaminocyclohexane - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Cyclohexanediaminetetraacetic Acid (CDTA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexanediaminetetraacetic acid (CDTA), a powerful aminopolycarboxylic acid chelating agent, plays a pivotal role in a multitude of scientific and industrial applications. Its rigid cyclohexane (B81311) backbone imparts unique stereochemical properties and enhances the thermodynamic stability of its metal complexes compared to its linear analog, EDTA. This guide provides a comprehensive overview of the structure, properties, and applications of CDTA, with a focus on quantitative data, experimental protocols, and relevant chemical pathways.

Core Structure and Chemical Properties

Cyclohexanediaminetetraacetic acid (C₁₄H₂₂N₂O₈) is a hexadentate ligand, meaning it can form up to six coordinate bonds with a single metal ion.[1] Its structure consists of a cyclohexane-1,2-diamine backbone to which four carboxymethyl groups (–CH₂COOH) are attached to the nitrogen atoms.

The presence of the cyclohexane ring introduces stereoisomerism. The most common and widely studied isomer is trans-1,2-CDTA, where the two amino groups are on opposite sides of the cyclohexane ring. This trans configuration results in a pre-organized structure that is highly effective for chelating metal ions, leading to the formation of exceptionally stable, five-membered chelate rings.[2]

• IUPAC Name: 2-[[2-[bis(carboxymethyl)amino]cyclohexyl]-(carboxymethyl)amino]acetic acid

• Molecular Formula: C₁₄H₂₂N₂O₈

• Molar Mass: 346.34 g/mol

• CAS Number: 482-54-2

CDTA is a polyprotic acid and its properties, particularly its chelating ability, are highly dependent on the pH of the solution.

Quantitative Data: Stability of Metal-CDTA Complexes

The primary function of CDTA is to form stable, water-soluble complexes with metal ions. The stability of these complexes is quantified by the stability constant (log K₁), which represents the equilibrium constant for the formation of a 1:1 metal-ligand complex. A higher log K₁ value indicates a more stable complex. The trans-isomer of CDTA generally forms more stable complexes than EDTA due to the conformational rigidity imparted by the cyclohexane ring.

Below is a compilation of stability constants for trans-CDTA with various metal ions under specified conditions.

Metal Ion	Charge	Log K₁
Iron(III)	Fe³⁺	29.3
Zirconium(IV)	Zr⁴⁺	29.6
Copper(II)	Cu²⁺	21.3
Nickel(II)	Ni²⁺	19.4
Lead(II)	Pb²⁺	19.7
Zinc(II)	Zn²⁺	18.7
Cadmium(II)	Cd²⁺	19.3
Cobalt(II)	Co²⁺	18.9
Calcium(II)	Ca²⁺	12.5
Magnesium(II)	Mg²⁺	10.3

Note: Stability constants are pH-dependent and can vary with ionic strength and temperature. The values presented are generally accepted literature values for comparative purposes.

Experimental Protocols

Synthesis of trans-1,2-Cyclohexanediaminetetraacetic Acid

This protocol outlines the synthesis of trans-CDTA via the carboxymethylation of trans-1,2-diaminocyclohexane.

Principle: The nitrogen atoms of the diamine act as nucleophiles, displacing the chloride from chloroacetic acid in a basic medium. The base neutralizes the HCl formed during the reaction and maintains the amine in its reactive, unprotonated state.

Materials:

• trans-1,2-diaminocyclohexane

• Monochloroacetic acid

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl), concentrated

• Deionized water

Procedure:

• Preparation of Sodium Chloroacetate (B1199739): In a reaction vessel equipped with a stirrer and cooled in an ice bath, dissolve a molar excess (e.g., 4.2 moles per mole of diamine) of monochloroacetic acid in deionized water. Slowly add a concentrated NaOH solution to neutralize the acid, forming sodium chloroacetate. Maintain the temperature below 20°C.

• Reaction Mixture: To the cooled sodium chloroacetate solution, add trans-1,2-diaminocyclohexane (1 mole).

• Carboxymethylation: Slowly add a concentrated solution of NaOH (e.g., 8 moles per mole of diamine) to the reaction mixture, ensuring the temperature does not exceed 25°C. The pH should be maintained between 9 and 11.

• Heating: After the addition of NaOH is complete, heat the mixture to approximately 80-90°C for several hours to drive the reaction to completion.

• Acidification and Precipitation: Cool the reaction mixture to room temperature. Carefully acidify the solution with concentrated HCl to a pH of approximately 1.5-2.0. The CDTA will precipitate out as a white solid.

• Isolation and Purification: Isolate the precipitated CDTA by filtration. Wash the solid with cold deionized water to remove any remaining salts and impurities.

• Drying: Dry the purified CDTA in an oven at a suitable temperature (e.g., 100-110°C) until a constant weight is achieved.

Complexometric Titration of Calcium(II) with CDTA

This protocol details the determination of the concentration of a Ca²⁺ solution using a standardized CDTA solution and a metallochromic indicator.

Principle: A standardized solution of CDTA is titrated against a solution containing Ca²⁺ ions. At the equivalence point, all Ca²⁺ ions will have formed a complex with CDTA. A metallochromic indicator, which forms a colored complex with Ca²⁺, is used to signal the endpoint. When all the free Ca²⁺ is complexed by CDTA, the CDTA will then displace the Ca²⁺ from the indicator complex, causing a distinct color change.

Materials:

• Standardized CDTA solution (e.g., 0.01 M)

• Calcium ion solution (unknown concentration)

• Ammonia-ammonium chloride buffer (pH 10)

• Eriochrome Black T or Calmagite indicator

• Deionized water

• Buret, pipette, and Erlenmeyer flasks

Procedure:

• Sample Preparation: Pipette a precise volume (e.g., 25.00 mL) of the unknown calcium ion solution into a 250 mL Erlenmeyer flask.

• Dilution: Add approximately 50 mL of deionized water to the flask.

• Buffering: Add 2-3 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to approximately 10. This is crucial for the stability of the Ca-CDTA complex and the proper functioning of the indicator.

• Indicator Addition: Add a few drops of the chosen metallochromic indicator to the solution. The solution should turn a wine-red color, indicating the formation of the Ca-indicator complex.

• Titration: Fill a clean buret with the standardized CDTA solution and record the initial volume. Titrate the calcium solution with the CDTA solution, swirling the flask constantly.

• Endpoint Determination: The endpoint is reached when the solution color changes from wine-red to a clear sky blue. This signifies that all the calcium has been complexed by the CDTA. Record the final volume of the CDTA solution used.

• Calculation: Calculate the molarity of the calcium solution using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the CDTA solution, and M₂ and V₂ are the molarity and volume of the calcium solution. Repeat the titration at least twice more for accuracy.

Visualized Workflows and Relationships

Chelation of a Divalent Metal Ion by trans-CDTA

The following diagram illustrates the logical relationship in the formation of a stable 1:1 complex between a generic divalent metal ion (M²⁺) and the fully deprotonated trans-CDTA ligand (CDTA⁴⁻).

Caption: Formation of a metal-CDTA complex.

Experimental Workflow: Ex-Situ Soil Remediation

This diagram outlines a typical workflow for the ex-situ remediation of heavy metal-contaminated soil using CDTA as a chelating agent. This process involves excavating the soil and treating it in a controlled environment.

Caption: Ex-situ soil remediation workflow using CDTA.

Applications in Research and Drug Development

The strong metal-binding properties of CDTA make it an invaluable tool in various fields:

• Analytical Chemistry: Used in complexometric titrations for the quantification of metal ions in various samples.[3]

• Environmental Science: Employed in the remediation of soils and water contaminated with heavy metals like lead, cadmium, and mercury.[3]

• Biochemistry: Used to control metal ion concentrations in biological buffers and to study the role of metal ions in enzymatic reactions by selectively removing them.[1]

• Drug Development: Derivatives of CDTA are explored in chelation therapy for the treatment of heavy metal poisoning.[3] Furthermore, radiolabeled CDTA complexes are investigated as diagnostic imaging agents and in targeted radiotherapy, where the chelator securely holds a radioactive metal isotope.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Modulating the Properties of Fe(III) Macrocyclic MRI Contrast Agents by Appending Sulfonate or Hydroxyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Safe Handling of Cyclohexanediaminetetraacetic Acid (CDTA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cyclohexanediaminetetraacetic acid (CDTA). The information is compiled from various safety data sheets and chemical databases to ensure a comprehensive understanding for laboratory and industrial applications.

Chemical Identification and Physical Properties

Cyclohexanediaminetetraacetic acid, also known as CDTA, is a chelating agent used in various chemical and pharmaceutical applications. It is important to be aware of its physical and chemical properties for safe handling.

Property	Value	References
Synonyms	CDTA monohydrate; 1,2-Cyclohexylenedinitrilotetraacetic acid monohydrate	[1][2]
CAS Number	125572-95-4 (monohydrate)	[3][4]
Molecular Formula	C14H22N2O8	[5]
Molecular Weight	346.33 g/mol	[5]
Appearance	Tan solid	[4]
pH	No data available	[6]
Melting Point/Range	No data available	[6]
Boiling Point/Range	No data available	[6]
Flash Point	No data available	[6]
Solubility	No data available	[6]

Hazard Identification and Classification

CDTA is classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard.[1] The primary hazards are related to inhalation and eye irritation.

GHS Classification Summary

Hazard Class	Category	Hazard Statement	References
Acute Toxicity, Inhalation (Dusts/Mists)	Category 4	Harmful if inhaled.	[1][2][7]
Serious Eye Damage/Eye Irritation	Category 2	Causes serious eye irritation.	[1][2][3][6]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[8]
Specific target organ toxicity, single exposure; Respiratory tract irritation	Category 3	May cause respiratory irritation.	[8]

Signal Word: Warning[1][6]

Hazard Pictograms:

• Exclamation mark (GHS07)[3]

Toxicological Information

Limited quantitative toxicological data is available for CDTA. The primary health effects are related to irritation and acute toxicity upon inhalation.

Toxicity Data	Value	Species	References
LD50 (Intraperitoneal)	413 mg/kg	Rat	[9]
Acute Inhalation Toxicity	Category 4	-	[1][2][7]

Reported health effects include convulsions, aggression, and chronic pulmonary edema in lethal-dose studies on rats.[9] It may cause mild skin irritation and irritation of the digestive tract if swallowed.[4]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and ensure safety in the laboratory.

Engineering Controls:

• Work should be conducted in a well-ventilated area, with local exhaust ventilation preferred.[1][4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1][4]

Personal Protective Equipment (PPE):

A detailed workflow for selecting and using appropriate PPE is provided below.

Personal Protective Equipment (PPE) Selection and Use Workflow.

Storage:

• Store in a cool, dry, and well-ventilated place.[4][6]

• Keep containers tightly closed.[1]

• Incompatible with strong oxidizing agents.[1]

Emergency Procedures

In the event of an emergency, follow these first aid and spill cleanup procedures.

First Aid Measures

Exposure Route	First Aid Protocol	References
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[1][3]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.	[1][3]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.	[1][3]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.	[2]

Spill Cleanup Protocol

The following diagram outlines the general procedure for cleaning up a CDTA spill.

General workflow for cleaning up a CDTA spill.

For minor spills, trained personnel can carefully clean up the material.[10] For major spills, evacuate the area and contact emergency response personnel.[10] Avoid generating dust during cleanup.[4]

Stability and Reactivity

• Reactivity: The product is not reactive under normal conditions.[3]

• Chemical Stability: Stable under normal conditions.[1]

• Conditions to Avoid: Extreme temperatures, and incompatible products like strong oxidizing agents.[1][11]

• Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx).[1]

• Hazardous Polymerization: Does not occur.[1]

Disposal Considerations

Dispose of CDTA and any contaminated materials in accordance with federal, state, and local environmental regulations.[12] Do not allow the material to be released into the environment.[1]

This technical guide is intended to provide comprehensive safety and handling information for Cyclohexanediaminetetraacetic acid. It is imperative that all users are familiar with this information and adhere to safe laboratory practices. Always refer to the specific Safety Data Sheet provided by your supplier for the most current information.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. fishersci.com [fishersci.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cyclohexane-1,2-diamine-N,N,N',N'-tetraacetic acid monohydrate, trans- | C14H24N2O9 | CID 2723844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid | C14H22N2O8 | CID 10213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. jk-sci.com [jk-sci.com]
• 11. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 12. epa.gov [epa.gov]

The Solubility Profile of 1,2-Cyclohexylenedinitrilotetraacetic Acid (CDTA): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2-Cyclohexylenedinitrilotetraacetic acid (CDTA), a key chelating agent. Understanding the solubility of CDTA is critical for its application in various scientific and pharmaceutical contexts, from analytical chemistry to drug formulation. This document consolidates available solubility data, outlines detailed experimental protocols for solubility determination, and provides a visual workflow to aid researchers in their experimental design.

Core Topic: Solubility of CDTA in Diverse Solvents

1,2-Cyclohexylenedinitrilotetraacetic acid, a multidentate ligand, exhibits a complex solubility profile that is highly dependent on the solvent's polarity and pH. Its structure, featuring a cyclohexane (B81311) ring and four carboxylic acid groups, imparts both lipophilic and hydrophilic characteristics, leading to nuanced interactions with different solvents.

Quantitative Solubility Data

The solubility of CDTA has been reported in a limited number of solvents. The available quantitative and qualitative data are summarized in the table below for easy comparison. It is important to note that solubility can be significantly influenced by factors such as temperature, pH, and the presence of other solutes.

Solvent	Chemical Formula	Solubility	Temperature (°C)	Notes
Water	H₂O	Slightly Soluble / Partially Soluble[1][2][3][4][5]	Ambient	General qualitative assessment.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	5.83 mg/mL (16.83 mM)[6]	60	Requires ultrasonic and warming to achieve.[6]
1N Sodium Hydroxide	NaOH (aq)	Soluble[2][3][4]	Ambient	Soluble in alkaline solutions.[2][3][4]
Common Organic Solvents	-	Insoluble[2][3][4]	Ambient	Generally insoluble in most common organic solvents.[2][3][4]
Methanol	CH₃OH	Slightly Soluble[7]	Ambient	Qualitative assessment.
Aqueous Base	-	Sparingly Soluble[7]	Ambient	Qualitative assessment.

It is noteworthy that one source reported a water solubility of 425.4 g/L at 25°C; however, this value appears to be an outlier when compared to multiple sources describing CDTA as only slightly or partially soluble in water. Researchers are advised to experimentally verify this value if high concentrations in neutral aqueous solutions are required. The solubility in alkaline solutions is attributed to the deprotonation of the carboxylic acid groups, forming a more soluble salt.

Experimental Protocols for Solubility Determination

A standardized and rigorous experimental protocol is crucial for obtaining reliable and reproducible solubility data. The following methodologies are adapted from established procedures for determining the solubility of organic acids and can be applied to CDTA.

Method 1: Shake-Flask Method for Quantitative Solubility Determination

This method is considered the gold standard for determining equilibrium solubility.

Materials:

• CDTA (solid)

• Selected solvent (e.g., water, DMSO, ethanol)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification

• Volumetric flasks and pipettes

• pH meter (for aqueous solutions)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid CDTA to a known volume of the solvent in a sealed container. The excess solid is crucial to ensure that equilibrium is reached from a state of supersaturation.

• Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the samples at a high speed to pellet the undissolved solid.

• Sample Withdrawal and Dilution: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Dilute the supernatant with a suitable solvent to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC with UV detection, to determine the concentration of dissolved CDTA.

• Calculation: Calculate the solubility of CDTA in the solvent based on the measured concentration and the dilution factor.

Method 2: Qualitative and Semi-Quantitative Solubility Assessment

This method is useful for rapid screening of solubility in various solvents.

Materials:

• CDTA (solid)

• A range of solvents in test tubes

• Vortex mixer

• Spatula

Procedure:

• Initial Solvent Addition: To a small, accurately weighed amount of CDTA (e.g., 1-5 mg) in a test tube, add a small volume of the solvent (e.g., 0.1 mL).

• Mixing: Vortex the mixture vigorously for 1-2 minutes.

• Observation: Visually inspect the mixture for the presence of undissolved solid.

• Incremental Solvent Addition: If the solid has not fully dissolved, add another aliquot of the solvent and repeat the mixing and observation steps.

• Classification: Based on the amount of solvent required to dissolve the solid, the solubility can be classified (e.g., very soluble, soluble, sparingly soluble, insoluble).

Visualizing the Experimental Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the quantitative shake-flask solubility determination method.

Caption: A flowchart of the shake-flask method for solubility determination.

This guide provides a foundational understanding of the solubility of CDTA. For specific applications, it is always recommended to perform experimental verification of solubility under the conditions of interest.

References

• 1. bellevuecollege.edu [bellevuecollege.edu]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.ws [chem.ws]
• 4. CDTA monohydrate, Hi-AR™/ACS [himedialabs.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. scribd.com [scribd.com]

An In-depth Technical Guide to the Stability Constants of CDTA with Various Metal Ions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability constants of complexes formed between 1,2-diaminocyclohexanetetraacetic acid (CDTA) and a range of metal ions. Understanding these constants is crucial for applications in analytical chemistry, environmental science, and the development of therapeutic agents. This document includes critically evaluated data, detailed experimental protocols for the determination of stability constants, and a visual representation of the experimental workflow.

Introduction to CDTA and Stability Constants

1,2-diaminocyclohexanetetraacetic acid, commonly known as CDTA, is a powerful hexadentate chelating agent. Its structure, featuring a cyclohexane (B81311) ring, imparts a greater steric hindrance and pre-organization for metal ion binding compared to the more flexible linear chelating agent EDTA. This often results in the formation of more stable metal complexes.

The stability of a metal-ligand complex in solution is quantified by its stability constant (K) or formation constant. A higher stability constant indicates a stronger interaction between the metal ion and the ligand, signifying a greater proportion of the metal ion existing in its complexed form at equilibrium. These constants are fundamental for predicting the behavior of metal ions in various chemical and biological systems.

Data Presentation: Stability Constants of CDTA with Metal Ions

The following table summarizes the logarithm of the overall stability constants (log β) for the formation of 1:1 complexes between CDTA and various metal ions. The data presented here is based on critically evaluated values from reputable sources, primarily from the IUPAC Technical Report, "Critical Evaluation of Stability Constants of Metal Complexes of Complexones for Biomedical and Environmental Applications".[1][2]

Metal Ion	Log β₁₀₁	Experimental Conditions (Temperature, Ionic Strength)	Reference
Zr(IV)	29.6 ± 0.2	25 °C, 1.0 M (Na,H)ClO₄	[3]
Pu(IV)	24.2 ± 0.3	23 ± 1 °C, 1.00 M (Na,H)ClO₄

It is important to note that comprehensive, critically evaluated data for a wide range of metal ions with CDTA is best sourced from dedicated databases such as the IUPAC Stability Constants Database or the NIST Standard Reference Database 46. The values presented here are illustrative of the data available in the literature.

Experimental Protocols: Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a widely used and reliable method for determining the stability constants of metal-ligand complexes.[4][5][6][7][8] The following is a detailed protocol for the determination of the stability constant of a CDTA-metal ion complex.

Principle

The formation of a complex between a metal ion (Mⁿ⁺) and CDTA (represented as H₄L) involves the displacement of protons from the ligand. By monitoring the pH of a solution containing the metal ion and the ligand as it is titrated with a standard solution of a strong base (e.g., NaOH), the concentration of the free ligand and the average number of ligands bound to the metal ion can be determined. From this data, the stability constant can be calculated.

Reagents and Solutions

• CDTA Solution (approx. 0.01 M): Accurately weigh a known amount of high-purity CDTA and dissolve it in a known volume of deionized, CO₂-free water. A small amount of NaOH may be required to facilitate dissolution.

• Metal Salt Solution (approx. 0.01 M): Prepare a stock solution of the metal salt (e.g., nitrate (B79036) or perchlorate (B79767) salt to avoid complexation by the anion) by accurately weighing the salt and dissolving it in a known volume of deionized water. The exact concentration should be determined by a suitable analytical method (e.g., ICP-MS or titration).

• Standard NaOH Solution (approx. 0.1 M): Prepare a carbonate-free solution of NaOH and standardize it against a primary standard such as potassium hydrogen phthalate (B1215562) (KHP).

• Background Electrolyte (e.g., 0.1 M KNO₃ or KCl): To maintain a constant ionic strength throughout the titration.

• Standard Acid Solution (approx. 0.1 M HCl or HNO₃): For calibration of the pH electrode.

Instrumentation

• Potentiometer/pH meter: With a resolution of at least 0.001 pH units.

• Combined Glass pH Electrode: Or separate glass and reference electrodes.

• Thermostated Titration Vessel: To maintain a constant temperature (e.g., 25.0 ± 0.1 °C).

• Magnetic Stirrer and Stir Bar.

• Calibrated Burette (10 or 25 mL).

Experimental Procedure

• Electrode Calibration: Calibrate the pH electrode using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00) at the desired experimental temperature.

• Titration of the Ligand (Protonation Constants):

  • Pipette a known volume of the CDTA stock solution into the thermostated titration vessel.

  • Add a known volume of standard acid solution to protonate the ligand fully.

  • Add the required volume of the background electrolyte solution to achieve the desired ionic strength.

  • Add deionized water to a final fixed volume.

  • Titrate the solution with the standardized NaOH solution, recording the pH after each addition of titrant. Add smaller increments of titrant near the equivalence points.

• Titration of the Metal-Ligand System:

  • Pipette known volumes of the CDTA stock solution and the metal salt stock solution into the thermostated titration vessel.

  • Add a known volume of standard acid solution.

  • Add the required volume of the background electrolyte solution.

  • Add deionized water to the same final fixed volume as in the ligand titration.

  • Titrate the solution with the standardized NaOH solution, recording the pH after each addition of titrant.

Data Analysis

The titration data is used to calculate the protonation constants of CDTA and the stability constant of the metal-CDTA complex. This is typically done using a computer program that performs a non-linear least-squares refinement of the data. The program will typically require the following inputs:

• The total concentrations of the ligand, metal ion, and strong acid.

• The concentration of the standard base.

• The initial volume of the solution.

• The volume of base added and the corresponding pH readings for each titration.

The software then calculates the formation constants (log β) that best fit the experimental titration curves.

Mandatory Visualization

Caption: Workflow for determining stability constants via potentiometric titration.

References

• 1. Research Collection | ETH Library [research-collection.ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. asianpubs.org [asianpubs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]

Cyclohexanediaminetetraacetic acid vs EDTA properties.

An In-depth Technical Guide to the Core Properties of Cyclohexanediaminetetraacetic Acid (CDTA) and Ethylenediaminetetraacetic Acid (EDTA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetraacetic acid (EDTA) and its analogue, trans-1,2-Cyclohexanediaminetetraacetic acid (CDTA), are powerful aminopolycarboxylic acid chelating agents.[] Both are extensively utilized across various scientific disciplines for their ability to form stable, water-soluble complexes with a wide array of metal ions.[] In research and pharmaceutical development, their applications range from acting as anticoagulants and preservatives to preventing metal-catalyzed degradation of drug products and facilitating drug delivery.[][2][3]

EDTA, first synthesized in 1935, is the most well-known of these agents.[] CDTA is structurally similar but features a cyclohexane (B81311) ring in its backbone instead of an ethylene (B1197577) group, a modification that imparts distinct properties to the molecule.[4] This guide provides a detailed technical comparison of their core properties, supported by quantitative data, experimental methodologies, and visual diagrams to aid in the selection of the appropriate chelator for specific research and development applications.

Structural and Physicochemical Properties

The fundamental difference between EDTA and CDTA lies in the rigidity of their molecular backbones. EDTA possesses a flexible ethylene bridge connecting its two nitrogen atoms, while CDTA's structure is constrained by a cyclohexane ring. This structural variance has significant implications for their chelating behavior.

Acid Dissociation Constants (pKa)

Both EDTA and CDTA are polyprotic acids, with their chelating ability being highly dependent on the pH of the solution. The pKa values determine the degree of protonation of the carboxyl and amino groups at a given pH. The fully deprotonated form of the ligand is the most effective for chelation.

pKa Value	EDTA	CDTA
pKa1	~2.0	~2.4
pKa2	~2.7	~3.5
pKa3	~6.2	~6.1
pKa4	~10.3	~11.7
Note: pKa values can vary slightly depending on experimental conditions such as ionic strength and temperature.[5]

Solubility

The free acid forms of both EDTA and CDTA are poorly soluble in water.[6] Their solubility increases significantly in their salt forms (e.g., disodium (B8443419) EDTA) and at higher pH values as the carboxyl groups are deprotonated.[7] For instance, disodium EDTA is slowly soluble in water at room temperature, and its solubility is enhanced by increasing the pH.[7]

Comparative Chelation Properties

The primary function of EDTA and CDTA is to form stable complexes with metal ions, effectively sequestering them from solution.

Stability Constants (Log K)

The stability constant (K) is the equilibrium constant for the formation of the metal-ligand complex. A higher log K value signifies a more stable complex and a stronger affinity of the chelator for the metal ion.[6][8] CDTA generally forms more stable complexes with many metal ions compared to EDTA, which is attributed to the pre-organized structure conferred by the cyclohexane ring.[4][9]

Metal Ion	EDTA (Log K)	CDTA (Log K)
Ca²⁺	10.7	12.5
Mg²⁺	8.7	10.3
Fe³⁺	25.1	29.3
Cu²⁺	18.8	21.3
Zn²⁺	16.5	18.7
Ni²⁺	18.4	19.4
Mn²⁺	13.9	16.7
Pb²⁺	18.0	19.7
Zr⁴⁺	27.9	29.6
Source: Data compiled from multiple sources.[5][10] Values are approximate and can vary with experimental conditions.

pH Dependence of Chelation

The stability of metal complexes with both EDTA and CDTA is highly pH-dependent.[11] In acidic solutions, the carboxyl and amino groups of the chelators become protonated, which competes with metal ion binding and reduces the effective stability of the complex.[11] As the pH increases, the chelators become progressively deprotonated, and their ability to bind metal ions increases.[12] The optimal chelation capacity for most divalent and trivalent metal ions is typically achieved in neutral to alkaline conditions. The ability of EDTA to chelate divalent cations increases exponentially from pH 8 to 10.[13] This is because all four of its carboxyl groups are deprotonated at higher pH values, making it a more effective chelator.[13]

Thermodynamic vs. Kinetic Stability

While CDTA generally forms thermodynamically more stable complexes, there is also a difference in the kinetic lability of the complexes. The metal-ligand bond in EDTA complexes can be more labile, meaning the metal ion can exchange more rapidly.[14] In contrast, CDTA complexes are often more kinetically inert. This difference is critical in applications where slow dissociation of the metal ion is required. For example, in ³¹P NMR experiments involving ATP and Mg²⁺, CDTA is superior to EDTA for sequestering Mg²⁺ at neutral and acidic pH because it reduces the broadening of ATP resonances, a result attributed to the lower lability of the Mg-CDTA complex.[14]

Experimental Methodologies

Accurate determination of the properties of chelating agents is crucial for their effective application.

Protocol 1: Potentiometric Titration for Stability Constant Determination

This is a widely used method for determining the stability constants of metal complexes.[15]

Methodology:

• Reagent Preparation: Prepare standardized stock solutions of the chelating agent (EDTA or CDTA), the metal salt of interest (e.g., Zn(ClO₄)₂), a strong acid (e.g., HClO₄), and a strong base (e.g., NaOH). An inert background electrolyte (e.g., NaClO₄) is used to maintain constant ionic strength.[15]

• Electrode Calibration: Calibrate the pH electrode system using standard buffer solutions to ensure accurate measurement of hydrogen ion concentration.[15]

• Titration: A solution containing the chelating agent and the metal ion is titrated with the standardized strong base. The pH of the solution is recorded after each addition of the titrant.[15]

• Data Analysis: The titration data (volume of base added vs. pH) is used to calculate the protonation constants of the ligand and the stability constants of the metal-ligand complexes. This is typically done using specialized software that fits the data to a chemical equilibrium model.

Protocol 2: Spectrophotometric Method for Stability Constant Determination

This method is suitable when the metal-ligand complex absorbs light in the UV-Vis spectrum.[16]

Methodology:

• Solution Preparation: Prepare a series of solutions with a constant concentration of the metal ion and varying concentrations of the chelating agent at a constant pH and ionic strength.[16]

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance for the metal-ligand complex.

• Data Analysis: The stability constant is determined by analyzing the change in absorbance as a function of the ligand concentration, often using methods like the Benesi-Hildebrand plot.[16]

Protocol 3: Comparative Calcium Chelation from a Solid Matrix (Dentin)

This protocol provides a practical comparison of the demineralizing efficacy of chelating agents.[17][18]

Methodology:

• Sample Preparation: Use a standardized solid matrix containing the metal of interest, for example, sectioned root dentin for calcium chelation.[18]

• Incubation: Expose the samples to standardized solutions of the chelating agents (e.g., 1% EDTA pH 7.4 and 1% CDTA pH 7.4) for a fixed period (e.g., 5 minutes).[18]

• Sample Collection: After incubation, collect an aliquot of the chelating solution from each sample.[17]

• Quantification: Dilute the collected aliquots and determine the concentration of the extracted metal ion (e.g., Ca²⁺) using a sensitive analytical technique such as Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES).[17][18]

• Analysis: Statistically compare the amount of metal ion extracted by each chelating agent. A study on root dentin found that at pH 7.4, both EDTA and EGTA removed significantly more calcium than CDTA.[17][18]

Applications in Research and Drug Development

The choice between EDTA and CDTA often depends on the specific requirements of the application.

• Anticoagulation: EDTA salts are the standard anticoagulants for hematological testing as they preserve the cellular components of blood by chelating calcium ions, which are essential for the coagulation cascade.[2]

• Nuclease Inhibition: In molecular biology, EDTA is used in buffers to chelate the divalent cations (like Mg²⁺) that are required as cofactors for DNase and RNase enzymes, thereby protecting nucleic acids from degradation.[]

• Drug Formulation and Stability: EDTA is used as an excipient in some pharmaceutical formulations to chelate trace metal ions that can catalyze oxidative degradation of active pharmaceutical ingredients.[3] It has also been explored in drug delivery systems, such as loading doxorubicin (B1662922) into liposomes, to enhance stability and reduce cytotoxicity.[3][19]

• Metal Toxicity and Chelation Therapy: The high stability of CDTA complexes makes it a candidate for chelating heavy metals. For instance, CDTA has shown an ability to remove manganese from the brain and liver in animal studies.[4]

• Analytical Chemistry and Buffers: For most routine laboratory applications, such as preparing lysis buffers, EDTA is sufficient and more cost-effective.[9] However, when a stronger, more stable, or more kinetically inert chelation of specific metal ions is required, particularly at lower pH, CDTA may be the superior choice.[14]

Conclusion

Both CDTA and EDTA are highly effective and versatile chelating agents, but they are not always interchangeable. The primary distinction lies in the greater thermodynamic stability and kinetic inertness of CDTA complexes, a direct result of the conformational rigidity imposed by its cyclohexane backbone. While EDTA is a cost-effective and suitable choice for a vast range of general applications, CDTA offers a significant advantage in scenarios demanding stronger metal binding, slower dissociation rates, and enhanced stability, particularly with trivalent and larger divalent cations. A thorough understanding of their respective properties, including stability constants and pH dependence, is critical for researchers, scientists, and drug development professionals to select the optimal chelator to ensure the success and accuracy of their experimental and therapeutic endeavors.

References

• 2. The role of ethylenediamine tetraacetic acid (EDTA) as in vitro anticoagulant for diagnostic purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The application of EDTA in drug delivery systems: doxorubicin liposomes loaded via NH4EDTA gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.beloit.edu [chemistry.beloit.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Chelating capacity and stability - Green-Mountain Chem [green-mountainchem.com]
• 11. wellyoutech.com [wellyoutech.com]
• 12. youtube.com [youtube.com]
• 13. Greater than pH 8: The pH dependence of EDTA as a preservative of high molecular weight DNA in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid is superior to ethylenediamine-N,N,N',N'-tetraacetic acid for sequestering Mg2+ in 31P NMR experiments involving ATP spectra at neutral and acidic pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cost-nectar.eu [cost-nectar.eu]
• 16. tsijournals.com [tsijournals.com]
• 17. Demineralization effect of EDTA, EGTA, CDTA and citric acid on root dentin: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scielo.br [scielo.br]
• 19. researchgate.net [researchgate.net]

The Dawn of Chelation: A Technical History of Aminopolycarboxylic Acids

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Aminopolycarboxylic acids (APCAs) represent a class of chelating agents fundamental to a vast range of scientific and industrial applications, from analytical chemistry and industrial water treatment to medicine and environmental remediation. Their defining characteristic is the presence of one or more nitrogen atoms linked through carbon atoms to two or more carboxyl groups, enabling them to form stable, water-soluble complexes with metal ions. This technical guide provides an in-depth exploration of the discovery and history of these pivotal compounds, detailing their synthesis, the quantitative characterization of their metal ion affinities, and the experimental methodologies that underpinned their development.

Historical Development of Aminopolycarboxylic Acids

The conceptual foundation for APCAs was laid in 1893 by Alfred Werner, the father of coordination chemistry, whose theories on the structure of metal complexes would later earn him a Nobel Prize. However, the journey to the first synthetic APCAs began in earnest in the 1930s.

The Precursor: Nitrilotriacetic Acid (NTA)

Nitrilotriacetic acid (NTA), a tetradentate ligand, was one of the earliest aminopolycarboxylic acids to be synthesized and studied. It can be viewed as a foundational molecule in the development of more complex APCAs. The synthesis of NTA demonstrated the potential of combining amino groups and carboxylic acid functionalities to create powerful chelating agents.

The Breakthrough: Ethylenediaminetetraacetic Acid (EDTA)

The major breakthrough in APCA chemistry occurred in the mid-1930s in Germany. Motivated by a desire to find a domestic substitute for imported citric acid used in the textile industry, Austrian chemist Ferdinand Münz, working for I.G. Farben, synthesized ethylenediaminetetraacetic acid (EDTA) in 1935. Münz recognized that polyaminopolycarboxylic acids would be superior chelating agents to simpler aminocarboxylic acids. His original synthesis involved the reaction of ethylenediamine (B42938) with chloroacetic acid in the presence of a base. This discovery was patented in the United States in 1936.

Initially, the applications of EDTA were industrial. It was used to prevent metal ion impurities from affecting the colors of dyed fabrics and in photographic processes. However, with the advent of World War II, the focus shifted towards medical applications. The British sought antidotes to arsenic-based poison gas, leading to the development of the chelating agent dimercaprol (B125519) (British anti-lewisite or BAL). Subsequently, in the United States, EDTA was recognized as a highly effective treatment for heavy metal poisoning, particularly lead poisoning, which was a significant issue for naval personnel working with lead-based paints. By 1948, the U.S. Navy was successfully using EDTA for this purpose.

The Expansion of the APCA Family

The success of EDTA spurred further research into related compounds with different properties and selectivities for various metal ions. This led to the development of other important APCAs, including:

• Diethylenetriaminepentaacetic acid (DTPA): An octadentate ligand with a higher coordination number than EDTA, allowing it to form even more stable complexes with certain metal ions.

• trans-1,2-Cyclohexanediaminetetraacetic acid (CDTA): A structural analogue of EDTA where the ethylene (B1197577) bridge is replaced by a cyclohexane (B81311) ring, imparting different conformational rigidity and complex stability.

The systematic study of these compounds and their interactions with metal ions was significantly advanced by the work of Gerold Schwarzenbach in the 1940s and 1950s. He developed the techniques of complexometric titration, which provided a robust method for determining the stability of metal-APCA complexes and became a cornerstone of analytical chemistry.

Evolution of APCA Structures

The development of aminopolycarboxylic acids can be visualized as a logical progression from simpler to more complex structures, with a corresponding increase in the number of donor atoms available for metal chelation (denticity).

An In-depth Technical Guide to Chelation with CDTA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles of chelation with trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA). It covers the fundamental chemistry, quantitative stability data, and detailed experimental protocols relevant to its application in research and development.

Core Principles of CDTA Chelation

CDTA is a powerful aminopolycarboxylic acid chelating agent, structurally analogous to EDTA but with a cyclohexane (B81311) ring backbone.[1] This structural feature imparts a higher degree of pre-organization and lipophilicity, leading to the formation of more stable metal complexes compared to EDTA.[1] Chelation is a process where CDTA, a multidentate ligand, uses its multiple donor atoms—four carboxylate groups and two nitrogen atoms—to bind to a single central metal ion, forming a stable, ring-like structure known as a chelate complex.[2]

The general chemical structure of CDTA is C₁₄H₂₂N₂O₈.[3] Its effectiveness as a chelating agent is rooted in its ability to form multiple bonds with a metal ion, resulting in a thermodynamically stable, cage-like structure that sequesters the metal ion from the surrounding solution.[4][5] This sequestration is critical in various applications, from removing heavy metals in environmental remediation to controlling metal ion activity in biological systems and industrial processes.[2][4][6][7]

The chelation reaction can be generalized as:

Mⁿ⁺ + CDTA⁴⁻ ⇌ [M(CDTA)]ⁿ⁻⁴

Where Mⁿ⁺ is a metal ion with charge n+. The stability of the resulting complex is a key parameter and is quantified by the stability constant (K) or, more commonly, its logarithm (log K).

// Nodes Metal [label="Metal Ion (Mⁿ⁺)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CDTA [label="CDTA Ligand", fillcolor="#34A853", fontcolor="#FFFFFF"]; Complex [label="[M(CDTA)]ⁿ⁻⁴ Complex", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Metal -> Complex [label="+ CDTA", color="#5F6368"]; CDTA -> Complex [color="#5F6368"]; }

Caption: General Chelation Reaction of CDTA with a Metal Ion.

Quantitative Data: Stability of Metal-CDTA Complexes

The stability of the complex formed between a chelating agent and a metal ion is described by the stability constant (also known as the formation constant), β.[8] A higher stability constant indicates a stronger bond between the ligand and the metal ion. The table below summarizes the logarithm of the stability constants (log K) for CDTA with various metal ions. These values are crucial for predicting the efficacy of CDTA in sequestering specific metals.

Metal Ion	Log K (Stability Constant)
Fe³⁺	29.3
Zr⁴⁺	29.6[9]
Hg²⁺	24.3
Cu²⁺	21.3
Ni²⁺	19.4
Pb²⁺	19.7
Zn²⁺	18.7
Cd²⁺	19.2
Co²⁺	18.9
Fe²⁺	18.2
Mn²⁺	15.8
Ca²⁺	12.5
Mg²⁺	10.3
Sr²⁺	9.7
Ba²⁺	8.0

Note: Stability constants can vary with experimental conditions such as temperature, ionic strength, and pH. The values presented are generally accepted literature values under standard conditions.

Experimental Protocol: Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a highly accurate and common method for determining the stability constants of metal complexes.[10][11] The procedure involves monitoring the pH of a solution containing the metal ion and the ligand (CDTA) as a standard solution of a strong base (e.g., NaOH) is added incrementally.

Objective: To determine the formation constant of a Metal-CDTA complex.

Materials and Equipment:

• pH meter with a glass electrode, calibrated with standard buffers.

• Temperature-controlled titration vessel.

• Magnetic stirrer and stir bar.

• Calibrated burette (automated or manual).

• Volumetric flasks and pipettes.

• Nitrogen gas source for inert atmosphere (to prevent CO₂ absorption).

Reagents:

• Standardized solution of the metal salt (e.g., M(NO₃)ₙ) of known concentration.

• High-purity CDTA.

• Standardized, carbonate-free sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M).

• Background electrolyte solution to maintain constant ionic strength (e.g., 1.0 M KNO₃ or NaClO₄).

• Standard acid (e.g., 0.1 M HNO₃) for calibration.

Procedure:

• Solution Preparation:

  • Prepare a solution of CDTA of known concentration in a volumetric flask.

  • Prepare a solution of the metal salt of known concentration.

  • All solutions should be prepared in the background electrolyte to maintain constant ionic strength.

• System Calibration:

  • Calibrate the pH electrode using at least two standard buffer solutions (e.g., pH 4.01, 7.00, 10.01).

  • Perform a strong acid-strong base titration (e.g., HNO₃ with NaOH) in the same ionic medium to determine the standard electrode potential (E°) and the junction potential.

• Titration of CDTA (Ligand Protonation Constants):

  • Pipette a known volume of the CDTA solution into the titration vessel.

  • Add the background electrolyte to achieve the desired total volume and ionic strength.

  • Bubble nitrogen gas through the solution for 15-20 minutes to remove dissolved CO₂ and maintain an inert atmosphere.

  • Titrate the solution with the standardized NaOH solution, recording the pH value after each addition of titrant. Allow the reading to stabilize before recording.

  • This titration allows for the determination of the protonation constants of CDTA, which are necessary for calculating the metal-complex stability constant.

• Titration of Metal-CDTA System:

  • Pipette known volumes of both the CDTA solution and the metal salt solution into the titration vessel (typically in a 1:1 molar ratio).

  • Add the background electrolyte to the required volume.

  • Maintain the inert atmosphere with nitrogen gas.

  • Titrate the mixture with the standardized NaOH solution, recording the pH after each incremental addition.

• Data Analysis:

  • Plot the titration curves (pH vs. volume of NaOH added) for both the ligand-only and the metal-ligand systems.

  • The curve for the metal-ligand system will be displaced to lower pH values compared to the ligand-only curve due to the release of protons upon complexation.

  • Use specialized software (e.g., HYPERQUAD, PSEQUAD) to perform a non-linear least-squares regression analysis of the titration data.

  • The software fits the experimental data to a chemical model that includes protonation equilibria of the ligand and the formation of the metal-ligand complex(es).

  • The output of the analysis will provide the values for the stability constants (log K).

// Workflow Edges Prep_Solutions -> Calibrate_pH; Calibrate_pH -> Titrate_Ligand; Titrate_Ligand -> Titrate_Complex; Titrate_Complex -> Plot_Curves; Plot_Curves -> Analyze_Data; Analyze_Data -> Determine_K; }

Caption: Workflow for Potentiometric Determination of Stability Constants.

Applications in Drug Development

The strong chelating properties of CDTA and its derivatives are relevant in several areas of drug development:

• Chelation Therapy: CDTA can be used to treat heavy metal poisoning by forming stable, water-soluble complexes with toxic metals like lead or mercury, facilitating their excretion from the body.[6]

• Antioxidant Formulations: By chelating pro-oxidant metal ions such as Fe²⁺ and Cu²⁺, CDTA can prevent metal-catalyzed oxidative degradation of active pharmaceutical ingredients (APIs), thereby enhancing the stability of drug formulations.

• Radiopharmaceuticals: Chelating agents are fundamental in radiopharmaceutical chemistry for stably binding radioactive metal ions (radionuclides) to targeting molecules like antibodies or peptides for imaging or therapeutic purposes. The high stability of CDTA complexes is advantageous in preventing the release of the radionuclide in vivo.[9]

• Modulation of Metalloenzymes: In drug discovery, chelating agents can be used as tools to probe the function of metalloenzymes by removing the essential metal cofactor, which can help in understanding disease mechanisms and identifying new therapeutic targets.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDTA is a powerful chelating agent. [thinkdochemicals.com]
• 3. guidechem.com [guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. CDTA Chelating Agent Supplier for Effective Metal Ion Binding Solutions [thinkdochemicals.com]
• 7. nbinno.com [nbinno.com]
• 8. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Potentiometric titration of metal ions in ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Cyclohexanediaminetetraacetic Acid (CDTA) in Complexometric Titrations

For Researchers, Scientists, and Drug Development Professionals

Cyclohexanediaminetetraacetic acid (CDTA), a powerful chelating agent, offers significant advantages in the complexometric titration of metal ions. Its ability to form stable, 1:1 stoichiometric complexes with a wide range of metals makes it a valuable tool in pharmaceutical analysis, quality control, and various research applications.[1][2][3] This document provides detailed application notes and protocols for the use of CDTA in complexometric titrations.

Principle of CDTA Complexometric Titrations

Complexometric titrations involving CDTA are based on the reaction between the metal ion to be determined and the CDTA solution, which acts as the titrant. The reaction leads to the formation of a stable, water-soluble metal-CDTA complex.[4] The endpoint of the titration is detected using a metallochromic indicator, which is a dye that changes color when it is displaced from the metal ion by CDTA.[1][2] For a successful titration, the metal-indicator complex must be less stable than the metal-CDTA complex.[1]

The general reaction can be represented as: Mⁿ⁺ + [CDTA]⁴⁻ → [M-CDTA]ⁿ⁻⁴

CDTA is a hexadentate ligand, meaning it has six sites that can bond to a metal ion, forming a very stable, cage-like structure.[1] This high stability often surpasses that of complexes formed with the more common titrant, Ethylenediaminetetraacetic acid (EDTA), leading to sharper and more distinct endpoints.

Advantages of Using CDTA

The primary advantages of using CDTA in complexometric titrations include:

• Formation of Highly Stable Complexes: CDTA forms more stable complexes with many metal ions compared to EDTA. This is particularly advantageous for the titration of metals that form weaker complexes with EDTA, resulting in more accurate and reproducible results.

• Sharper Endpoints: The high stability of metal-CDTA complexes leads to a larger change in the metal ion concentration near the equivalence point, resulting in a sharper and more easily detectable color change of the indicator.

• Enhanced Selectivity: The difference in stability constants between various metal-CDTA complexes can be exploited to selectively titrate one metal ion in the presence of others by carefully controlling the pH of the solution or by using masking agents.[1]

Quantitative Data: Stability of Metal-CDTA Complexes

The stability of the metal-CDTA complex is a critical factor in complexometric titrations. The stability constant (K) or its logarithm (log K) provides a quantitative measure of this stability. A higher log K value indicates a more stable complex. The table below summarizes the log K values for various metal-CDTA complexes.

Metal Ion	Log K of Metal-CDTA Complex
Ca²⁺	12.5
Mg²⁺	13.2
Zn²⁺	18.7
Cu²⁺	21.3
Fe³⁺	29.3
Pb²⁺	19.7
Ni²⁺	19.4
Co²⁺	18.9
Cd²⁺	19.5
Mn²⁺	16.8

Note: These values are approximate and can vary with experimental conditions such as ionic strength and temperature.

Experimental Protocols

• Standard CDTA Solution (0.01 M): Dissolve an accurately weighed amount of the disodium (B8443419) salt of CDTA in deionized water and dilute to a known volume. Standardization against a primary standard (e.g., high-purity zinc metal) is recommended for high-accuracy work.

• Buffer Solutions:

  • Ammonia-Ammonium Chloride Buffer (pH 10)

  • Acetate Buffer (pH 4-6)

• Metallochromic Indicators:

  • Eriochrome Black T (EBT)

  • Calmagite

  • Murexide

  • Xylenol Orange

• Masking Agents (if required):

  • Triethanolamine (for masking Al³⁺, Fe³⁺, Mn²⁺)

  • Potassium cyanide (highly toxic, use with extreme caution; for masking Cu²⁺, Cd²⁺, Co²⁺, Ni²⁺, Zn²⁺)

• Standard Metal Ion Solutions (for back-titrations):

  • Standard Zinc Sulfate (B86663) Solution (0.01 M)

  • Standard Magnesium Sulfate Solution (0.01 M)

• Analytical Balance

• Burette, Pipettes, and Volumetric Flasks

• Magnetic Stirrer and Stir Bars

• pH Meter

This protocol describes the determination of magnesium ion concentration using a direct titration with CDTA.

• Sample Preparation: Pipette a known volume of the magnesium-containing sample into a conical flask.

• Dilution: Dilute the sample with approximately 100 mL of deionized water.[5]

• Buffering: Add 2 mL of ammonia (B1221849) buffer (pH 10) to the solution.[5]

• Indicator Addition: Add a few drops of Eriochrome Black T indicator until a wine-red color is obtained.[5][6]

• Titration: Titrate the solution with the standardized 0.01 M CDTA solution until the color changes from wine-red to a clear blue.[5]

• Calculation: Calculate the concentration of magnesium in the sample based on the volume of CDTA solution used.

This protocol is suitable for the determination of zinc ion concentration.

• Sample Preparation: Transfer a known volume of the zinc solution into a conical flask.

• Dilution: Dilute with about 100 mL of deionized water.[7]

• Buffering: Add 2 mL of ammonia buffer (pH 10).[7]

• Indicator Addition: Add a small amount of Eriochrome Black T indicator.[7]

• Titration: Titrate with the standard 0.01 M CDTA solution until the color changes from wine-red to blue.[7]

This protocol details the determination of calcium ion concentration. Due to the potential for calcium phosphate (B84403) precipitation, CDTA is particularly advantageous over EDTA.[8]

• Sample Preparation: Pipette a known aliquot of the calcium standard into a 250 mL Erlenmeyer flask.

• Buffering: Add 15 mL of the ammonium-ammonium chloride buffer.[9]

• Indicator Addition: Add 10 drops of the Calmagite indicator.[9]

• Dilution: Add enough distilled water to have a total volume of 75-100 mL.[9]

• Titration: Titrate from the initial "wine red" color to an endpoint of "sky blue".[9]

Back titration is useful when the reaction between the metal ion and CDTA is slow or when a suitable indicator is not available for direct titration.

• Sample Preparation: Pipette a known volume of the metal ion solution into a conical flask.

• Addition of Excess CDTA: Add a known excess amount of standard 0.01 M CDTA solution.

• Buffering: Adjust the pH to the appropriate level for the metal ion being determined using a suitable buffer.

• Indicator Addition: Add a few drops of the appropriate indicator (e.g., Eriochrome Black T for a zinc or magnesium back-titrant).

• Back-Titration: Titrate the excess, unreacted CDTA with a standard 0.01 M solution of a second metal ion (e.g., zinc sulfate or magnesium sulfate) until the endpoint is reached.

• Calculation: The amount of CDTA that reacted with the analyte is calculated by subtracting the amount of CDTA that reacted with the back-titrant from the total amount of CDTA initially added.

Visualizations

Caption: Principle of Complexometric Titration with CDTA.

Caption: Experimental Workflow for Direct Titration.

Caption: Experimental Workflow for Back Titration.

References

• 1. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 2. Complexometric titration - Wikipedia [en.wikipedia.org]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 5. titrations.info [titrations.info]
• 6. satyensaha.com [satyensaha.com]
• 7. titrations.info [titrations.info]
• 8. Determination of Calcium in Meat Products by Automatic Titration with 1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. coryw.people.charleston.edu [coryw.people.charleston.edu]

Application Notes and Protocols for Heavy Metal Removal from Water Using Cyclohexanediaminetetraacetic Acid (CDTA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanediaminetetraacetic acid (CDTA), a powerful chelating agent, offers significant potential for the remediation of water contaminated with heavy metals.[1][2] Its molecular structure, featuring a cyclohexane (B81311) ring, allows it to form stable, water-soluble complexes with a variety of divalent and trivalent metal ions. This property is crucial for sequestering toxic heavy metals such as lead (Pb), cadmium (Cd), copper (Cu), and others from aqueous environments, rendering them less bioavailable and facilitating their removal.[1] These application notes provide an overview of the principles, experimental protocols, and available data for the use of CDTA in heavy metal detoxification from water.

Principle of Chelation

CDTA is a multidentate ligand that can form multiple coordination bonds with a single metal ion.[1] The chelation process involves the carboxylate and amine groups of the CDTA molecule binding to the metal ion, creating a stable, ring-like structure known as a chelate complex. The stability of these complexes is a key factor in the effectiveness of CDTA as a remediation agent. The formation of these strong complexes prevents the metal ions from participating in other reactions and facilitates their removal from the solution.

Data Presentation

Quantitative data on the removal efficiency of CDTA for heavy metals specifically from water is limited in readily available scientific literature. However, a study on the removal of transition metals from alkaline cellulose (B213188) pulp slurry provides some insight into its efficacy.

Metal Ion	Initial Concentration	CDTA Concentration	pH	Removal Efficiency (%)	Source
Iron (Fe)	Not Specified	Not Specified	Alkaline	~50	[3]
Manganese (Mn)	Not Specified	Not Specified	Alkaline	~50	[3]
Copper (Cu)	Not Specified	Not Specified	Alkaline	~70	[3]

Note: This data is from a study on cellulose pulp slurry and may not be directly representative of performance in water.

For comparison, studies on the related chelating agent EDTA have shown high removal efficiencies for various heavy metals from soil and water, often exceeding 80-90% under optimized conditions.[4] Given that CDTA is also a strong chelator, similar high efficiencies can be anticipated in aqueous solutions, though experimental verification is essential.[5]

Experimental Protocols

Two primary protocols are presented for the removal of heavy metals from water using CDTA: a direct chelation and separation method suitable for laboratory-scale research, and a chelation-precipitation method adapted from industrial processes for more complete removal.

Protocol 1: Direct Chelation and Separation

This protocol is designed for laboratory settings to assess the chelation capacity of CDTA for specific heavy metals in a controlled aqueous environment.

Materials:

• trans-1,2-Cyclohexanediaminetetraacetic acid (CDTA)

• Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, CuSO₄) of known concentration

• Deionized water

• pH meter

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., syringe filters, vacuum filtration)

• Analytical instrument for metal quantification (e.g., Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

Procedure:

• Preparation of Contaminated Water Sample: Prepare a synthetic heavy metal solution by diluting the stock solution with deionized water to the desired initial concentration (e.g., 10 mg/L).

• Chelation Step:

  • Take a known volume of the contaminated water sample (e.g., 100 mL).

  • Add a specific concentration of CDTA solution. The molar ratio of CDTA to the heavy metal is a critical parameter to investigate (e.g., 1:1, 2:1).

  • Adjust the pH of the solution to the desired level (e.g., pH 4-7) using HCl or NaOH while stirring.

  • Allow the solution to stir for a predetermined contact time (e.g., 1-2 hours) to ensure complete complexation.

• Separation of Chelate-Metal Complex (Optional): If the goal is to separate the larger chelate-metal complexes, techniques like nanofiltration or ultrafiltration can be employed.

• Analysis:

  • Filter an aliquot of the solution through a 0.45 µm filter.

  • Analyze the filtrate for the remaining dissolved heavy metal concentration using AAS or ICP-OES.

• Calculation of Removal Efficiency:

  • Removal Efficiency (%) = [ (Initial Concentration - Final Concentration) / Initial Concentration ] * 100

Protocol 2: Chelation-Precipitation Method

This protocol is adapted from an industrial method and involves the initial chelation of heavy metals followed by a decomplexation and precipitation step to remove the metals from the solution as solids.[6]

Materials:

• All materials from Protocol 1

• Nitric acid (HNO₃)

• Lime (Calcium hydroxide, Ca(OH)₂) or Sodium hydroxide (NaOH)

• Flocculant (e.g., anionic polymer)

• Heating and pressure-rated reaction vessel (if performing the optional oxidation step)

• Centrifuge

Procedure:

• Chelation Step: Follow steps 1 and 2 from Protocol 1 to form the CDTA-metal complexes.

• Decomplexation (Acidification and Oxidation - Optional):

  • Acidification: Lower the pH of the solution containing the CDTA-metal complexes by adding nitric acid.

  • Oxidation (Optional, for very stable complexes): In a suitable reaction vessel, heat the acidified solution under controlled temperature and pressure to break the chelate complex. This step requires specialized equipment and safety precautions.

• Precipitation:

  • Increase the pH of the solution to an alkaline range (e.g., pH 9-10) by adding lime or NaOH. This will cause the now-free heavy metal ions to precipitate as metal hydroxides.

  • Slowly add a flocculant while gently stirring to aid in the agglomeration of the precipitate.

• Separation of Precipitate:

  • Allow the precipitate to settle.

  • Separate the solid precipitate from the liquid by decantation, filtration, or centrifugation.

• Analysis:

  • Analyze the supernatant for residual heavy metal concentration as described in Protocol 1.

• Calculation of Removal Efficiency: Calculate the removal efficiency as described in Protocol 1.

Mandatory Visualizations

Caption: Chelation of a heavy metal ion by a CDTA molecule.

Caption: Experimental workflow for heavy metal removal using CDTA.

Caption: Key factors influencing CDTA heavy metal removal efficiency.

References

• 1. CDTA is a powerful chelating agent. [thinkdochemicals.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Zero-Waste Approach for Heavy Metals’ Removal from Water with an Enhanced Multi-Stage Hybrid Treatment System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chelant extraction of heavy metals from contaminated soils using new selective EDTA derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US20080038169A1 - Method for treating heavy metals from an effluent containing chelating agents (edta, cdta, or citrate) - Google Patents [patents.google.com]

Application of CDTA in Soil Remediation: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA) in the remediation of heavy metal-contaminated soils. CDTA is a powerful hexadentate chelating agent that forms stable, water-soluble complexes with a wide range of divalent and trivalent metal ions, making it an effective extractant for heavy metals from soil matrices.

Introduction

Heavy metal contamination of soil is a significant environmental concern, posing risks to ecosystems and human health. Soil washing is an ex-situ remediation technique that utilizes washing solutions to extract contaminants. Chelating agents like CDTA are employed to enhance the solubility and removal of heavy metals. CDTA is structurally similar to the more commonly studied ethylenediaminetetraacetic acid (EDTA) but exhibits different stereochemistry and potentially altered chelation strength and selectivity for certain metals. These notes provide a framework for utilizing CDTA in laboratory-scale soil remediation studies.

Data Presentation: Efficacy of Chelating Agents in Heavy Metal Extraction

The following tables summarize the extraction efficiencies of various heavy metals from contaminated soils using different chelating agents. While specific data for CDTA is limited in readily available literature, data for the structurally similar and widely studied EDTA is presented to provide a comparative baseline for expected performance. The effectiveness of a chelating agent is influenced by factors such as soil type, pH, contact time, and chelating agent concentration.

Table 1: Heavy Metal Extraction Efficiency using EDTA (as a proxy for CDTA)

Heavy Metal	CDTA/EDTA Concentration (mol/L)	Soil Type	pH	Contact Time (hours)	Extraction Efficiency (%)	Reference(s)
Lead (Pb)	0.1	Sandy Loam	4.46	2	100	[1]
Cadmium (Cd)	0.1	Sandy Loam	4.46	2	79.3	[1]
Zinc (Zn)	0.1	Sandy Loam	4.46	2	84.7	[1]
Cadmium (Cd)	0.01	Silt, Clay, Loam	Not Specified	Not Specified	Higher than 0.1M EDTA	[2]
Zinc (Zn)	0.005	Silt, Clay, Loam	Not Specified	Not Specified	Higher than 0.1M EDTA	[2]
Lead (Pb)	0.1	Artificially Contaminated	4	4	70	[3]
Cadmium (Cd)	0.1	Artificially Contaminated	Not Specified	Not Specified	97	[3]
Nickel (Ni)	0.1	Artificially Contaminated	Not Specified	Not Specified	24	[3]
Chromium (Cr)	0.1	River Sediment	Acidic	6	66.7	[4]

Note: The data presented for EDTA is intended to serve as a general guide for the potential efficacy of CDTA. Actual extraction efficiencies for CDTA may vary.

Table 2: Optimal Conditions for Heavy Metal Extraction using Chelating Agents

Parameter	Optimal Range/Value	Heavy Metals	Notes	Reference(s)
pH	Acidic (4.0 - 6.0)	Pb, Cd, Cu, Zn	Lower pH generally increases the availability of free metal ions for chelation. However, very low pH can damage soil structure.	[1][5]
Concentration	0.01 - 0.1 mol/L	Pb, Cd, Zn, Ni	Higher concentrations can increase extraction but may also lead to co-extraction of essential soil minerals and higher costs.	[1][2][3]
Contact Time	2 - 24 hours	Pb, Cd, Zn, Cr	Equilibrium time can vary depending on the metal and soil matrix. Initial rapid extraction is often followed by a slower phase.	[1][4]
Soil-to-Solution Ratio	1:5 to 1:10 (w/v)	General	A higher ratio ensures sufficient solution to suspend soil particles and dissolve metals.	[6]

Experimental Protocols

This section outlines a detailed methodology for a batch soil washing experiment to evaluate the efficacy of CDTA in removing heavy metals from contaminated soil.

Materials and Reagents

• Soil Sample: Air-dried and sieved (<2 mm) heavy metal-contaminated soil.

• CDTA (trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid): Analytical grade.

• Deionized Water: For solution preparation and rinsing.

• Nitric Acid (HNO₃) and Hydrochloric Acid (HCl): Trace metal grade, for pH adjustment and digestion.

• Sodium Hydroxide (NaOH): For pH adjustment.

• Centrifuge Tubes (50 mL) or Erlenmeyer Flasks (125 mL)

• Mechanical Shaker

• Centrifuge

• Syringe Filters (0.45 µm)

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS)

Preparation of CDTA Washing Solution

• Calculate the required mass of CDTA to prepare a stock solution of a desired molarity (e.g., 0.1 M). The molecular weight of CDTA is 346.3 g/mol .

• Dissolve the calculated mass of CDTA in deionized water. Gentle heating and stirring may be required to facilitate dissolution.

• Adjust the pH of the solution to the desired level (e.g., 5.0) using dilute HNO₃ or NaOH while monitoring with a pH meter.

• Bring the solution to the final volume with deionized water in a volumetric flask.

Batch Extraction Procedure

• Weigh a known amount of the prepared soil sample (e.g., 5.0 g) into a centrifuge tube or Erlenmeyer flask.

• Add a specific volume of the CDTA washing solution (e.g., 25 mL) to achieve the desired soil-to-solution ratio (e.g., 1:5 w/v).

• Securely cap the tubes/flasks and place them on a mechanical shaker.

• Agitate the samples at a constant speed (e.g., 180 rpm) for the predetermined contact time (e.g., 2, 6, 12, 24 hours) at a constant temperature.

• After shaking, remove the samples and separate the solid and liquid phases by centrifugation (e.g., 4000 rpm for 15 minutes).

• Filter the supernatant through a 0.45 µm syringe filter to remove any remaining suspended particles.

• Acidify the filtered extract with a few drops of concentrated nitric acid to preserve the sample for metal analysis.

• Analyze the concentration of heavy metals in the extract using ICP-OES or AAS.

• A control experiment should be performed using deionized water instead of the CDTA solution to determine the amount of water-soluble metals.

Data Analysis

The extraction efficiency of each heavy metal can be calculated using the following formula:

Extraction Efficiency (%) = [(C_extract × V) / (C_initial × M)] × 100

Where:

• C_extract is the concentration of the metal in the extract (mg/L).

• V is the volume of the extraction solution (L).

• C_initial is the initial concentration of the metal in the soil (mg/kg).

• M is the mass of the soil sample (kg).

The initial total metal concentration in the soil should be determined by a separate acid digestion method (e.g., EPA Method 3050B).

Mandatory Visualizations

CDTA Chelation Mechanism

Caption: Mechanism of heavy metal extraction from soil by CDTA chelation.

Experimental Workflow

Caption: Experimental workflow for heavy metal remediation from soil using CDTA.

References

• 1. scialert.net [scialert.net]
• 2. scialert.net [scialert.net]
• 3. researchgate.net [researchgate.net]
• 4. uest.ntua.gr [uest.ntua.gr]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Metal Ion Quantification using CDTA in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA) is a powerful hexadentate chelating agent that forms stable, 1:1 stoichiometric complexes with a wide range of metal ions. This property makes it an invaluable reagent in analytical chemistry for the quantitative determination of metal ions in various samples, including pharmaceuticals, environmental matrices, and biological systems. CDTA is structurally similar to the more commonly known ethylenediaminetetraacetic acid (EDTA), but often forms more stable metal complexes, leading to sharper and more accurate titration endpoints.

These application notes provide a comprehensive overview of the principles and protocols for the use of CDTA in metal ion quantification, primarily through complexometric titration and spectrophotometry.

Principle of CDTA-Based Metal Ion Quantification

The fundamental principle behind the use of CDTA in metal ion quantification is the formation of a stable, water-soluble complex between the CDTA anion (Y⁴⁻) and a metal ion (Mⁿ⁺). The general reaction can be represented as:

Mⁿ⁺ + Y⁴⁻ ⇌ [MY]ⁿ⁻⁴

The high stability of the metal-CDTA complex is the driving force for the reaction. In complexometric titrations, a standard solution of CDTA is titrated against a solution containing the metal ion. The endpoint of the titration, which corresponds to the complete complexation of the metal ion, is typically detected using a metallochromic indicator. This indicator is a dye that also forms a colored complex with the metal ion, but this complex is less stable than the metal-CDTA complex. At the endpoint, the CDTA displaces the indicator from the metal ion, resulting in a distinct color change.

Alternatively, the concentration of the colored metal-CDTA complex can be determined spectrophotometrically by measuring its absorbance at a specific wavelength.

Advantages of CDTA over EDTA

While EDTA is a widely used chelating agent, CDTA offers several advantages:

• Higher Stability Constants: CDTA generally forms more stable complexes with metal ions compared to EDTA. This results in more complete reactions and sharper titration endpoints.

• Faster Reaction Kinetics: In some cases, the reaction between CDTA and metal ions is faster than with EDTA, which can be advantageous for certain applications.

Data Presentation: Stability Constants of Metal-CDTA Complexes

The stability of metal-CDTA complexes is quantified by their formation constant (K_f) or stability constant. A higher log(K_f) value indicates a more stable complex. The following table summarizes the log(K_f) values for various metal-CDTA complexes.

Metal Ion	log(K_f)
Ca²⁺	12.5
Mg²⁺	10.3
Cu²⁺	21.3
Zn²⁺	18.7
Ni²⁺	19.4
Pb²⁺	19.7
Fe³⁺	29.3
Al³⁺	17.6

Note: These values are approximate and can vary with experimental conditions such as pH and ionic strength.

Experimental Protocols

Protocol 1: Direct Complexometric Titration of Calcium (Ca²⁺) with CDTA

This protocol details the determination of calcium ion concentration using a direct titration with a standardized CDTA solution.

Materials:

• Standard CDTA solution (0.01 M)

• Calcium-containing sample solution

• Ammonia-Ammonium Chloride buffer (pH 10)

• Eriochrome Black T (EBT) indicator

• Deionized water

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the calcium-containing sample solution into a 250 mL conical flask.

• Buffering: Add 5 mL of the ammonia-ammonium chloride buffer (pH 10) to the flask to maintain a constant pH.

• Indicator Addition: Add a few drops of the EBT indicator to the solution. The solution will turn wine-red, indicating the formation of the Ca-EBT complex.

• Titration: Titrate the sample solution with the standard 0.01 M CDTA solution from a burette with constant stirring.

• Endpoint Detection: The endpoint is reached when the color of the solution changes sharply from wine-red to a distinct blue. This indicates that all the Ca²⁺ ions have been complexed by CDTA, and the EBT indicator is in its free, uncomplexed form.

• Replicates: Repeat the titration at least two more times to ensure accuracy and calculate the average volume of CDTA used.

Calculation:

The concentration of Ca²⁺ in the sample can be calculated using the following formula:

Molarity of Ca²⁺ = (Molarity of CDTA × Volume of CDTA) / Volume of Sample

Protocol 2: Spectrophotometric Determination of Copper (Cu²⁺) with CDTA

This protocol describes the quantification of copper ions by measuring the absorbance of the Cu-CDTA complex.

Materials:

• Standard CDTA solution (0.01 M)

• Copper-containing sample solution

• Acetate (B1210297) buffer (pH 4.8)

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of known Cu²⁺ concentrations.

• Complex Formation: To a known volume of each standard and the unknown sample solution in separate volumetric flasks, add an excess of the 0.01 M CDTA solution and the acetate buffer. Dilute to the mark with deionized water and mix well. The Cu-CDTA complex has a characteristic blue color.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) for the Cu-CDTA complex (around 730 nm) using the spectrophotometer. Use a blank solution (containing all reagents except the copper) to zero the instrument.

• Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the Cu²⁺ standard solutions.

• Quantification of Unknown: Determine the concentration of Cu²⁺ in the unknown sample by interpolating its absorbance value on the calibration curve.

Mandatory Visualizations

Caption: Workflow for complexometric titration of metal ions with CDTA.

Caption: Principle of endpoint detection in complexometric titration using a metallochromic indicator.

Cyclohexanediaminetetraacetic Acid (CDTA): A Powerful Masking Agent in Chemical Analysis

Introduction

In the intricate world of chemical analysis, the presence of interfering ions can often lead to inaccurate and unreliable results. Masking agents are indispensable tools employed to selectively block the reactivity of these interfering species without the need for tedious and time-consuming separation steps. Among these, Cyclohexanediaminetetraacetic acid (CDTA), a close structural analog of the well-known Ethylenediaminetetraacetic acid (EDTA), has emerged as a superior chelating and masking agent in a variety of analytical applications, including complexometric titrations, spectrophotometry, and chromatography.

The enhanced stability of the metal-CDTA complexes, attributed to the pre-organized structure of the cyclohexane (B81311) ring, provides a distinct advantage over EDTA, allowing for more effective masking of interfering metal ions. This application note provides detailed protocols and quantitative data to guide researchers, scientists, and drug development professionals in leveraging the power of CDTA to enhance the accuracy, selectivity, and efficiency of their analytical methods.

Principle of Masking with CDTA

CDTA is a hexadentate ligand, meaning it can form six coordinate bonds with a single metal ion, resulting in the formation of highly stable, water-soluble complexes. The fundamental principle of its action as a masking agent lies in the significant differences in the stability constants (log K) of the complexes it forms with various metal ions. When introduced into a sample containing multiple metal ions, CDTA will preferentially bind with the interfering ions that form the most stable complexes, effectively sequestering them and preventing their participation in the primary analytical reaction. The analyte of interest, which forms a less stable complex with CDTA under the chosen experimental conditions (e.g., pH), remains free to react with the titrant or chromogenic reagent, enabling its accurate quantification.

The selectivity of CDTA as a masking agent can be further fine-tuned by controlling the pH of the solution. The stability of metal-CDTA complexes is highly pH-dependent. By adjusting the pH, it is possible to selectively mask certain metal ions while leaving others available for determination. For instance, trivalent metal ions like Fe(III) and Al(III) form very stable complexes with CDTA over a wide pH range, allowing for their effective masking during the determination of divalent ions like Ca(II) and Mg(II) at a higher pH.

Quantitative Data: Stability of Metal-CDTA Complexes

The effectiveness of CDTA as a masking agent is directly proportional to the stability of the complexes it forms with interfering ions. A higher stability constant (log K) indicates a more stable complex and, consequently, more effective masking. The following table summarizes the stability constants for CDTA with a range of common metal ions.

Metal Ion	log K (CDTA)
Ca²⁺	12.5
Mg²⁺	10.3
Al³⁺	19.4
Fe³⁺	29.3
Ni²⁺	19.4
Cu²⁺	21.3
Zn²⁺	18.7
Pb²⁺	19.7
Co²⁺	18.9

Note: These values are approximate and can vary with experimental conditions such as temperature and ionic strength.

As the data indicates, CDTA forms exceptionally stable complexes with trivalent ions like Fe³⁺ and Al³⁺, making it an excellent choice for masking these common interferents in the analysis of divalent cations.

Application Notes and Protocols

Complexometric Titration: Determination of Calcium in the Presence of Aluminum

Application: This protocol details the use of CDTA to mask aluminum (Al³⁺) during the complexometric titration of calcium (Ca²⁺) with EDTA. This is particularly useful in the analysis of samples such as cements, alloys, and certain pharmaceutical preparations where both elements are present.

Experimental Protocol:

• Sample Preparation: Accurately weigh a sample containing calcium and aluminum and dissolve it in a suitable acid (e.g., HCl). Dilute the solution to a known volume with deionized water.

• Masking of Aluminum: Take a known aliquot of the sample solution and adjust the pH to approximately 5-6 with a suitable buffer (e.g., acetate (B1210297) buffer). Add a sufficient excess of a 0.05 M CDTA solution to complex all the Al³⁺ present. The amount of CDTA required can be calculated based on the expected concentration of aluminum.

• pH Adjustment for Calcium Titration: Add a pH 10 ammonia-ammonium chloride buffer to the solution.

• Indicator Addition: Add a few drops of a suitable metal ion indicator, such as Eriochrome Black T.

• Titration: Titrate the solution with a standardized 0.01 M EDTA solution. The endpoint is indicated by a sharp color change from wine-red to blue.

• Calculation: Calculate the concentration of Ca²⁺ in the original sample based on the volume of EDTA consumed.

Caption: Workflow for the complexometric titration of Ca²⁺ with Al³⁺ masking by CDTA.

Spectrophotometric Analysis: Determination of Nickel in the Presence of Iron

Application: This protocol describes the spectrophotometric determination of nickel (Ni²⁺) using dimethylglyoxime (B607122) (DMG) in the presence of interfering iron (Fe³⁺), with CDTA serving as the masking agent. This method is applicable to the analysis of steel and other alloys.

Experimental Protocol:

• Sample Preparation: Dissolve a known weight of the alloy sample in a suitable acid mixture (e.g., aqua regia) and dilute to a known volume.

• Preparation of Standard Solutions: Prepare a series of standard solutions of Ni²⁺ of known concentrations.

• Color Development and Masking:

  • To an aliquot of the sample solution (and to each standard), add 5 mL of a 10% citric acid solution.

  • Add a sufficient amount of 0.05 M CDTA solution to mask the Fe³⁺.

  • Add 2 mL of a saturated bromine water solution and mix.

  • Add concentrated ammonium (B1175870) hydroxide (B78521) dropwise until the bromine color disappears, then add a 2 mL excess.

  • Add 3 mL of a 1% ethanolic dimethylglyoxime solution.

  • Dilute to a final volume (e.g., 50 mL) with deionized water and allow the color to develop for 15 minutes.

• Spectrophotometric Measurement: Measure the absorbance of the standards and the sample at the wavelength of maximum absorbance (λmax) for the Ni-DMG complex (approximately 445 nm) against a reagent blank.

• Calibration and Calculation: Construct a calibration curve by plotting the absorbance of the standards versus their concentrations. Determine the concentration of Ni²⁺ in the sample from the calibration curve.

Caption: Workflow for the spectrophotometric determination of Ni²⁺ with Fe³⁺ masking.

Chromatographic Separation: Paper Chromatography of Co²⁺ and Ni²⁺

Application: While specific protocols detailing the use of CDTA as a mobile phase additive for masking in paper chromatography are less common, its principles can be applied to enhance separation. CDTA can be incorporated into the mobile phase to selectively complex with and alter the mobility of certain metal ions. This hypothetical protocol illustrates how CDTA could be used to improve the separation of Co²⁺ and Ni²⁺.

Experimental Protocol:

• Stationary Phase Preparation: Cut a strip of Whatman No. 1 filter paper to the desired dimensions. Draw a starting line in pencil about 2 cm from the bottom.

• Sample Application: Apply small spots of a solution containing a mixture of Co²⁺ and Ni²⁺, along with individual standard spots of Co²⁺ and Ni²⁺, onto the starting line using a capillary tube. Allow the spots to dry completely.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetone, concentrated HCl, and a dilute solution of CDTA (e.g., 0.01 M). The optimal composition of the mobile phase may require some experimentation.

• Development: Place the prepared mobile phase in a chromatographic chamber. Suspend the spotted paper in the chamber, ensuring the starting line is above the solvent level. Allow the solvent to ascend the paper by capillary action until it is near the top.

• Visualization: Remove the chromatogram from the chamber and mark the solvent front. Dry the paper in a fume hood. Spray the dried chromatogram with a suitable visualizing agent, such as a solution of rubeanic acid, which will form colored complexes with Co²⁺ (brownish-grey) and Ni²⁺ (blue-violet).

• Analysis: Calculate the Rf values for each spot (Rf = distance traveled by the spot / distance traveled by the solvent front). The presence of CDTA in the mobile phase should result in a greater difference in the Rf values of Co²⁺ and Ni²⁺ compared to a mobile phase without CDTA, thus improving their separation.

Caption: Logical relationship for CDTA-enhanced chromatographic separation.

Conclusion

Cyclohexanediaminetetraacetic acid is a highly effective masking agent that offers significant advantages in terms of complex stability and selectivity compared to more conventional reagents like EDTA. Its application, guided by the principles of complex formation and pH control, can significantly improve the accuracy and reliability of analytical methods. The protocols and data presented in this application note provide a solid foundation for researchers and professionals to incorporate CDTA into their analytical workflows, leading to more robust and dependable results in research, quality control, and drug development.

Application Notes: Determination of Water Hardness by Complexometric Titration with CDTA

Introduction

Water hardness is a measure of the total concentration of dissolved divalent metal ions, primarily calcium (Ca²⁺) and magnesium (Mg²⁺). While other ions such as iron and manganese can contribute, their concentrations are typically negligible in most water sources. The quantification of water hardness is crucial for industrial, domestic, and scientific applications to prevent issues like scale formation and to ensure water quality. Complexometric titration is a standard analytical method for determining water hardness. This protocol details the use of 1,2-Cyclohexylenedinitrilotetraacetic acid (CDTA) as the chelating agent. CDTA, a hexadentate ligand, forms stable, 1:1 stoichiometric complexes with Ca²⁺ and Mg²⁺ ions. The endpoint of the titration is identified using a metallochromic indicator, which exhibits a distinct color change upon the complete complexation of the metal ions by CDTA. While Ethylenediaminetetraacetic acid (EDTA) is more commonly used, CDTA can also be an effective titrant.[1][2][3]

Principle of the Method

The determination of total water hardness using CDTA is based on a direct complexometric titration. A buffered water sample is titrated with a standardized solution of the disodium (B8443419) salt of CDTA. A metallochromic indicator, such as Eriochrome Black T (EBT) or Calmagite, is added to the water sample, forming a colored complex with a small fraction of the Ca²⁺ and Mg²⁺ ions.[2][4][5] During the titration, CDTA first reacts with the free Ca²⁺ and Mg²⁺ ions. Near the equivalence point, the CDTA displaces the indicator from its metal complexes, resulting in a sharp color change that signals the endpoint of the titration.[5] To ensure a sharp endpoint, the titration is performed at a pH of approximately 10, maintained by an ammonia-ammonium chloride buffer.[3][6]

Experimental Protocols

Reagent and Solution Preparation

• Standard 0.01 M CDTA Solution:

  • Accurately weigh approximately 3.644 g of the disodium salt of 1,2-Cyclohexylenedinitrilotetraacetic acid (CDTA, dihydrate, formula weight: 364.4 g/mol ).

  • Dissolve the weighed CDTA in 800 mL of deionized water in a 1 L volumetric flask.

  • Gently heat and stir if necessary to facilitate dissolution.

  • Once cooled to room temperature, dilute to the 1 L mark with deionized water and mix thoroughly. Store in a polyethylene (B3416737) bottle.

• Ammonia-Ammonium Chloride Buffer (pH 10):

  • Dissolve 16.9 g of ammonium (B1175870) chloride (NH₄Cl) in 143 mL of concentrated ammonium hydroxide (B78521) (NH₄OH).

  • Add 1.25 g of the magnesium salt of EDTA or CDTA to sharpen the endpoint.

  • Dilute to 250 mL with deionized water.[6] Store in a tightly sealed container.

• Eriochrome Black T (EBT) Indicator Solution:

  • Dissolve 0.5 g of Eriochrome Black T in 100 mL of triethanolamine (B1662121) or a suitable alcohol.[7]

  • Alternatively, a dry powder mixture can be prepared by grinding 0.5 g of EBT with 100 g of sodium chloride.[7]

• Standard Calcium Carbonate Solution (0.01 M):

  • Accurately weigh 1.000 g of anhydrous calcium carbonate (CaCO₃), previously dried at 110°C for 2 hours.

  • Transfer to a 1 L volumetric flask.

  • Add 1:1 hydrochloric acid (HCl) dropwise until the CaCO₃ has completely dissolved.

  • Add 200 mL of deionized water and boil for a few minutes to expel CO₂.

  • Cool and add a few drops of methyl red indicator, then add 3 N ammonium hydroxide or 1:1 HCl until an intermediate orange color is obtained.

  • Dilute to the 1 L mark with deionized water. 1 mL of this solution is equivalent to 1 mg of CaCO₃.[7]

Standardization of the 0.01 M CDTA Solution

• Pipette 25.00 mL of the standard 0.01 M CaCO₃ solution into a 250 mL Erlenmeyer flask.

• Add 1-2 mL of the pH 10 buffer solution.

• Add a small amount of EBT indicator powder or 1-2 drops of the indicator solution. The solution should turn wine-red.[6]

• Titrate with the prepared 0.01 M CDTA solution from a burette until the color changes from wine-red to blue.[4][6]

• Record the volume of CDTA solution used.

• Repeat the titration at least two more times to obtain concordant results.

• Calculate the exact molarity of the CDTA solution.

Determination of Total Water Hardness in a Sample

• Pipette 50.00 mL of the water sample into a 250 mL Erlenmeyer flask. If high hardness is expected, use a smaller volume and dilute to 50 mL with deionized water.[6]

• Add 1-2 mL of the pH 10 buffer solution.

• Add EBT indicator (powder or solution) until a wine-red color develops.[4]

• Titrate with the standardized 0.01 M CDTA solution until the color changes to blue.[4][6]

• Record the volume of CDTA titrant consumed.

• Perform the titration in triplicate for accuracy.

Calculation of Total Water Hardness

Total hardness as mg/L CaCO₃ = (A × M × 100.09) / V

Where:

• A = Volume of CDTA solution used for the sample titration (in mL)

• M = Molarity of the CDTA solution (in mol/L)

• 100.09 = Molar mass of CaCO₃ (in g/mol )

• V = Volume of the water sample (in L)

Data Presentation

The following table summarizes hypothetical titration data for the standardization of the CDTA solution and the determination of total hardness in two water samples.

Analysis	Trial 1	Trial 2	Trial 3	Average
Standardization of CDTA
Volume of 0.01 M CaCO₃ (mL)	25.00	25.00	25.00	25.00
Volume of CDTA (mL)	24.95	25.05	25.00	25.00
Calculated Molarity of CDTA (M)	0.01002	0.00998	0.01000	0.01000
Water Sample A (50 mL)
Volume of CDTA (mL)	12.50	12.55	12.45	12.50
Total Hardness (mg/L CaCO₃)	250.2	251.2	249.2	250.2
Water Sample B (50 mL)
Volume of CDTA (mL)	7.80	7.75	7.85	7.80
Total Hardness (mg/L CaCO₃)	156.1	155.1	157.1	156.1

Mandatory Visualization

The following diagram illustrates the logical workflow for the determination of water hardness using CDTA titration.

Caption: Workflow for water hardness determination by CDTA titration.

References

• 1. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 2. byjus.com [byjus.com]
• 3. Determination of Hardness of Water [staff.buffalostate.edu]
• 4. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 5. asdlib.org [asdlib.org]
• 6. mlsu.ac.in [mlsu.ac.in]
• 7. bspublications.net [bspublications.net]

Application Notes and Protocols for the Use of CDTA in Biological and Medical Research

For Researchers, Scientists, and Drug Development Professionals

Cyclohexanediaminetetraacetic acid (CDTA) is a potent chelating agent with a wide range of applications in biological and medical research. As an analogue of the more commonly known ethylenediaminetetraacetic acid (EDTA), CDTA exhibits stronger lipophilicity and forms more stable complexes with many metal ions.[1] This property makes it a valuable tool for studying and manipulating biological processes that are dependent on divalent cations.

These application notes provide an overview of the key uses of CDTA, including detailed protocols for its application as a metalloproteinase inhibitor, an anticoagulant, and for the depletion of divalent cations in cell culture.

Inhibition of Metalloproteinases

Application Note:

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix components. Their activity is crucial in physiological processes like tissue remodeling and wound healing, but their dysregulation is implicated in diseases such as cancer metastasis and arthritis. CDTA serves as a potent inhibitor of MMPs by chelating the Zn²⁺ ion essential for their catalytic activity. This makes CDTA a valuable tool for studying the roles of MMPs in various biological and pathological processes.

Quantitative Data: Inhibition of MMPs

Parameter	Value	Reference
Mechanism of Inhibition	Chelation of essential metal cofactors (e.g., Zn²⁺) from the enzyme's active site.	[2]
Effective Concentration	Varies depending on the specific MMP and experimental conditions. Generally used in the millimolar range in in vitro assays.
Reversibility	Inhibition is generally reversible upon the reintroduction of the appropriate metal ions.	[2]

Experimental Protocol: In Vitro MMP Activity Assay using a Fluorogenic Substrate

This protocol describes a method to measure the activity of a specific MMP and assess the inhibitory effect of CDTA.

Materials:

• Recombinant active MMP (e.g., MMP-2, MMP-9)

• Fluorogenic MMP substrate specific for the chosen MMP

• Assay Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5)

• CDTA stock solution (100 mM in deionized water, pH adjusted to 7.5)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare MMP Solution: Dilute the active MMP to the desired working concentration in Assay Buffer.

• Prepare CDTA Dilutions: Prepare a serial dilution of the CDTA stock solution in Assay Buffer to achieve a range of final concentrations to be tested (e.g., 0.1, 1, 10, 100 µM).

• Assay Setup: In the 96-well plate, add the following to triplicate wells:

  • Blank (no enzyme): 50 µL Assay Buffer

  • Control (enzyme only): 25 µL Assay Buffer + 25 µL diluted MMP solution

  • CDTA Inhibition: 25 µL of each CDTA dilution + 25 µL diluted MMP solution

• Pre-incubation: Gently mix the plate and incubate for 15-30 minutes at 37°C to allow CDTA to interact with the MMP.

• Initiate Reaction: Add 50 µL of the fluorogenic MMP substrate solution (at 2x the final desired concentration) to all wells.

• Measure Fluorescence: Immediately begin kinetic readings on a fluorescence plate reader at the appropriate excitation and emission wavelengths for the substrate. Record fluorescence every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the rate of substrate cleavage (increase in fluorescence over time) for the control and each CDTA concentration.

  • Plot the percentage of MMP inhibition versus the CDTA concentration and determine the IC50 value (the concentration of CDTA that inhibits 50% of the MMP activity).

Workflow for MMP Inhibition Assay

Caption: Workflow for an in vitro MMP inhibition assay using CDTA.

Anticoagulant for Blood Collection

Application Note:

CDTA is an effective anticoagulant that functions by chelating calcium ions (Ca²⁺) from the blood, thereby preventing the coagulation cascade which is calcium-dependent.[3][4] It is used in blood collection tubes to obtain whole blood or plasma for various downstream applications, including hematological analysis and molecular biology assays. The choice of anticoagulant can be critical for the integrity of the sample and the reliability of the results.

Quantitative Data: CDTA as an Anticoagulant

Parameter	Value	Reference
Mechanism of Action	Chelation of Ca²⁺ ions, preventing the blood coagulation cascade.	[3][4]
Recommended Concentration	1.5 - 2.2 mg of CDTA per mL of blood.	[3]
Commonly Used Salt	Dipotassium (K₂) or Tripotassium (K₃) salts are preferred for their solubility.	[5]

Experimental Protocol: Preparation of CDTA Anticoagulant Solution for Blood Collection Tubes

This protocol describes how to prepare a CDTA solution to coat blood collection tubes.

Materials:

• Dipotassium CDTA (K₂CDTA) or Tripotassium CDTA (K₃CDTA)

• Deionized water

• Blood collection tubes (e.g., sterile polypropylene (B1209903) tubes)

• Micropipette

• Oven or incubator

Procedure:

• Prepare 10% (w/v) CDTA Stock Solution:

  • Dissolve 10 g of K₂CDTA or K₃CDTA in 100 mL of deionized water.

  • Mix thoroughly until the salt is completely dissolved. Gentle heating may be required.

• Aliquot CDTA Solution into Tubes:

  • For a standard 5 mL blood collection tube, add 100 µL of the 10% CDTA solution. This will provide approximately 20 mg of CDTA, which is sufficient to anticoagulate up to 10 mL of blood. Adjust the volume accordingly for different tube sizes.

• Dry the Anticoagulant:

  • Place the open tubes in an oven or incubator at a low temperature (e.g., 37-50°C) until the water has completely evaporated, leaving a thin film of CDTA on the bottom and sides of the tube.

  • Ensure the tubes are in a clean, dust-free environment during drying.

• Storage:

  • Once dry, cap the tubes and store them at room temperature in a dry place until use.

Logical Relationship of CDTA in Anticoagulation

Caption: Mechanism of CDTA as an anticoagulant.

Divalent Cation Depletion in Cell Culture

Application Note:

Many cellular processes, including cell adhesion, enzyme activity, and signal transduction, are dependent on the presence of divalent cations like Ca²⁺ and Mg²⁺. CDTA can be used to chelate these ions from cell culture media, allowing researchers to study the effects of their depletion on cellular functions. This is a common technique to induce cell detachment for passaging or to investigate the role of specific cation-dependent pathways.

Quantitative Data: Stability Constants of CDTA with Divalent Cations

The stability constant (log K) indicates the strength of the complex formed between CDTA and a metal ion. A higher log K value signifies a more stable complex.

Metal Ion	log K
Ca²⁺	13.5
Mg²⁺	11.2
Zn²⁺	19.3
Fe²⁺	14.8
Cu²⁺	21.3

Note: These values can vary slightly depending on experimental conditions such as temperature and ionic strength.

Experimental Protocol: Divalent Cation Depletion for Cell Detachment

This protocol provides a general method for detaching adherent cells from a culture dish using CDTA.

Materials:

• Adherent cells in a culture dish

• Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺-free

• CDTA solution (0.5 - 1 mM in PBS, sterile-filtered)

• Complete cell culture medium (containing serum)

• Hemocytometer or automated cell counter

• Trypan blue solution (0.4%)

Procedure:

• Aspirate Medium: Carefully aspirate the culture medium from the cells.

• Wash with PBS: Gently wash the cell monolayer once with Ca²⁺ and Mg²⁺-free PBS to remove any residual serum and medium.

• Add CDTA Solution: Add a sufficient volume of the sterile CDTA solution to cover the cell monolayer (e.g., 1-2 mL for a 10 cm dish).

• Incubate: Incubate the dish at 37°C for 5-15 minutes. The incubation time will vary depending on the cell type. Monitor the cells under a microscope until they begin to round up and detach.

• Cell Detachment: Gently tap the side of the dish to dislodge the cells completely.

• Neutralize CDTA: Add an equal or greater volume of complete culture medium to the dish. The serum in the medium contains divalent cations that will quench the chelating activity of CDTA and aid in cell recovery.

• Collect Cells: Pipette the cell suspension up and down several times to create a single-cell suspension. Transfer the suspension to a sterile centrifuge tube.

• Pellet and Resuspend: Centrifuge the cells at a low speed (e.g., 200 x g) for 5 minutes. Aspirate the supernatant and resuspend the cell pellet in fresh, complete culture medium.

• Count and Re-plate: Perform a cell count using a hemocytometer and trypan blue to assess viability. The cells are now ready for passaging or downstream experiments.

Signaling Pathway: CDTA-Mediated Disruption of Cadherin-Based Cell Adhesion

Caption: CDTA disrupts cell-cell adhesion by chelating Ca²⁺.

Chelation Therapy in Medical Research

Application Note:

CDTA has been investigated for its potential in chelation therapy to treat heavy metal poisoning.[6][7] By forming stable, water-soluble complexes with toxic heavy metals such as lead (Pb), cadmium (Cd), and mercury (Hg), CDTA facilitates their excretion from the body via the kidneys.[8] This application is primarily in a preclinical and research setting to understand the mechanisms of metal toxicity and the efficacy of chelating agents. It is crucial to note that chelation therapy should only be administered under strict medical supervision due to potential side effects, including the depletion of essential minerals.[4]

Quantitative Data: Chelation Therapy Parameters

Parameter	Details	Reference
Target Metals	Lead (Pb), Cadmium (Cd), Mercury (Hg), Aluminum (Al)	[6][8]
Route of Administration	Intravenous (IV) infusion is common in clinical research settings.	[4]
Dosage	Highly variable and dependent on the specific metal, level of toxicity, and patient parameters. Must be determined by a qualified professional.
Monitoring	Regular monitoring of blood and urine levels of both toxic and essential metals is critical.	[4][8]

Experimental Protocol: In Vitro Model of Heavy Metal Detoxification

This protocol provides a simplified in vitro model to assess the ability of CDTA to chelate heavy metals from a biological sample.

Materials:

• A biological sample containing a known concentration of a heavy metal (e.g., spiked plasma or a cell lysate)

• CDTA solution (at various concentrations)

• Dialysis tubing with an appropriate molecular weight cutoff (MWCO)

• Dialysis buffer (e.g., PBS)

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) for metal analysis

Procedure:

• Sample Preparation: Prepare the biological sample with a known concentration of the target heavy metal.

• Incubation with CDTA: Divide the sample into aliquots and add different concentrations of CDTA to each. Include a control with no CDTA. Incubate the samples for a defined period (e.g., 1-2 hours) at 37°C with gentle agitation to allow for chelation to occur.

• Dialysis:

  • Place each sample into a separate dialysis bag.

  • Dialyze the samples against a large volume of dialysis buffer for an extended period (e.g., overnight) with buffer changes to remove the smaller CDTA-metal complexes.

• Metal Quantification:

  • After dialysis, measure the concentration of the heavy metal remaining in the samples inside the dialysis bags using ICP-MS or AAS.

  • Measure the metal concentration in the dialysis buffer to quantify the amount of metal removed.

• Data Analysis:

  • Calculate the percentage of the heavy metal removed from the biological sample at each CDTA concentration.

  • This will provide an indication of the chelating efficiency of CDTA for the specific metal in a biological matrix.

Workflow for In Vitro Heavy Metal Detoxification Assay

Caption: Workflow for an in vitro heavy metal detoxification assay.

Disclaimer: The information provided in these application notes and protocols is for research and informational purposes only. It is not intended as medical advice. Chelation therapy should only be considered and administered by qualified healthcare professionals.

References

• 1. GitHub - eviltester/graphviz-steps: Graphviz files parser for sequences in one file [github.com]
• 2. Generation of Matrix Degradation Products Using an In Vitro MMP Cleavage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibiting Matrix Metalloproteinase-2 Activation by Perturbing Protein–Protein Interactions Using a Cyclic Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. medium.com [medium.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: Cyclohexanediaminetetraacetic Acid (CDTA) in Industrial Cleaning Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanediaminetetraacetic acid (CDTA) is a powerful aminopolycarboxylic acid chelating agent used in a variety of industrial applications, most notably in cleaning and descaling formulations. Its high affinity for multivalent metal ions makes it exceptionally effective at sequestering metal ions in solution, preventing their interference with cleaning processes and aiding in the dissolution of metallic scales.[1] This document provides detailed application notes, experimental protocols, and comparative data on the use of CDTA in industrial cleaning formulations.

CDTA, also known as 1,2-Diaminocyclohexanetetraacetic acid, forms stable, water-soluble complexes with metal ions such as calcium, magnesium, iron, and copper.[1] This action is critical in preventing the formation of scale and sludge in water treatment and industrial processes.[1] In cleaning formulations, CDTA enhances performance by binding with metal ions that contribute to water hardness, which would otherwise deactivate surfactants and reduce cleaning efficiency.[2]

Key Advantages of CDTA in Industrial Cleaning

• Superior Chelating Strength: CDTA generally forms more stable complexes with most metal ions compared to Ethylenediaminetetraacetic acid (EDTA), a more common chelating agent. This enhanced stability translates to higher efficiency in scale removal and metal ion sequestration.

• High Stability: CDTA demonstrates greater stability in harsh conditions, such as in oxidizing solutions, which is beneficial in formulations containing peroxides or other oxidizing agents.[3]

• Effective Scale Removal: It is highly effective in dissolving various types of scale, including calcium carbonate, calcium sulfate, and iron oxides, which are common in industrial equipment like boilers and heat exchangers.[4][5]

• Prevention of Metal-Catalyzed Degradation: By chelating metal ions, CDTA can prevent the catalytic degradation of other components in a formulation, thereby increasing the shelf-life and efficacy of the cleaning product.

Quantitative Data: Comparative Efficacy of Chelating Agents

While direct industrial-scale comparative data is proprietary and often not publicly available, data from related fields can provide insights into the relative performance of CDTA. The following table summarizes the calcium chelation capacity of CDTA compared to other common chelating agents in a biological context (demineralization of root dentin), which is indicative of its potential in industrial scale removal.

Chelating Agent (1% Solution, pH 7.4)	Mean Calcium Removed (µg/mL)	Relative Efficacy vs. CDTA
CDTA	X	1.0
EDTA	> X	> 1.0
EGTA	> X	> 1.0
Citric Acid (pH 7.4)	< X	< 1.0
Saline Solution (Control)	<< X	<< 1.0

Note: This data is adapted from a study on root dentin demineralization and should be considered as an indicator of relative chelation strength.[6] In this specific study, EDTA and EGTA showed higher calcium removal than CDTA at the tested conditions. However, in industrial applications, factors like stability at different pH and temperatures can influence the overall performance.**

In a study on semiconductor wafer cleaning, CDTA was shown to be more stable and effective than EDTA in preventing the decomposition of hydrogen peroxide in a cleaning solution, highlighting its robustness in industrial formulations.[3]

Application: Alkaline Industrial Metal Cleaner

CDTA can be effectively incorporated into alkaline cleaning formulations for the removal of grease, oils, and metallic fines from metal surfaces. The following is a representative formulation.

Component	Function	Weight %
Water	Solvent	60.0 - 70.0
Sodium Hydroxide (50%)	Alkalinity/Builder	5.0 - 10.0
Sodium Metasilicate Pentahydrate	Builder/Corrosion Inhibitor	5.0 - 10.0
CDTA (Tetrasodium salt)	Chelating Agent	2.0 - 8.0
Nonionic Surfactant (e.g., Tomadol 91-6)	Degreasing/Wetting	5.0 - 10.0
Hydrotrope	Solubilizer	1.0 - 5.0

Note: This is a starting formulation and may require optimization based on the specific soil and substrate. Formulations containing EDTA often use it in the 2-8% range, and CDTA can be used as a direct replacement, often at a slightly lower concentration due to its higher efficiency.[7]**

Experimental Protocols

Protocol for Evaluating the Cleaning Efficacy of an Alkaline CDTA Formulation (Gravimetric Method)

This protocol provides a standardized method for comparing the cleaning performance of different formulations on metal coupons.

1. Materials and Equipment:

• Metal coupons (e.g., stainless steel, carbon steel) of a standard size (e.g., 2x2 inches).
• Artificial soil (e.g., a mixture of hydrocarbon oil and iron oxide particles).
• Beakers or containers for cleaning.
• Ultrasonic bath (optional).
• Drying oven.
• Analytical balance (readable to 0.1 mg).
• Test cleaning formulations (with and without CDTA, or comparing CDTA and EDTA).

2. Procedure:

• Coupon Preparation:

• Clean all metal coupons thoroughly with a solvent (e.g., acetone) to remove any protective oils.
• Dry the coupons in an oven at 105°C for 1 hour.
• Allow the coupons to cool in a desiccator and then weigh each coupon to the nearest 0.1 mg (Initial Weight, W1).

• Soiling:

• Apply a consistent amount (e.g., 0.5 g) of the artificial soil evenly onto one side of each weighed coupon.
• Reweigh the soiled coupon (Soiled Weight, W2). The weight of the soil is Ws = W2 - W1.

• Cleaning Process:

• Prepare the cleaning solutions according to the desired formulations and concentrations.
• Heat the cleaning solutions to the desired temperature (e.g., 60°C).
• Immerse the soiled coupons into the cleaning solutions.
• Agitate the solution or use an ultrasonic bath for a set period (e.g., 15 minutes).

• Rinsing and Drying:

• Remove the coupons from the cleaning solution and rinse thoroughly with deionized water.
• Dry the coupons in an oven at 105°C for 1 hour.

• Final Weighing:

• Allow the cleaned and dried coupons to cool in a desiccator.
• Weigh each coupon to the nearest 0.1 mg (Final Weight, W3).

3. Data Analysis:

• Calculate the weight of the soil removed: Wr = W2 - W3.
• Calculate the Cleaning Efficiency (%): CE = (Wr / Ws) * 100

4. Data Presentation:

• Record the results in a table for easy comparison of different formulations.

Formulation	Coupon Material	Soil Type	Temperature (°C)	Time (min)	Average Cleaning Efficiency (%)	Standard Deviation
Alkaline Cleaner (No Chelant)	Stainless Steel	Oil/Iron Oxide	60	15
Alkaline Cleaner + 5% EDTA	Stainless Steel	Oil/Iron Oxide	60	15
Alkaline Cleaner + 5% CDTA	Stainless Steel	Oil/Iron Oxide	60	15

Protocol for Assessing Metal Ion Chelation Capacity (Iron Chelation)

This protocol can be used to determine the iron chelating capacity of a CDTA solution.

1. Materials and Equipment:

• CDTA solution of known concentration.
• Ferric chloride (FeCl₃) standard solution.
• UV-Vis Spectrophotometer.
• pH meter.
• Gallic acid solution (indicator).[8]
• Acetate (B1210297) buffer.

2. Procedure:

• Complex Formation:

• In a series of test tubes, add a fixed volume of the ferric chloride solution.
• Add increasing volumes of the CDTA solution to each tube.
• Allow the solutions to react for a set period (e.g., 10 minutes) to allow for the formation of the Fe-CDTA complex.[8]

• Colorimetric Reaction:

• To each tube, add acetate buffer to adjust the pH, followed by the gallic acid solution. Gallic acid will form a colored complex with any unchelated (free) iron ions.[8]

• Spectrophotometric Measurement:

• Measure the absorbance of the solutions at the wavelength of maximum absorbance for the iron-gallic acid complex using a UV-Vis spectrophotometer.

• Calibration Curve:

• Prepare a calibration curve by measuring the absorbance of solutions with known concentrations of ferric chloride and gallic acid (without CDTA).

3. Data Analysis:

• Use the calibration curve to determine the concentration of free iron ions in each of the CDTA-containing samples.
• Calculate the amount of iron chelated by CDTA by subtracting the free iron concentration from the initial iron concentration.
• Plot the amount of chelated iron as a function of the CDTA concentration to determine the chelation capacity.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. essind.com [essind.com]
• 3. researchgate.net [researchgate.net]
• 4. dc.engconfintl.org [dc.engconfintl.org]
• 5. nouryon.com [nouryon.com]
• 6. Demineralization effect of EDTA, EGTA, CDTA and citric acid on root dentin: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. An analytical method for the quantitative determination of iron ion chelating capacity: development and validation [redalyc.org]

Application Notes and Protocols for the Analysis of Rare Earth Elements using CDTA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of rare earth elements (REEs) using trans-1,2-cyclohexanediaminetetraacetic acid (CDTA) as a chelating agent. The protocols described herein are applicable to a range of analytical techniques, including complexometric titration, capillary electrophoresis, and ion-exchange chromatography.

Introduction to CDTA in Rare Earth Element Analysis

trans-1,2-cyclohexanediaminetetraacetic acid (CDTA) is a powerful hexadentate chelating agent that forms stable, one-to-one complexes with trivalent rare earth ions (REE³⁺). The high stability of these complexes makes CDTA an excellent reagent for the determination and separation of REEs, which are known for their similar chemical properties. The formation of the REE-CDTA complex can be represented by the following equilibrium:

REE³⁺ + CDTA⁴⁻ ⇌ [REE(CDTA)]⁻

The stability of these complexes varies across the lanthanide series, a property that can be exploited for their separation.

Core Principles and Applications

The application of CDTA in REE analysis is primarily based on the formation of stable, water-soluble complexes. This principle is utilized in several analytical techniques:

• Complexometric Titration: This classic volumetric method allows for the determination of the total REE concentration in a sample. Due to the high stability of the REE-CDTA complexes, direct titration or back-titration methods can be employed with high accuracy.

• Capillary Electrophoresis (CE): In CE, CDTA is used as a complexing agent in the background electrolyte. The formation of anionic [REE(CDTA)]⁻ complexes allows for the separation of individual REEs based on their differing charge-to-size ratios and, consequently, their electrophoretic mobilities.

• Ion-Exchange Chromatography (IEC): CDTA can be used in the mobile phase to selectively elute REEs from an ion-exchange column. The varying stability of the REE-CDTA complexes leads to differential retention times, enabling the separation of individual or groups of REEs.

Quantitative Data Summary

The stability of the REE-CDTA complexes is a critical parameter for all analytical methods described. The following table summarizes the logarithmic stability constants (log K) for the formation of [REE(CDTA)]⁻ complexes.

Rare Earth Element (REE)	Log K of [REE(CDTA)]⁻
Lanthanum (La)	19.48
Cerium (Ce)	20.5
Praseodymium (Pr)	-
Neodymium (Nd)	-
Samarium (Sm)	-
Europium (Eu)	-
Gadolinium (Gd)	-
Terbium (Tb)	22.71
Dysprosium (Dy)	22.82
Holmium (Ho)	-
Erbium (Er)	-
Thulium (Tm)	-
Ytterbium (Yb)	-
Lutetium (Lu)	-
(Data sourced from a critical evaluation of stability constants and may vary with experimental conditions such as ionic strength and temperature).

Analytical Method	Typical Detection Limit (for individual REEs)	Typical Quantification Range
Complexometric Titration	Millimolar (mmol/L) to high micromolar (µmol/L) range	0.1 - 10 mmol/L
Capillary Electrophoresis	Low micromolar (µmol/L) to nanomolar (nmol/L) range (0.2–1.2 µg/L reported with similar methods)[1]	5–120 µg/L (reported with similar methods)[1]
Ion-Exchange Chromatography	Low micromolar (µmol/L) to nanomolar (nmol/L) range	Dependent on column capacity and detector sensitivity
(Detection limits and quantification ranges are estimates based on similar methods using other complexing agents like EDTA and are highly dependent on the specific instrumentation and experimental conditions.)

Experimental Protocols

Protocol 1: Complexometric Back-Titration of Total Rare Earth Elements

This protocol is suitable for determining the total concentration of REEs in a sample. A back-titration approach is often preferred due to the slow reaction kinetics of some heavier REEs with indicators at room temperature.

Materials and Reagents:

• Standard solution of CDTA (e.g., 0.05 M), accurately prepared and standardized.

• Standard solution of a metal ion that forms a less stable complex with CDTA than REEs (e.g., Zinc sulfate, ZnSO₄, 0.05 M), accurately prepared and standardized.

• Xylenol Orange indicator solution (0.1% w/v in water).

• Hexamethylenetetramine (hexamine) buffer (pH 5.5-6.0).

• Nitric acid (HNO₃) or sodium hydroxide (B78521) (NaOH) for pH adjustment.

• Deionized water.

• Burettes, pipettes, and volumetric flasks.

Procedure:

• Sample Preparation: Accurately pipette a known volume of the REE-containing sample solution into a 250 mL Erlenmeyer flask. The sample should be acidic to prevent hydrolysis of the REEs.

• Addition of Excess CDTA: Add a precisely measured excess volume of the standard CDTA solution to the flask.

• pH Adjustment: Adjust the pH of the solution to 5.5-6.0 using the hexamine buffer. This can be monitored with a pH meter.

• Indicator Addition: Add 2-3 drops of the Xylenol Orange indicator solution. The solution should turn yellow, indicating the presence of excess CDTA.

• Back-Titration: Titrate the excess, unreacted CDTA with the standard ZnSO₄ solution. The endpoint is reached when the color of the solution changes sharply from yellow to a distinct red or violet.

• Blank Titration: Perform a blank titration by taking the same volume of CDTA solution used in step 2, adding the buffer and indicator, and titrating with the standard ZnSO₄ solution. This determines the total amount of CDTA initially added.

• Calculation: Calculate the concentration of REEs in the original sample based on the difference in the volume of ZnSO₄ solution consumed in the sample and blank titrations.

Protocol 2: Capillary Electrophoresis (CE) for the Separation of Rare Earth Elements

This method allows for the simultaneous separation and quantification of individual REEs. The use of CDTA in the background electrolyte (BGE) is crucial for achieving separation.

Instrumentation and Consumables:

• Capillary Electrophoresis system with a UV-Vis or Diode Array Detector (DAD).

• Fused-silica capillary (e.g., 50 µm i.d., 30-50 cm effective length).

• Data acquisition and analysis software.

Reagents and Solutions:

• Background Electrolyte (BGE): Prepare a buffer solution containing a suitable buffering agent (e.g., 20 mM MES - 2-(N-morpholino)ethanesulfonic acid), adjusted to a specific pH (e.g., pH 6.0). Add CDTA to the BGE at a concentration that ensures complete complexation of the REEs (e.g., 5 mM). The BGE should be filtered through a 0.22 µm filter and degassed before use.

• Standard Solutions: Prepare individual and mixed standard solutions of REEs in a suitable acidic matrix (e.g., 0.1 M HCl) at known concentrations.

• Rinse Solutions: 0.1 M NaOH, 0.1 M HCl, and deionized water.

Procedure:

• Capillary Conditioning: Condition a new capillary by flushing sequentially with 1 M NaOH, deionized water, and BGE. Between runs, a short flush with 0.1 M NaOH, water, and BGE is recommended to ensure reproducible migration times.

• Sample Injection: Inject the sample or standard solution into the capillary using either hydrodynamic or electrokinetic injection. Injection parameters (pressure/voltage and time) should be optimized for sensitivity and resolution.

• Separation: Apply a separation voltage (e.g., 15-30 kV, positive or negative polarity depending on the electroosmotic flow and complex charge). The temperature of the capillary should be controlled to ensure stable migration times.

• Detection: Monitor the separation at a wavelength where the REE-CDTA complexes absorb, or use indirect UV detection by adding a chromophore to the BGE.

• Data Analysis: Identify and quantify the individual REEs by comparing their migration times and peak areas to those of the standard solutions.

Protocol 3: Ion-Exchange Chromatography (IEC) for the Separation of Rare Earth Elements

This protocol describes the separation of REEs using a cation-exchange resin and a mobile phase containing CDTA. The separation is based on the differential elution of the REE-CDTA complexes.

Instrumentation and Consumables:

• High-Performance Liquid Chromatography (HPLC) or a dedicated Ion Chromatography (IC) system.

• Cation-exchange column suitable for metal separations.

• A suitable detector, such as a post-column reaction (PCR) system with a spectrophotometric detector (e.g., using Arsenazo III) or an Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for high sensitivity and elemental specificity.

Reagents and Solutions:

• Mobile Phase (Eluent): Prepare a buffered solution (e.g., with ammonium (B1175870) acetate) at a controlled pH. Add CDTA to the mobile phase at a concentration that facilitates the elution and separation of the REEs. The concentration of CDTA and the pH of the mobile phase are critical parameters that need to be optimized to achieve the desired separation. A gradient elution, where the concentration of CDTA or the pH is changed over time, can be employed to improve the resolution of all REEs.

• Standard Solutions: Prepare individual and mixed standard solutions of REEs in a suitable acidic matrix.

• Regeneration Solution: A solution to strip the column of any strongly retained species (e.g., a higher concentration of acid or a stronger complexing agent).

Procedure:

• Column Equilibration: Equilibrate the cation-exchange column with the initial mobile phase until a stable baseline is achieved.

• Sample Injection: Inject a known volume of the sample or standard solution onto the column.

• Elution: Start the elution program. For isocratic elution, the mobile phase composition remains constant. For gradient elution, the composition of the mobile phase is changed according to a predefined program to enhance separation.

• Detection: Monitor the column effluent using the chosen detection method. If using a PCR system, the eluent is mixed with a colorimetric reagent (like Arsenazo III), and the absorbance is measured at the appropriate wavelength.

• Data Analysis: Identify and quantify the individual REEs based on their retention times and peak areas/heights compared to the standards.

Visualizations

The following diagrams illustrate the key processes involved in the analysis of rare earth elements using CDTA.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Cyclohexanediaminetetraacetic Acid (CDTA) Chelation Efficiency

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving Cyclohexanediaminetetraacetic acid (CDTA) chelation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind optimizing pH for CDTA chelation?

A1: The chelation efficiency of CDTA is highly dependent on the pH of the solution. CDTA is a polyprotic acid with four carboxyl groups and two amino groups. For effective chelation, the carboxyl groups need to be deprotonated to make their lone pair electrons available for coordination with metal ions. As the pH increases, more of these groups deprotonate, leading to a higher effective concentration of the active chelating species and thus more stable metal-CDTA complexes.[1]

Q2: How do the pKa values of CDTA influence its chelation efficiency?

A2: The pKa values of CDTA correspond to the pH at which its functional groups are half-protonated and half-deprotonated. Understanding these values is crucial for predicting the predominant protonation state of CDTA at a given pH.[2][3] The stepwise protonation constants for CDTA (at 298 K) are approximately 2.53, 3.66, 6.07, and 9.68.[4] To achieve a high chelation efficiency, the pH of the solution should be significantly higher than the pKa values of the carboxyl groups to ensure they are in their deprotonated, active form.

Q3: What is a "conditional stability constant" and why is it important for my experiments?

A3: The conditional stability constant (K') is a pH-dependent value that reflects the stability of a metal-CDTA complex under specific experimental conditions.[5][6] Unlike the absolute stability constant, the conditional constant accounts for the fact that only a fraction of the total CDTA in solution is in the fully deprotonated, metal-binding form at a given pH. This value is a more practical indicator of the effectiveness of chelation in your experiment.

Troubleshooting Guide

Issue 1: Poor or incomplete chelation of the target metal ion.

• Possible Cause 1: Suboptimal pH.

  • Troubleshooting: The pH of your solution may be too low, leading to the protonation of CDTA's carboxyl groups and reducing its chelating ability.

  • Solution: Adjust the pH of your solution to the optimal range for your target metal ion. It is generally recommended to work at a pH where the CDTA is sufficiently deprotonated to effectively bind the metal.

• Possible Cause 2: Presence of competing metal ions.

  • Troubleshooting: Your sample may contain other metal ions that have a higher affinity for CDTA than your target metal, leading to competition for the chelating agent.

  • Solution: Analyze your sample for the presence of interfering ions. If present, you may need to employ a pre-purification step or use a masking agent to selectively block the interfering ions.

• Possible Cause 3: Incorrect CDTA-to-metal molar ratio.

  • Troubleshooting: An insufficient amount of CDTA will result in incomplete chelation.

  • Solution: Increase the molar ratio of CDTA to the target metal ion to shift the equilibrium towards the formation of the metal-CDTA complex.

Issue 2: Precipitation of the metal hydroxide (B78521).

• Possible Cause: pH is too high.

  • Troubleshooting: While a higher pH generally favors chelation, excessively high pH can lead to the precipitation of metal hydroxides, especially for metals like iron (Fe³⁺) and aluminum (Al³⁺).[7]

  • Solution: Carefully control the pH to a level that is optimal for chelation without causing metal hydroxide precipitation. Consult the provided table for recommended pH ranges.

Issue 3: Inconsistent or non-reproducible results.

• Possible Cause 1: Inaccurate pH measurement and control.

  • Troubleshooting: Small variations in pH can significantly impact chelation efficiency.

  • Solution: Use a calibrated pH meter and high-quality buffers to ensure accurate and stable pH throughout your experiment.

• Possible Cause 2: Degradation of CDTA solution.

  • Troubleshooting: CDTA solutions, especially if not stored properly, can degrade over time.

  • Solution: Prepare fresh CDTA solutions for your experiments and store them according to the manufacturer's recommendations.

Data Presentation: Optimizing pH for CDTA Chelation

The following table summarizes the recommended pH ranges for the effective chelation of various metal ions by CDTA. These values are based on the principles of conditional stability constants and the pKa values of CDTA.

Metal Ion	Optimal pH Range (Approximate)	Notes
Divalent Cations
Copper (Cu²⁺)	4.0 - 7.0	Forms a very stable complex with CDTA.
Zinc (Zn²⁺)	5.0 - 8.0	Chelation is effective in a broad pH range.
Lead (Pb²⁺)	4.0 - 7.0	Forms a highly stable complex.
Calcium (Ca²⁺)	> 7.0	Requires a more alkaline pH for efficient chelation.
Magnesium (Mg²⁺)	> 8.0	Requires a higher pH compared to other divalent cations.
Trivalent Cations
Iron (Fe³⁺)	2.0 - 5.0	At higher pH, precipitation of iron hydroxide can occur.[7]

Experimental Protocols

Protocol 1: Potentiometric Titration to Determine Optimal pH

This protocol outlines a method to experimentally determine the optimal pH for the chelation of a specific metal ion with CDTA.

Materials:

• Standardized solution of the metal ion of interest

• Standardized solution of CDTA

• Calibrated pH meter with a combination glass electrode

• Stir plate and stir bar

• Burette

• Beaker

• Deionized water

• Buffer solutions (for pH calibration)

• Dilute solutions of a strong acid (e.g., HCl) and a strong base (e.g., NaOH) for pH adjustment

Procedure:

• Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pH range of your experiment.

• Sample Preparation: In a beaker, add a known volume and concentration of the metal ion solution. Dilute with a known volume of deionized water.

• Initial pH Adjustment: Adjust the initial pH of the metal ion solution to a starting value (e.g., pH 2.0) using the dilute strong acid.

• Titration: Begin the titration by adding small, known increments of the standardized CDTA solution from the burette.

• Data Recording: After each addition of CDTA, allow the solution to stabilize and record the pH.

• Repeat at Different pH Values: Repeat the titration process with fresh samples of the metal ion solution, each adjusted to a different initial pH (e.g., pH 3.0, 4.0, 5.0, etc.).

• Data Analysis: Plot the pH versus the volume of CDTA added for each titration. The titration curve with the largest and sharpest inflection point at the stoichiometric equivalence point indicates the optimal pH for the chelation reaction.

Visualizations

Caption: Workflow for determining the optimal pH for CDTA chelation.

Caption: Relationship between pH, CDTA protonation, and chelation efficiency.

References

• 1. Chelation in Metal Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. ch302.cm.utexas.edu [ch302.cm.utexas.edu]
• 4. researchgate.net [researchgate.net]
• 5. Determination of conditional stability constants for some divalent transition metal ion-EDTA complexes by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. wellyoutech.com [wellyoutech.com]

improving the solubility of Cyclohexanediaminetetraacetic acid in aqueous solutions.

This guide provides researchers, scientists, and drug development professionals with practical solutions and protocols for improving the solubility of Cyclohexanediaminetetraacetic acid (CDTA) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is Cyclohexanediaminetetraacetic acid (CDTA) poorly soluble in neutral water?

A1: CDTA is a polyprotic acid, specifically a tetra-carboxylic acid. In its acidic (protonated) form, the presence of intramolecular hydrogen bonding limits its interaction with water molecules, leading to low solubility.[1][2] The compound is generally described as only slightly soluble in water.[2] To achieve significant aqueous solubility, the carboxylic acid groups must be deprotonated to form a more soluble salt.

Q2: What is the most effective method to dissolve CDTA in an aqueous solution?

A2: The most common and effective method is to increase the pH of the solution by adding a base, such as sodium hydroxide (B78521) (NaOH). This deprotonates the carboxylic acid groups, converting the CDTA into its highly soluble sodium salt form (e.g., disodium (B8443419) or tetrasodium (B8768297) CDTA). CDTA is readily soluble in 1N sodium hydroxide and other alkali solutions.[3]

Q3: At what pH does CDTA become soluble?

Q4: Can I use other methods like heating or sonication to improve solubility?

A4: Yes, physical methods can assist in dissolution, but they are most effective when combined with pH adjustment.

• Heating: Gently warming the solution can increase the rate of dissolution. However, for the free acid form of CDTA in neutral water, the effect will be limited. When preparing a solution with base, warming can help dissolve the solute faster.

• Sonication: Sonication can help break down particle agglomerates and accelerate dissolution, particularly for fine powders.

Q5: What is the solubility of CDTA in organic solvents?

A5: CDTA is generally insoluble in most common organic solvents.[3]

Troubleshooting Guide

Problem 1: CDTA powder is not dissolving in my buffer (e.g., PBS at pH 7.4).

• Cause: The pH of your buffer is likely too low to effectively deprotonate the CDTA into its soluble salt form. Even at pH 7.4, a significant portion of the CDTA molecules may remain in a less soluble, protonated state.

• Solution:

  • Prepare a concentrated stock solution of CDTA by dissolving it in water with the aid of NaOH to a final pH of 8.0 or higher (see Experimental Protocol 1).

  • Add small volumes of this concentrated, pH-adjusted stock solution to your final buffer.

  • After adding the CDTA stock, re-check and adjust the final pH of your experimental solution, as the addition of the alkaline stock may alter it.

Problem 2: My CDTA solution was clear, but now a precipitate has formed.

• Cause 1: pH Shift. The addition of other acidic components to your experiment may have lowered the pH of the solution below the solubility threshold for CDTA, causing it to precipitate out as the free acid.

• Solution 1: Check the pH of the solution. If it has dropped, carefully add a small amount of dilute NaOH (e.g., 1 M) dropwise while stirring until the precipitate redissolves. Ensure the final pH is compatible with your experimental conditions.

• Cause 2: Low Temperature. If the solution was prepared warm and then stored at a lower temperature (e.g., 4°C), the solubility may have decreased, leading to precipitation. This is especially true for highly concentrated solutions.

• Solution 2: Gently warm the solution while stirring. If the precipitate redissolves, consider storing the solution at room temperature if it is stable, or using a slightly lower concentration for refrigerated storage.

• Cause 3: Presence of Divalent Cations in Hard Water. If the solution was prepared with tap water containing high concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺), these can form insoluble salts with CDTA, especially if the pH is not sufficiently high.

• Solution 3: Always use high-purity, deionized, or distilled water for preparing CDTA solutions to avoid unintended precipitation with metal ions.

Data Presentation

Table 1: Solubility Characteristics of Cyclohexanediaminetetraacetic Acid (CDTA)

Solvent/Condition	Solubility	Notes
Water (Neutral pH)	Slightly Soluble / Insoluble	The free acid form has very limited solubility.[1][2][6]
Alkaline Solutions (e.g., 1N NaOH)	Soluble	Forms a soluble sodium salt. This is the recommended method for aqueous solutions.[3]
Acidic Solutions	Insoluble	In acidic pH, CDTA remains in its fully protonated and least soluble form.[5]
Common Organic Solvents	Insoluble	Not a suitable solvent for CDTA.[3]

Experimental Protocols

Protocol 1: Preparation of a 0.5 M CDTA Stock Solution (pH 8.0)

This protocol is adapted from standard procedures for dissolving similar chelating agents like EDTA.[4]

Materials:

• trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid monohydrate (CDTA, M.W. = 364.35 g/mol )[2]

• Sodium hydroxide (NaOH), solid pellets or a concentrated solution (e.g., 10 M)

• High-purity deionized water

• Calibrated pH meter

• Stir plate and magnetic stir bar

• Appropriate glassware (e.g., beaker, graduated cylinder)

Procedure:

• Weigh CDTA: For 100 mL of a 0.5 M solution, weigh out 18.22 g of CDTA monohydrate.

• Add Water: Add the CDTA powder to a beaker containing approximately 80 mL of deionized water. Add a magnetic stir bar.

• Initial Mixing: Begin stirring the suspension on a stir plate. The CDTA will not dissolve at this stage.

• Adjust pH: While continuously stirring and monitoring with a pH meter, slowly add solid NaOH pellets or a concentrated NaOH solution.

  • Safety Note: The dissolution of NaOH is highly exothermic. Add it slowly to prevent the solution from boiling.[7][8] Always add NaOH to water, not the other way around.[7] Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

• Dissolution: As the pH approaches 8.0, the CDTA powder will begin to dissolve. Continue adding NaOH dropwise until the pH is stable at 8.0 and the solution is completely clear.

• Final Volume Adjustment: Once the CDTA is fully dissolved, transfer the solution to a 100 mL graduated cylinder. Rinse the beaker with a small amount of deionized water and add the rinse to the cylinder. Bring the final volume to exactly 100 mL.

• Storage: Store the solution in a clearly labeled, sealed container at room temperature. For long-term storage, sterile filtration through a 0.22 µm filter is recommended.

Visualizations

Diagram 1: Decision Workflow for CDTA Solubilization

Diagram 2: Experimental Workflow for Preparing 0.5 M CDTA (pH 8.0)

References

• 1. biofinechemical.com [biofinechemical.com]
• 2. 125572-95-4 CAS | trans-1,2-DIAMINOCYCLOHEXANE-N,N,N’,N’-TETRAACETIC ACID MONOHYDRATE | Inorganic Salts | Article No. 03214 [lobachemie.com]
• 3. TRANS-1,2-DIAMINOCYCLOHEXANE-N,N,N',N'-TETRAACETIC ACID MONOHYDRATE | 125572-95-4 [chemicalbook.com]
• 4. crick.ac.uk [crick.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. fishersci.com [fishersci.com]
• 7. How to Prepare a Sodium Hydroxide or NaOH Solution [thoughtco.com]
• 8. quora.com [quora.com]

Technical Support Center: Prevention of Metal-CDTA Complex Precipitation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the precipitation of metal-CDTA (trans-1,2-Cyclohexanediaminetetraacetic acid) complexes during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is CDTA and why is it used to chelate metals?

CDTA is a powerful chelating agent that forms stable, water-soluble complexes with a wide range of metal ions. Its structure allows it to form multiple bonds with a single metal ion, effectively sequestering it and preventing it from participating in unwanted reactions, such as precipitation. This property is crucial in various applications, including drug development, where precise control of metal ion activity is essential.

Q2: What are the primary factors that cause metal-CDTA complexes to precipitate?

The precipitation of metal-CDTA complexes is primarily influenced by several factors:

• pH: The pH of the solution is the most critical factor. Changes in pH can alter the charge of the CDTA molecule, affecting its ability to bind to the metal ion and leading to the precipitation of metal hydroxides or the protonated, less soluble form of CDTA.

• Concentration: Exceeding the solubility limit of the specific metal-CDTA complex will lead to precipitation.

• Temperature: Temperature fluctuations can affect the solubility of the complex.

• Presence of Competing Ions: Other ions in the solution can compete with CDTA for the metal ion or with the metal ion for CDTA, potentially leading to the formation of less soluble species.

• Improper Order of Reagent Addition: The way in which reagents are mixed can create localized high concentrations, leading to precipitation.

Q3: How does pH affect the stability of metal-CDTA complexes?

The stability of metal-CDTA complexes is highly pH-dependent. At low pH, the carboxylate groups of CDTA become protonated, reducing its chelation efficiency and potentially causing the free CDTA to precipitate. At high pH, metal ions may precipitate as metal hydroxides, even in the presence of CDTA, if the stability of the metal hydroxide (B78521) is greater than that of the metal-CDTA complex at that specific pH. Each metal-CDTA complex has an optimal pH range for maximum stability.

Q4: Can I use EDTA stability data as a reference for CDTA complexes?

CDTA is a structural analogue of EDTA (Ethylenediaminetetraacetic acid). While the stability constants for metal-CDTA complexes are generally similar to or slightly higher than those for the corresponding metal-EDTA complexes, it is always best to refer to data specific to CDTA when available. However, in the absence of CDTA-specific data, EDTA stability constants can provide a useful approximation for predicting trends in complex stability.

Troubleshooting Guide: Preventing Precipitation

This guide addresses common issues encountered during the preparation and handling of metal-CDTA complex solutions.

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon mixing the metal salt and CDTA solution.	- Localized high concentrations.- Incorrect pH of stock solutions.	- Add the metal salt solution slowly to the CDTA solution with vigorous stirring.- Ensure both stock solutions are at a neutral or slightly acidic pH before mixing.- Consider using a more dilute solution of the metal salt.
A white, crystalline precipitate forms after adjusting the pH to a low value.	- Protonation of CDTA, leading to the precipitation of free H₄CDTA.	- Avoid lowering the pH of a concentrated CDTA solution below 4. It is best to perform the chelation at a pH where CDTA is fully deprotonated and soluble, and then carefully adjust the pH of the final complex solution if necessary.
A colored, gelatinous precipitate forms after adjusting the pH to a high value.	- Precipitation of metal hydroxides.	- Maintain the pH within the optimal stability range for the specific metal-CDTA complex (see Table 1).- Ensure a slight molar excess of CDTA to the metal ion to favor complex formation over hydroxide precipitation.
The solution becomes cloudy over time, even at the correct pH.	- Slow precipitation of a less soluble species.- Presence of interfering ions.- Microbial growth.	- Filter the solution through a 0.22 µm filter after preparation.- Use high-purity water and reagents to minimize interfering ions.- For long-term storage, consider sterile filtering and storing at 4°C.

Data Presentation: Stability of Metal-CDTA Complexes

The stability of a metal-CDTA complex is quantified by its formation constant (Kf), often expressed in logarithmic form (log K). A higher log K value indicates a more stable complex. The stability is also highly dependent on the pH of the solution, which is described by the conditional stability constant.

Table 1: Log K Values for Selected Metal-CDTA Complexes

Metal Ion	Log K (at 20-25°C, Ionic Strength 0.1 M)
Ca²⁺	12.5
Mg²⁺	10.3
Mn²⁺	16.2
Fe²⁺	18.2
Fe³⁺	29.3
Co²⁺	18.9
Ni²⁺	19.4
Cu²⁺	21.3
Zn²⁺	18.7
Cd²⁺	19.1
Pb²⁺	19.7

Note: These values are compiled from various sources and should be used as a reference. The exact stability can vary with experimental conditions.

Experimental Protocols

Protocol for the Preparation of a Stable Metal-CDTA Solution

This protocol provides a general procedure to minimize the risk of precipitation when preparing a solution of a metal-CDTA complex.

Materials:

• Metal salt (e.g., metal chloride, sulfate, or nitrate)

• trans-1,2-Cyclohexanediaminetetraacetic acid (CDTA) or its disodium (B8443419) salt

• High-purity deionized water

• pH meter

• Stir plate and stir bar

• Solutions for pH adjustment (e.g., 1 M NaOH, 1 M HCl)

Procedure:

• Prepare a CDTA Stock Solution:

  • Weigh the desired amount of CDTA. If using the free acid form, it will have low solubility in water.

  • Add the CDTA to a volume of deionized water that is approximately 50% of the final desired volume.

  • While stirring, slowly add a dilute NaOH solution dropwise to dissolve the CDTA. The CDTA will dissolve as it is deprotonated. Adjust the pH to approximately 7-8 to ensure complete dissolution.

  • Once dissolved, add deionized water to reach the final volume of the stock solution.

• Prepare a Metal Salt Stock Solution:

  • Weigh the desired amount of the metal salt.

  • Dissolve the metal salt in a separate container with deionized water to create a stock solution. The pH of this solution should be checked and adjusted to be near neutral if it is highly acidic.

• Form the Metal-CDTA Complex:

  • Place the CDTA stock solution in a beaker with a stir bar on a stir plate.

  • Slowly add the metal salt stock solution to the stirring CDTA solution. A general recommendation is to use a slight molar excess of CDTA (e.g., 1.05 to 1.1 moles of CDTA for every 1 mole of metal ion) to ensure complete chelation of the metal.

  • Monitor the pH of the solution during the addition. If the pH drops significantly, it can be adjusted with dilute NaOH.

• Final pH Adjustment and Volume:

  • Once all the metal salt solution has been added, allow the solution to stir for at least 30 minutes to ensure complete complex formation.

  • Carefully adjust the pH of the final solution to the desired value using dilute HCl or NaOH. Be mindful of the optimal pH range for the stability of your specific metal-CDTA complex to avoid precipitation.

  • Transfer the solution to a volumetric flask and add deionized water to the final desired volume.

• Filtration and Storage:

  • For clarity and to remove any potential micro-precipitates, filter the final solution through a 0.22 µm syringe filter.

  • Store the solution in a well-sealed container. For long-term stability, storage at 4°C is recommended.

Visualizations

Diagram 1: The chelation of a metal ion by CDTA to form a stable complex.

Diagram 2: Influence of pH on the stability of metal-CDTA complexes.

Diagram 3: A logical workflow for troubleshooting precipitation issues.

Technical Support Center: Optimizing CDTA Reaction Kinetics

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,2-diaminocyclohexanetetraacetic acid (CDTA). This resource provides troubleshooting guidance and answers to frequently asked questions to help you enhance the reaction kinetics of CDTA in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My CDTA chelation reaction is proceeding very slowly. What are the primary factors I should investigate?

A1: Slow reaction kinetics with CDTA can typically be attributed to one or more of the following factors. Systematically check and optimize each of these to enhance your reaction speed:

• pH of the Solution: The pH is the most critical factor influencing CDTA reaction rates. The protonation state of CDTA is pH-dependent, and different metal ions have optimal pH ranges for chelation. For many divalent metal ions, kinetics are often faster in a slightly acidic to neutral pH range (pH 4-7). In highly acidic solutions (pH < 3), CDTA becomes heavily protonated, which can slow down the complexation.[1][2]

• Temperature: Increasing the reaction temperature generally increases the rate of complex formation.[3][4] However, be aware that temperature can also affect the stability of the resulting metal-CDTA complex.[4][5]

• Concentration of Reactants: According to the principles of chemical kinetics, increasing the concentration of either the CDTA or the metal ion will lead to a higher frequency of molecular collisions, thereby increasing the reaction rate.[6]

• Purity of Reagents: The presence of impurities in your CDTA reagent or metal salt can interfere with the reaction. Ensure you are using high-purity CDTA (assay ≥99%) for predictable and optimal performance.[7]

• Presence of Interfering Ions: Other metal ions in the solution can compete with your target metal for CDTA, slowing down the desired reaction. The relative stability constants of the metal-CDTA complexes will determine the extent of this interference.[4]

Q2: How exactly does pH affect the reaction rate of CDTA?

A2: The effect of pH on CDTA's reaction rate is tied to the ligand's protonation state and the metal ion's hydrolysis. CDTA is a polyprotic acid, meaning it can exist in several protonated forms (e.g., H₄L, H₃L⁻, H₂L²⁻, etc.). The fully deprotonated form (L⁴⁻) is typically the most reactive species for forming a complex with a metal ion.

• At low pH: A high concentration of H⁺ ions keeps the CDTA molecules protonated. This reduces the concentration of the reactive deprotonated species, thus slowing the reaction.[2]

• At optimal pH: There is a sufficient concentration of the more reactive, partially or fully deprotonated CDTA species to allow for a faster reaction rate.[1]

• At high pH: While CDTA is fully deprotonated, metal ions may begin to hydrolyze and form insoluble metal hydroxides, which can reduce the concentration of free metal ions available to react with CDTA, thereby slowing the overall chelation rate.

The optimal pH is therefore a balance between ensuring CDTA is sufficiently deprotonated and preventing the metal ion from precipitating.

Q3: Can I use a catalyst to speed up my CDTA reaction?

A3: While the term "catalyst" in the classic sense (a substance that participates in the reaction but is regenerated) is not commonly applied to simple chelation reactions, certain conditions or substances can accelerate the process.[8][9] For instance, in some redox reactions involving metal-EDTA complexes (a similar chelator), surfactants have been shown to act as catalysts by creating micelles that facilitate the reaction.[10][11] However, for general metal-CDTA complexation, optimizing physical parameters like pH and temperature is the most direct and common strategy.

Q4: By how much should I expect the reaction rate to increase with temperature?

A4: The relationship between temperature and reaction rate is often described by the Arrhenius equation. While the exact increase is system-dependent (specific metal ion, solvent, pH), a general rule of thumb in chemical kinetics is that the rate of many reactions can double for every 10°C increase in temperature. However, it is crucial to determine this empirically for your specific system, as the stability of the complex can decrease at higher temperatures.[4][5]

Quantitative Data Summary

For researchers needing precise data, the following table summarizes the impact of key parameters on reaction kinetics. Note that specific values are highly dependent on the metal ion and experimental conditions.

Parameter	Effect on Reaction Rate	Typical Range/Condition for Enhancement	Notes
pH	Strong, non-linear dependence	Often optimal between pH 4-7	Varies significantly with the specific metal ion.[1]
Temperature	Generally increases rate	25°C to 60°C	Higher temperatures can decrease complex stability.[3][4][5]
CDTA Concentration	Increases rate	>1:1 molar ratio to metal	Excess chelator drives the equilibrium towards the product.
Ionic Strength	Minor effect	Typically controlled with an inert salt (e.g., NaClO₄, KNO₃)	Primarily affects activity coefficients, minor impact on rate.

Experimental Protocols

Protocol 1: Determining the Optimal pH for a Metal-CDTA Reaction

This protocol uses UV-Visible spectrophotometry to monitor the formation of the metal-CDTA complex at different pH values.

Objective: To identify the pH at which the initial reaction rate is maximal.

Materials:

• Stock solution of the metal ion of interest (e.g., 10 mM CuCl₂)

• Stock solution of CDTA (10 mM)

• A series of buffer solutions covering the desired pH range (e.g., pH 3 to 8)

• UV-Visible Spectrophotometer with a thermostatted cuvette holder

• pH meter

Methodology:

• Wavelength Scan: Prepare a solution of the final metal-CDTA complex. Scan its absorbance from 200-800 nm to find the wavelength of maximum absorbance (λ_max) that is distinct from the reactants.

• Buffer Preparation: Prepare a set of at least five buffer solutions spanning your pH range of interest (e.g., pH 3, 4, 5, 6, 7, 8).

• Kinetic Run (for each pH): a. Set the spectrophotometer to λ_max and thermostat the cuvette holder to a constant temperature (e.g., 25°C). b. Pipette the buffer solution and the metal ion solution into a cuvette. Use this as the blank. c. To a fresh cuvette, add the buffer and metal ion solution. d. Initiate the reaction by adding a small, known volume of the CDTA stock solution. Mix quickly and immediately start recording the absorbance at λ_max over time (e.g., every 5 seconds for 5 minutes).

• Data Analysis: a. Plot Absorbance vs. Time for each pH value. b. The initial rate of reaction is proportional to the slope of the initial linear portion of this curve. c. Compare the initial rates across all tested pH values to determine the optimum.

Visualizations

Logical Workflow for Troubleshooting Slow CDTA Reactions

The following diagram outlines a systematic approach to diagnosing and resolving slow reaction kinetics in your experiments.

Caption: A step-by-step workflow for troubleshooting slow CDTA reaction kinetics.

Influence of pH on CDTA Species and Reactivity

This diagram illustrates how solution pH alters the protonation state of CDTA, which in turn affects its reactivity with metal ions (Mⁿ⁺).

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. Effect of temperature on the complexation of triscarbonatouranyl(vi) with calcium and magnesium in NaCl aqueous solution - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. chemistry.beloit.edu [chemistry.beloit.edu]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. nbinno.com [nbinno.com]
• 8. Catalysis - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. tsijournals.com [tsijournals.com]

Technical Support Center: Mitigating Matrix Effects in Environmental Samples with CDTA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing trans-1,2-diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA) to overcome matrix effects in the analysis of environmental samples.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with CDTA.

Problem	Potential Cause(s)	Solution(s)
Low Analyte Recovery After CDTA Addition	1. Precipitation of Analyte-CDTA Complex: The complex formed may have low solubility in the sample matrix. 2. Analyte Degradation: CDTA may alter the sample pH, leading to the degradation of pH-sensitive analytes. 3. Suboptimal CDTA Concentration: Insufficient CDTA may not effectively chelate all interfering ions, while excessive CDTA could potentially interfere with the analytical method. 4. Inadequate Incubation Time: The reaction between CDTA and interfering ions may not have reached equilibrium.	1. Adjust the pH of the sample solution to improve the solubility of the analyte-CDTA complex. 2. Buffer the sample to maintain a pH at which the analyte is stable. 3. Optimize the CDTA concentration by performing a concentration-response experiment. 4. Increase the incubation time to ensure complete chelation.
Signal Suppression/Enhancement Persists After CDTA Addition	1. Presence of Non-Metallic Interferences: CDTA is effective against interfering metal ions but will not mitigate effects from organic molecules or other non-metallic species. 2. Formation of New Interfering Species: The CDTA-metal complexes themselves might interfere with the analysis, although this is less common. 3. Incorrect pH for Chelation: The effectiveness of CDTA is pH-dependent. The sample pH may not be optimal for the chelation of the specific interfering metal ions.	1. Employ additional sample cleanup techniques like solid-phase extraction (SPE) to remove organic interferences. 2. Use an alternative chelating agent or modify the analytical method (e.g., switch to a different ionization source in MS). 3. Adjust the sample pH to the optimal range for CDTA chelation of the target interfering metals.
Precipitate Formation Upon CDTA Addition	1. Low Solubility of CDTA-Metal Complexes: High concentrations of certain metal ions can lead to the precipitation of their CDTA complexes. 2. pH Change: The addition of a CDTA solution can alter the sample pH, causing the precipitation of other matrix components.	1. Dilute the sample to reduce the concentration of interfering metal ions. 2. Adjust the pH of the sample before or after CDTA addition to redissolve the precipitate. 3. Prepare the CDTA solution in a buffer that matches the sample's pH.
Inconsistent or Irreproducible Results	1. Variability in Sample Matrix: The concentration and type of interfering ions can vary significantly between samples. 2. Incomplete Reaction: Inconsistent incubation times or temperatures can lead to variable chelation efficiency. 3. CDTA Solution Instability: Improperly stored CDTA solution may degrade over time.	1. Use matrix-matched calibration standards or the standard addition method. 2. Standardize the incubation time and temperature for all samples. 3. Prepare fresh CDTA solutions regularly and store them under appropriate conditions (e.g., refrigerated and protected from light).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how does CDTA help mitigate them?

A1: Matrix effects are the alteration of an analytical signal by the other components in the sample matrix, apart from the analyte itself. In environmental samples, high concentrations of metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺, Al³⁺) are common culprits. These ions can cause signal suppression or enhancement in techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Electrospray Ionization-Mass Spectrometry (ESI-MS). CDTA is a powerful chelating agent that forms stable, water-soluble complexes with these interfering metal ions.[1] By binding these ions, CDTA effectively "masks" them, preventing them from interfering with the ionization and detection of the target analytes.

Q2: When should I consider using CDTA in my sample preparation?

A2: You should consider using CDTA when you are analyzing for trace elements or organic compounds in complex environmental matrices known to have high concentrations of dissolved solids, particularly polyvalent cations. It is especially beneficial in applications such as:

• Trace metal analysis in hard water or saline water samples.

• Analysis of leachates from soil and sediment samples.

• Determination of pollutants in industrial wastewater.

Q3: How does CDTA compare to EDTA for mitigating matrix effects?

A3: Both CDTA and EDTA are strong chelating agents, but CDTA often forms more stable complexes with a wider range of metal ions, particularly at lower pH values.[2] While for many applications they can be used interchangeably, CDTA's higher stability constants with certain metals can make it more effective in challenging matrices.[3] However, EDTA is often more readily available and less expensive. The choice between the two may depend on the specific interfering ions present and the required analytical sensitivity.

Q4: What is the optimal concentration of CDTA to use?

A4: The optimal concentration of CDTA depends on the concentration of the interfering metal ions in your sample. A general starting point is a molar excess of CDTA relative to the estimated total concentration of interfering cations. However, it is crucial to optimize this for your specific sample type. Using too little CDTA will result in incomplete chelation, while an excessive amount could potentially introduce its own interferences or affect the analyte of interest.

Q5: Can CDTA interfere with my analysis?

A5: While CDTA is generally used to remove interferences, it can potentially introduce them in a few ways. The CDTA molecule itself or its complexes with metals could potentially co-elute with analytes in chromatographic separations. In some specific cases, such as the analysis of cobalt, the Co-CDTA complex itself can be a significant interference.[4] It is always recommended to analyze a method blank containing CDTA to check for any background signals or interferences.

Q6: How stable are CDTA solutions and samples treated with CDTA?

A6: CDTA solutions are generally stable when stored in a cool, dark place. However, it is good practice to prepare fresh solutions periodically. The stability of analytes in samples treated with CDTA depends on the specific analyte and the storage conditions. For many analytes, the chelation of metal ions by CDTA can actually improve their stability by preventing metal-catalyzed degradation.[5] It is always advisable to conduct a stability study for your specific analytes and matrix under your intended storage conditions.

Data Presentation

Table 1: Comparison of Metal Extraction Efficiency from Contaminated Soil using Different Chelating Agents.

Chelating Agent (Concentration)	Metal	Extraction Efficiency (%)	Reference
CDTA (0.01 M)	Pb	75	Adapted from literature
Cd	85	Adapted from literature
Cu	70	Adapted from literature
Zn	80	Adapted from literature
EDTA (0.01 M)	Pb	70	[2]
Cd	88	[2]
Cu	65	[2]
Zn	78	[2]
Control (Deionized Water)	Pb	5	[2]
Cd	10	[2]
Cu	8	[2]
Zn	12	[2]

Table 2: Effect of CDTA on Signal Suppression of a Target Analyte in a High-Matrix Water Sample (Simulated Data).

Sample Treatment	Matrix Spike Recovery (%)	Signal Suppression (%)
No CDTA	55	45
0.01 M CDTA	92	8
0.05 M CDTA	98	2

Experimental Protocols

Protocol 1: General Procedure for CDTA Treatment of Water Samples for Trace Metal Analysis by ICP-MS

• Sample Collection: Collect water samples in acid-washed polyethylene (B3416737) bottles.

• Preservation: Acidify the samples to pH < 2 with ultra-pure nitric acid immediately after collection.

• CDTA Solution Preparation: Prepare a 0.1 M stock solution of CDTA by dissolving the required amount of CDTA in deionized water. The pH of this solution may need to be adjusted to ensure complete dissolution.

• Sample Treatment: a. Take a known volume of the acidified water sample (e.g., 10 mL). b. Add a specific volume of the CDTA stock solution to achieve the desired final concentration (e.g., a final concentration of 0.01 M CDTA). c. Vortex the sample for 30 seconds. d. Allow the sample to incubate at room temperature for at least 1 hour to ensure complete chelation.

• Analysis: Analyze the treated sample directly by ICP-MS. Prepare calibration standards in a similar matrix (deionized water with the same concentration of nitric acid and CDTA).

Protocol 2: CDTA-Assisted Extraction of Heavy Metals from Soil Samples

• Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm nylon sieve.

• Extraction Solution Preparation: Prepare a 0.05 M CDTA solution adjusted to a specific pH (e.g., pH 7.0 with NaOH or HCl).

• Extraction Procedure: a. Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube. b. Add 20 mL of the 0.05 M CDTA extraction solution. c. Tightly cap the tube and shake it on a mechanical shaker for a defined period (e.g., 2 hours). d. Centrifuge the suspension at a high speed (e.g., 10,000 rpm) for 15 minutes. e. Filter the supernatant through a 0.45 µm syringe filter.

• Analysis: The filtered extract is now ready for analysis of heavy metals by a suitable technique like ICP-OES or ICP-MS.

Visualizations

Caption: Workflow for CDTA treatment of water samples.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. sis.agr.gc.ca [sis.agr.gc.ca]
• 5. DOT Language | Graphviz [graphviz.org]

overcoming challenges in the synthesis of CDTA derivatives.

Welcome to the technical support center for the synthesis of 1,2-diaminocyclohexanetetraacetic acid (CDTA) derivatives. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in synthesizing bifunctional CDTA derivatives?

A1: The synthesis of bifunctional CDTA derivatives often presents challenges such as the formation of partially alkylated byproducts, which can complicate purification.[1] Achieving regioselectivity during the functionalization of the CDTA backbone is another significant hurdle. Furthermore, ensuring the stability of the final conjugate, particularly when attached to biomolecules like antibodies, is crucial for its intended application.[2][3]

Q2: How can I improve the yield of my CDTA conjugation reaction?

A2: Low conjugation yield can stem from several factors. Optimizing the molar ratio of the CDTA derivative to the target molecule (e.g., protein, peptide) is critical.[2] The pH of the reaction buffer also plays a crucial role; for instance, NHS ester reactions are typically more efficient at a slightly alkaline pH (7.5-8.5), while maleimide-thiol conjugations are optimal in the pH range of 6.5-7.5.[3][4] The purity of the starting materials, especially the antibody or protein, should be greater than 95% to avoid side reactions.[2]

Q3: What is the best method to purify my CDTA derivative?

A3: High-performance liquid chromatography (HPLC) is the most common and effective method for purifying CDTA derivatives.[5][6][7] Reversed-phase HPLC (RP-HPLC) is particularly useful for separating the desired product from unreacted starting materials and byproducts.[5] The choice of the column (e.g., C18), mobile phase composition (e.g., acetonitrile/water with an ion-pairing agent like TFA), and gradient are critical parameters that need to be optimized for each specific derivative.[5][6]

Q4: How can I confirm the identity and purity of my synthesized CDTA derivative?

A4: A combination of analytical techniques is recommended for the characterization of CDTA derivatives. Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) is essential for elucidating the chemical structure.[8][9] Mass spectrometry (MS) is used to confirm the molecular weight of the synthesized compound.[9] The purity of the derivative can be assessed by analytical HPLC.[5][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of CDTA derivatives in a question-and-answer format.

Problem 1: Low yield in the synthesis of CDTA-monoanhydride.

• Question: I am getting a low yield of CDTA-monoanhydride. What could be the cause and how can I improve it?

• Answer: Low yields can be due to incomplete reaction or the formation of the dianhydride byproduct. Ensure that the reaction of CDTA with acetic anhydride (B1165640) is performed under anhydrous conditions, as moisture can hydrolyze the anhydride.[11][12] The reaction temperature and time should be carefully controlled. Purification to remove the dianhydride is also a critical step.[13]

Problem 2: Formation of multiple products in alkylation reactions.

• Question: My reaction to introduce a functional group onto the CDTA backbone is resulting in a mixture of products. How can I improve the selectivity?

• Answer: The formation of multiple products is often due to a lack of regioselectivity in the alkylation step.[1] Using protecting groups to block reactive sites that are not intended for modification can significantly improve selectivity.[14][15] The choice of base and reaction solvent can also influence the outcome of the alkylation.[7]

Problem 3: Low conjugation efficiency to proteins or antibodies.

• Question: I am struggling with low efficiency when conjugating my CDTA derivative to an antibody. What are the key parameters to check?

• Answer: Several factors can contribute to low conjugation efficiency.

  • Antibody/Protein Quality: Ensure the antibody is pure (>95%) and in a buffer free of primary amines (e.g., Tris) or other nucleophiles that can compete with the intended reaction.[2][3]

  • Reaction pH: The pH must be optimal for the specific conjugation chemistry being used (e.g., pH 7.5-8.5 for NHS esters, pH 6.5-7.5 for maleimides).[3][4]

  • Molar Ratio: Optimize the molar excess of the CDTA derivative to the antibody. Too low a ratio will result in incomplete conjugation, while too high a ratio can lead to aggregation.[2]

  • Reagent Stability: Use freshly prepared solutions of your CDTA derivative, as reactive groups like NHS esters can hydrolyze over time.[4]

Problem 4: Aggregation of the protein-CDTA conjugate.

• Question: My antibody-CDTA conjugate is aggregating after the reaction. How can I prevent this?

• Answer: Aggregation is often caused by an increase in the hydrophobicity of the protein after conjugation, especially with a high drug-to-antibody ratio (DAR).[2]

  • Optimize DAR: Reduce the molar excess of the CDTA derivative in the reaction to achieve a lower DAR.[2]

  • Hydrophilic Linkers: Incorporate hydrophilic linkers, such as polyethylene (B3416737) glycol (PEG), into your bifunctional chelator design to improve the solubility of the conjugate.[2]

  • Buffer Conditions: Screen different buffer conditions (pH, ionic strength) for the conjugation and storage of the final product.

Data Presentation

Table 1: Reaction Conditions and Yields for Bifunctional CDTA Chelator Synthesis

Chelator	Starting Material	Reagents	Solvent	Reaction Time	Temperature	Yield (%)	Reference
CDTA-NHS ester	CDTA	Acetic Anhydride, Pyridine (B92270), then NHS, DIC	Anhydrous DMF	24 h	Room Temp.	~60-70%	[16]
CDTA-Maleimide	CDTA-monoanhydride	N-(2-Aminoethyl)maleimide	Anhydrous DMF	12 h	Room Temp.	~50-60%	[17][18]
Radiolabeled CDTA	CDTA derivative	Radioisotope (e.g., ¹⁷⁷Lu, ⁶⁸Ga), Buffer	Aqueous Buffer	15-30 min	37-95 °C	>95% (radiochemical)	[15][19][20]

Experimental Protocols

Protocol 1: Synthesis of CDTA-Monoanhydride

This protocol describes the synthesis of CDTA-monoanhydride, a key intermediate for creating various CDTA derivatives.

• Materials:

  • trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA)

  • Acetic anhydride

  • Pyridine

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • Suspend CDTA in anhydrous DMF.

  • Add acetic anhydride and pyridine to the suspension.

  • Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 24 hours.

  • The formation of the monoanhydride can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the product can be precipitated by the addition of a non-polar solvent like diethyl ether.

  • Filter the precipitate and wash with diethyl ether to obtain the crude CDTA-monoanhydride.

  • Further purification can be achieved by recrystallization.

Protocol 2: HPLC Purification of a CDTA Derivative

This protocol provides a general guideline for the purification of a CDTA derivative using reversed-phase HPLC.[5][6][7][10][21]

• Instrumentation and Materials:

  • Preparative HPLC system with a UV detector

  • C18 reversed-phase column

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Sample of crude CDTA derivative dissolved in a minimal amount of the initial mobile phase.

• Procedure:

  • Equilibrate the C18 column with the initial mobile phase conditions (e.g., 95% A, 5% B).

  • Inject the dissolved sample onto the column.

  • Run a linear gradient to increase the concentration of Mobile Phase B (e.g., 5% to 95% B over 30 minutes). The optimal gradient will depend on the specific derivative.

  • Monitor the elution profile at a suitable wavelength (e.g., 220 nm or 280 nm).

  • Collect fractions corresponding to the desired peak.

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation.

Mandatory Visualization

Caption: General workflow for the synthesis of bifunctional CDTA derivatives.

Caption: Logical workflow for troubleshooting low conjugation yield.

References

• 1. Improved synthesis of the bifunctional chelating agent 1,4,7,10-tetraaza-N-(1-carboxy-3-(4-nitrophenyl)propyl)-N',N'',N'''-tri s(acetic acid)cyclododecane (PA-DOTA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. hplc.eu [hplc.eu]
• 11. 21.5 Chemistry of Acid Anhydrides - Organic Chemistry | OpenStax [openstax.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of a Bifunctional Cross‐Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Separating the isomers—Efficient synthesis of the N-hydroxysuccinimide esters of 5 and 6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 19. Synthesis and evaluation of novel bifunctional chelating agents based on 1,4,7,10-tetraazacyclododecane-N,N',N",N"'-tetraacetic acid for radiolabeling proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Solid-Phase Synthesis and Fluorine-18 Radiolabeling of CycloRGDyK - PMC [pmc.ncbi.nlm.nih.gov]
• 21. protocols.io [protocols.io]

Technical Support Center: Improving the Selectivity of CDTA for Specific Metal Ions

Welcome to the technical support center for improving the selectivity of 1,2-Cyclohexanediaminetetraacetic acid (CDTA). This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during complexometric titrations and other applications involving CDTA.

Frequently Asked Questions (FAQs)

Q1: What is CDTA and why is it used as a chelating agent?

A1: CDTA (1,2-Cyclohexanediaminetetraacetic acid) is a powerful hexadentate chelating agent, meaning it can form six bonds with a single metal ion. Its structure allows it to wrap around a metal ion, forming a very stable, water-soluble complex.[1] This property is crucial for "sequestering" metal ions in solution, which is useful in water treatment, analytical chemistry, and preventing interference in various chemical processes.[1][2] CDTA generally forms more stable and rapidly-reacting complexes than its counterpart, EDTA.

Q2: What determines the selectivity of CDTA for different metal ions?

A2: The selectivity of CDTA is primarily governed by the stability of the metal-CDTA complex it forms. The stability constant (K) is an equilibrium constant for the formation of the complex; a higher stability constant indicates a stronger interaction and a more stable complex.[3][4] Factors influencing this stability include the charge and ionic radius of the metal ion, the pH of the solution, and the presence of other competing ligands.[3]

Q3: How does pH affect the stability and selectivity of metal-CDTA complexes?

A3: pH is the most critical parameter for controlling CDTA's selectivity. The chelating ability of CDTA is dependent on the deprotonation of its carboxylic acid groups.

• In strongly acidic solutions (e.g., pH 1-3) , CDTA is fully protonated and its chelating ability is significantly reduced. Only metal ions that form very stable complexes, such as Fe³⁺, Bi³⁺, and Th⁴⁺, can be titrated.[5]

• In moderately acidic to neutral solutions (e.g., pH 4-6) , CDTA is partially deprotonated, allowing it to form stable complexes with many divalent transition metals like Pb²⁺, Cu²⁺, Zn²⁺, and Cd²⁺.

• In alkaline solutions (e.g., pH > 8) , CDTA is fully deprotonated and can chelate a wide range of metal ions, including alkaline earth metals like Ca²⁺ and Mg²⁺.[5] However, at very high pH, some metal ions may precipitate as hydroxides, interfering with the chelation process.

By carefully controlling the pH, one can selectively titrate a metal ion that forms a stable complex at a particular pH while other ions in the solution do not react.

Q4: What are masking agents and how do they improve selectivity?

A4: Masking agents are auxiliary complexing agents that selectively form stable complexes with interfering ions, preventing them from reacting with CDTA.[4] This allows for the selective determination of the target metal ion. For example, in a mixture of Mg²⁺, Zn²⁺, and Cu²⁺, adding cyanide (CN⁻) will mask the Zn²⁺ and Cu²⁺ by forming stable cyanide complexes, allowing only the Mg²⁺ to be titrated by CDTA.

Q5: What is demasking?

A5: Demasking is the process of releasing a metal ion from its masked state.[3] This is useful for the stepwise determination of multiple metal ions in the same solution. After titrating the unmasked metal, a specific demasking agent is added to break the complex of one of the masked ions, which can then be titrated. For instance, a formaldehyde/acetone mixture can demask zinc from its cyanide complex.[3]

Quantitative Data: Stability of Metal-CDTA Complexes

The selectivity of CDTA is directly related to the stability of the complexes it forms. The following table lists the logarithm of the stability constants (log K) for various metal-CDTA complexes. A higher log K value signifies a more stable complex.

Metal Ion	log K (CDTA)
Fe³⁺	29.3
Hg²⁺	24.3
Cu²⁺	21.3
Ni²⁺	19.4
Pb²⁺	19.7
Zn²⁺	18.7
Cd²⁺	19.0
Co²⁺	18.9
Al³⁺	17.6
Mn²⁺	15.6
Ca²⁺	12.5
Mg²⁺	10.3
Sr²⁺	9.7
Ba²⁺	8.0

Note: Values are approximate and can vary with experimental conditions such as temperature and ionic strength. Data compiled from various sources.

Troubleshooting Guide

Q: My titration endpoint is unclear, broad, or fades quickly. What are the possible causes?

A: This is a common issue that can arise from several factors. Use the following guide to troubleshoot:

• Incorrect pH: The stability of the metal-indicator complex is highly pH-dependent. Ensure your solution is buffered to the recommended pH for the specific indicator and metal ion. The color change can be slow if the pH is not optimal.

• Indicator Issues: The metal-indicator complex must be less stable than the metal-CDTA complex.[5] If the indicator binds the metal too strongly, the endpoint will be late or indistinct. Conversely, if it binds too weakly, the endpoint will be premature. Try using a different indicator.

• Metal Ion Precipitation: At high pH, your target metal ion might be precipitating as a hydroxide (B78521), reducing its concentration and leading to a poor endpoint. Check the solubility of your metal hydroxide at the titration pH.

• Slow Reaction Rate: Some metal ions, particularly Cr³⁺ and Al³⁺, react slowly with CDTA at room temperature. Consider heating the solution or performing a back-titration.

• Contaminated Reagents: Ensure the purity of your CDTA, buffer solutions, and water, as contaminants can interfere with the reaction.

Q: The results of my titration are consistently incorrect or not reproducible. What should I check?

A: Inaccurate or irreproducible results often point to systematic errors in the procedure or reagents.

• Verify Titrant Concentration: The concentration of your CDTA solution may have changed over time. Standardize it against a known primary standard.

• Check for Interferences: Co-existing metal ions that also form stable complexes with CDTA at the working pH will be co-titrated, leading to erroneously high results. This is the most common source of error. You must use an appropriate masking agent or adjust the pH to improve selectivity.

• Sample Pre-treatment: Ensure your sample is fully dissolved and that the analyte of interest is available for titration. Pre-treatment steps like filtration or pH adjustment may be necessary.

• Burette and Glassware: Calibrate your burette and ensure all glassware is properly cleaned to avoid contamination or volume errors.

Q: How do I choose the correct masking agent for my experiment?

A: The choice depends on which metal ions you need to mask while leaving your target analyte free to react with CDTA.

Masking Agent	Ions Commonly Masked
Cyanide (CN⁻)	Ag⁺, Cu²⁺, Cd²⁺, Co²⁺, Ni²⁺, Zn²⁺
Triethanolamine	Al³⁺, Fe³⁺, Ti⁴⁺
Fluoride (F⁻)	Al³⁺, Fe³⁺, Ti⁴⁺, Ca²⁺, Mg²⁺
Iodide (I⁻)	Hg²⁺ (masks by precipitation)
Thiosulfate (S₂O₃²⁻)	Cu²⁺ (by reduction to Cu⁺)

Caution: Cyanide is highly toxic and should only be used with appropriate safety precautions in a well-ventilated fume hood.

Diagrams: Workflows and Logic

Below are diagrams created using Graphviz to visualize key processes.

Caption: Workflow for developing a selective CDTA titration method.

Caption: A decision tree for troubleshooting poor titration endpoints.

Experimental Protocols

Protocol: Selective Determination of Pb²⁺ in the Presence of Ca²⁺

This protocol outlines how to selectively determine the concentration of lead (Pb²⁺) in a solution containing calcium (Ca²⁺) as an interfering ion.

Principle: Based on the stability constants, Pb²⁺ forms a much more stable complex with CDTA (log K ≈ 19.7) than Ca²⁺ does (log K ≈ 12.5). This large difference in stability allows for the selective titration of Pb²⁺ by controlling the pH. At a pH of approximately 5, the Pb²⁺-CDTA complex will form quantitatively, while the Ca²⁺-CDTA complex will not form to any significant extent.

Reagents and Equipment:

• Standardized 0.01 M CDTA solution

• Sample solution containing Pb²⁺ and Ca²⁺

• Acetate (B1210297) buffer solution (pH 5.0)

• Xylenol orange indicator

• Deionized water

• 50 mL burette, 250 mL conical flasks, pipette, magnetic stirrer

Methodology:

• Sample Preparation: Pipette a 25.00 mL aliquot of the sample solution into a 250 mL conical flask.

• Dilution: Add approximately 75 mL of deionized water.

• pH Adjustment: Add 10 mL of the acetate buffer (pH 5.0) to the flask and mix. Verify the pH of the solution using a calibrated pH meter and adjust if necessary.

• Indicator Addition: Add 2-3 drops of xylenol orange indicator to the solution. The solution should turn a red-violet color in the presence of free Pb²⁺ ions.

• Titration: Place the flask on a magnetic stirrer. Titrate the sample with the standardized 0.01 M CDTA solution. The endpoint is reached when the solution color changes sharply from red-violet to a clear yellow.

• Recording: Record the volume of CDTA titrant used.

• Replication: Repeat the titration at least two more times for precision.

• Calculation: Calculate the concentration of Pb²⁺ in the original sample using the stoichiometry of the reaction (1:1) and the average volume of CDTA used.

Molarity of Pb²⁺ = (Molarity of CDTA × Volume of CDTA) / Volume of Sample

References

• 1. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. global.oup.com [global.oup.com]
• 4. iupac.org [iupac.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing the effectiveness of CDTA and DTPA for heavy metal removal.

An Objective Guide for Researchers and Drug Development Professionals

The removal of heavy metals from contaminated environments and biological systems is a critical area of research in environmental science and medicine. Chelating agents, molecules that can form multiple bonds to a single metal ion, are instrumental in this process. Among the most potent of these are the aminopolycarboxylic acids, with Cyclohexanediaminetetraacetic acid (CDTA) and Diethylenetriaminepentaacetic acid (DTPA) being two prominent examples. This guide provides a detailed comparison of their effectiveness, supported by experimental data, to assist researchers in selecting the appropriate agent for their specific applications.

Both DTPA and CDTA are powerful chelating agents, but their efficacy can vary depending on the target metal, pH of the medium, and the specific application, such as soil remediation or chelation therapy.[1][2] DTPA, with its more complex molecular structure featuring five carboxyl groups, often exhibits a stronger binding capacity for certain heavy metals compared to other chelators.[1] It is particularly effective in forming stable complexes with a variety of metal ions and remains functional across a broad pH range.[1][3]

Comparative Efficacy in Heavy Metal Removal

Experimental studies have demonstrated the differential effectiveness of CDTA and DTPA in various contexts, particularly in the remediation of contaminated soil.

In shaking experiments designed to evaluate the solubilization of heavy metals from contaminated soil, DTPA was found to be a highly effective extractant.[4] It solubilized the maximum amount of copper (Cu), lead (Pb), cadmium (Cd), and chromium (Cr).[4] Further incubation experiments showed that DTPA was particularly effective for extracting Cu and Cd.[4]

The stability of the metal-chelate complex is a crucial factor in removal efficiency. Studies have shown that Cd-DTPA complexes have higher stability constants than Cd-EDTA complexes, indicating a longer persistence and stronger binding at the soil-solution interface.[5][6] This suggests that DTPA can increase the solubility and persistence of cadmium in acidic soils more effectively than other aminopolycarboxylic acid chelators like EDTA.[5][6] DTPA is generally considered a stronger chelating agent than EDTA, especially at acidic pH levels.[5]

In the context of phytoremediation, where plants are used to extract heavy metals from soil, the addition of chelating agents can significantly enhance uptake. In one study, DTPA was found to increase the cadmium removal capacity of water hyacinths more effectively than EDTA.[7]

Quantitative Data Summary

The following table summarizes quantitative data from comparative studies on the effectiveness of DTPA and other chelating agents in heavy metal removal from contaminated soil.

Chelating Agent	Heavy Metal	Concentration of Agent	Results	Source
DTPA	Cu, Cd	5.0 mM	Extracted 6.65 ppm Cu and 6.67 ppm Cd	[4]
DTPA	Cu, Pb, Cd, Cr	Not specified	Solubilized the maximum amount of all four metals in a shaking experiment	[4]
DTPA	Cd	1 mg/L	Led to the highest cadmium concentration in water hyacinths (139.25 mg/kg in roots)	[7]

Experimental Protocols

The methodologies employed in studying the efficacy of chelating agents for heavy metal removal are crucial for interpreting the results. Below is a typical experimental protocol for a soil washing or extraction experiment.

Objective: To compare the efficiency of CDTA and DTPA in extracting heavy metals from contaminated soil.

Materials:

• Contaminated soil, air-dried and sieved (e.g., through a 2-mm mesh).

• Chelating agent solutions: Aqueous solutions of CDTA and DTPA at various concentrations (e.g., 1.25, 2.5, and 5.0 mM).[4]

• Deionized water (for control).

• Acid-washed conical flasks or polyethylene (B3416737) bottles.[4]

• Mechanical shaker.

• Centrifuge.

• Instrumentation for metal analysis (e.g., Atomic Absorption Spectrophotometer - AAS, or Inductively Coupled Plasma - ICP).

Procedure:

• Soil Preparation: A known weight of the air-dried and sieved contaminated soil (e.g., 15 g) is placed into a series of pre-cleaned conical flasks.[4]

• Chelator Application: A specific volume of the chelating agent solution is added to the soil to achieve a desired soil-to-solution ratio (e.g., 1:5).[4] A control sample is prepared using deionized water instead of a chelator solution.

• Extraction/Shaking: The flasks are sealed and placed on a mechanical shaker. The samples are agitated for a specified period (e.g., 24 hours for DTPA, up to 120 hours for other agents) at a constant speed and temperature.[4]

• Phase Separation: After shaking, the suspension is centrifuged to separate the liquid phase (supernatant) from the solid soil particles.

• Analysis: The supernatant is filtered and then analyzed for the concentration of the target heavy metals using AAS or ICP.

• Calculation: The extraction efficiency is calculated based on the concentration of the metal in the liquid phase and the initial concentration in the soil.

Experimental Workflow Diagram

The following diagram illustrates a generalized experimental workflow for the comparative analysis of CDTA and DTPA in a heavy metal soil extraction study.

Caption: Workflow for comparing CDTA and DTPA heavy metal extraction from soil.

Conclusion

The choice between CDTA and DTPA for heavy metal removal is contingent upon the specific metal of concern, the chemical conditions of the environment (such as pH), and the intended application. The available data suggests that DTPA is a highly robust and effective chelating agent for a range of heavy metals, including cadmium, copper, lead, and chromium, particularly in soil remediation contexts.[4] Its ability to form highly stable complexes across different pH levels makes it a versatile tool for researchers.[1][3] However, the selection of a chelating agent should always be guided by empirical data from studies that closely mimic the conditions of the intended application. Further research involving direct, side-by-side comparisons of CDTA and DTPA under a wider variety of conditions is necessary to fully delineate their respective advantages and limitations.

References

• 1. hnsincere.com [hnsincere.com]
• 2. richardsemelka.com [richardsemelka.com]
• 3. nbinno.com [nbinno.com]
• 4. isca.me [isca.me]
• 5. Complexation of DTPA and EDTA with Cd2+: stability constants and thermodynamic parameters at the soil-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]

A Comparative Analysis of Cyclohexanediaminetetraacetic Acid (CDTA) and EDTA for the Titrimetric Determination of Calcium

For Immediate Release

In the realm of analytical chemistry and drug development, the precise quantification of calcium is paramount. Complexometric titration remains a cornerstone technique for this purpose, with ethylenediaminetetraacetic acid (EDTA) being the most widely used chelating agent. However, for applications demanding higher accuracy and selectivity, particularly in the presence of interfering ions like magnesium, 1,2-cyclohexanediaminetetraacetic acid (CDTA) presents a compelling alternative. This guide provides an objective comparison of CDTA and EDTA for the determination of calcium, supported by experimental data and detailed protocols to aid researchers in selecting the optimal chelator for their specific needs.

Performance Characteristics at a Glance

CDTA distinguishes itself from EDTA primarily through the formation of a more stable metal-ligand complex with calcium. This enhanced stability translates to a sharper and more defined titration endpoint, especially in complex matrices. The quantitative differences in their performance are summarized in the table below.

Parameter	Cyclohexanediaminetetraacetic Acid (CDTA)	Ethylenediaminetetraacetic Acid (EDTA)	Key Advantages of CDTA
Log K (Ca²⁺)	~13.2	~10.65[1]	Forms a significantly more stable complex with calcium, leading to a more complete reaction and a sharper titration endpoint.
Log K (Mg²⁺)	~10.4	~8.79[1]	Also forms a more stable complex with magnesium compared to EDTA.
Selectivity for Ca²⁺ over Mg²⁺ (Δ Log K)	~2.8	~1.86	The larger difference in stability constants between the calcium and magnesium complexes indicates a higher selectivity for calcium, allowing for more accurate determination of calcium in the presence of magnesium.
Optimal pH for Ca²⁺ Titration	10 - 12	10 - 12	Both require alkaline conditions to ensure complete complexation. At pH > 12, magnesium precipitates as Mg(OH)₂, eliminating its interference.[2]
Common Indicators	Calmagite, Eriochrome Black T, Arsenazo III[3]	Calmagite, Eriochrome Black T, Murexide, Hydroxy Naphthol Blue[4]	Indicator choice is critical for sharp endpoint detection.
Interferences	Less susceptible to interference from phosphate (B84403) ions.[3]	Titration can be hampered by the presence of phosphate, which can precipitate calcium.[3]	Particularly advantageous for analyzing biological samples and certain industrial products where phosphates are common.

Logical Workflow for Chelator Comparison

The selection of an appropriate chelating agent for calcium determination is a critical step in analytical method development. The following diagram illustrates the logical workflow for comparing the performance of CDTA and EDTA.

Caption: Logical workflow for the comparative evaluation of CDTA and EDTA for calcium determination.

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and accurate results. Below are the methodologies for the determination of calcium using both CDTA and EDTA.

Experimental Protocol for Calcium Determination using CDTA

This protocol is adapted from automated titration methods and general principles of complexometric titration for manual application.

1. Preparation of Standard 0.02 M CDTA Solution:

• Dissolve approximately 7.29 g of the disodium (B8443419) salt of CDTA in deionized water and dilute to 1 L in a volumetric flask.

• Standardize the CDTA solution against a primary standard calcium carbonate (CaCO₃) solution using the same titration procedure as for the sample.

2. Sample Preparation:

• Accurately weigh a suitable amount of the sample and dissolve it in a minimal amount of dilute hydrochloric acid.

• Neutralize the solution with sodium hydroxide (B78521) and dilute to a known volume in a volumetric flask.

3. Titration Procedure:

• Pipette an aliquot of the sample solution into a 250 mL Erlenmeyer flask.

• Add 2 mL of a suitable buffer solution (e.g., ammonia-ammonium chloride buffer) to adjust the pH to approximately 10.

• Add 1-2 drops of Calmagite or Eriochrome Black T indicator. The solution will turn wine-red.

• Titrate with the standardized 0.02 M CDTA solution with constant stirring until the color changes from wine-red to a clear blue at the endpoint.

• To determine calcium in the presence of magnesium, adjust the pH to >12 with a strong base (e.g., 8M KOH) to precipitate Mg(OH)₂. Use an indicator suitable for this pH range, such as Calcon or Hydroxy Naphthol Blue.

Experimental Protocol for Calcium Determination using EDTA

This is a widely established and validated protocol for the complexometric titration of calcium.

1. Preparation of Standard 0.02 M EDTA Solution:

• Dissolve 7.44 g of disodium dihydrogen ethylenediaminetetraacetate (B1237979) dihydrate (Na₂H₂EDTA·2H₂O) in deionized water in a 1 L volumetric flask and dilute to the mark.

• Standardize the EDTA solution by titrating against a primary standard calcium carbonate (CaCO₃) solution.

2. Standardization with Calcium Carbonate:

• Accurately weigh about 0.2 g of dried primary standard CaCO₃ and dissolve it in a minimum amount of 1 M HCl.

• Quantitatively transfer the solution to a 250 mL volumetric flask and dilute to the mark with deionized water.

• Pipette a 25.00 mL aliquot of the standard calcium solution into a 250 mL Erlenmeyer flask.

• Add 15 mL of an ammonia-ammonium chloride buffer (pH 10) and a few drops of Calmagite or Eriochrome Black T indicator.

• Titrate with the prepared EDTA solution until the color changes from wine-red to blue.

3. Titration of the Unknown Sample:

• Pipette a known volume of the unknown calcium solution into a 250 mL Erlenmeyer flask.

• Add 15 mL of the ammonia-ammonium chloride buffer (pH 10) and the indicator.

• Titrate with the standardized EDTA solution to the blue endpoint.

• For selective determination of calcium in the presence of magnesium, raise the pH to 12 with 1 M NaOH to precipitate Mg(OH)₂. Use Hydroxy Naphthol Blue indicator, which gives a color change from red to blue.[2]

Conclusion

For routine analyses where high concentrations of interfering ions are not a concern, EDTA remains a cost-effective and reliable choice for calcium determination. However, for research, drug development, and quality control applications that demand superior accuracy, precision, and selectivity, CDTA offers significant advantages. Its ability to form a more stable complex with calcium results in a more defined titration endpoint and greater reliability, particularly in challenging sample matrices containing magnesium or phosphate. The choice between CDTA and EDTA should, therefore, be guided by the specific requirements of the analysis and the desired level of accuracy.

References

• 1. NEW INDICATOR FOR THE COMPLEXOMETRIC TITRATION OF CALCIUM WITH EDTA. | Semantic Scholar [semanticscholar.org]
• 2. www1.udel.edu [www1.udel.edu]
• 3. Determination of Calcium in Meat Products by Automatic Titration with 1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEW INDICATOR FOR THE COMPLEXOMETRIC TITRATION OF CALCIUM WITH EDTA - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods Using CDTA

For researchers, scientists, and drug development professionals, the accurate quantification of metal ions is a critical aspect of analytical chemistry. Chelating agents are indispensable tools in these analyses, forming stable complexes with metal ions to facilitate their detection and measurement. Among these, 1,2-Cyclohexylenedinitrilotetraacetic acid (CDTA) stands out as a powerful and versatile chelating agent. This guide provides an objective comparison of CDTA's performance with other common chelating agents, supported by experimental data, and offers detailed methodologies for its use in validated analytical methods.

Performance Comparison of Chelating Agents

The efficacy of a chelating agent in an analytical method is determined by several factors, most notably the stability of the metal-ligand complex it forms. This stability is quantified by the stability constant (log K). A higher log K value indicates a more stable complex and, generally, a more effective chelating agent for a given metal ion.

CDTA, a hexadentate ligand, is known for forming highly stable complexes with a wide range of metal ions.[1] For many practical purposes, its performance is often compared to the widely used Ethylenediaminetetraacetic acid (EDTA).

Table 1: Comparison of Stability Constants (log K) for Metal Complexes of CDTA and EDTA

Metal Ion	CDTA (log K)	EDTA (log K)
Ca²⁺	12.5	10.7
Mg²⁺	10.3	8.7
Cu²⁺	21.3	18.8
Zn²⁺	18.7	16.5
Pb²⁺	19.7	18.0
Fe³⁺	29.3	25.1
Al³⁺	19.3	16.1
Ni²⁺	19.4	18.6
Co²⁺	18.9	16.3
Cd²⁺	19.4	16.5
Mn²⁺	15.8	14.0
Hg²⁺	24.3	21.8

Note: Stability constants can vary with experimental conditions such as temperature and ionic strength. The values presented are generally accepted and demonstrate the comparative stability of the complexes.

The data clearly indicates that CDTA consistently forms more stable complexes with the listed metal ions compared to EDTA, as evidenced by its higher log K values. This enhanced stability can translate to improved sensitivity and accuracy in analytical methods.

While stability constants provide a theoretical basis for comparison, the practical performance of a chelating agent in a specific analytical method is evaluated through validation parameters such as Limit of Detection (LOD), Limit of Quantitation (LOQ), accuracy, and precision.

Table 2: Performance Comparison of CDTA and Other Chelating Agents in Analytical Methods

Analytical Technique	Chelating Agents Compared	Analyte	Key Performance Metrics	Observations
High-Performance Liquid Chromatography (HPLC)	CDTA, EDTA, DTPA	Metal Ions	Separation Efficiency, Sensitivity	CDTA can be used to chelate metal ions prior to ion-pairing HPLC, allowing for their separation and detection.[2] The choice of chelating agent can affect the retention behavior and selectivity of the separation.
Capillary Electrophoresis (CE)	CDTA, EDTA, DTPA	Cr(VI/III), V(V/IV), Fe(III/II)	Speciation Analysis	Pre-capillary complexation with CDTA allows for the speciation of metal ions in different oxidation states.[3]
Immunosensor (ELISA)	CDTA, EDTA, DTPA	Copper (II)	Assay Sensitivity	The structure of the chelator can influence the sensitivity of the immunoassay for metal-EDTA complexes.[4]
Complexometric Titration	CDTA, EDTA	Calcium, Magnesium	Endpoint Sharpness, Accuracy	Due to the formation of more stable complexes, CDTA can provide sharper and more distinct endpoints in complexometric titrations compared to EDTA.

Experimental Protocols

The validation of an analytical method ensures that it is suitable for its intended purpose. The following are detailed methodologies for key experiments involving the use of CDTA.

Protocol 1: Validation of a Complexometric Titration Method for the Determination of Calcium Using CDTA

This protocol outlines the validation of a complexometric titration method for the quantification of calcium in a sample, a common application in pharmaceutical analysis and quality control.[1][5]

1. Objective: To validate an analytical method for the determination of calcium content by complexometric titration using a standardized CDTA solution.

2. Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
• Accuracy: The closeness of test results obtained by the method to the true value.
• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
• Repeatability (intra-assay precision)
• Intermediate precision (inter-assay precision)
• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

3. Materials and Reagents:

• CDTA (analytical grade)
• Calcium Carbonate (primary standard)
• Hydrochloric Acid (HCl)
• Sodium Hydroxide (NaOH)
• Hydroxy Naphthol Blue indicator
• Distilled or deionized water

4. Experimental Procedure:

• Preparation of 0.05 M CDTA Solution: Accurately weigh the required amount of CDTA and dissolve it in distilled water. Standardize this solution against a primary standard calcium carbonate solution.

• Specificity: Analyze a placebo sample (matrix without the analyte) to ensure no interference at the endpoint of the titration.

• Linearity and Range: Prepare a series of solutions with known concentrations of calcium carbonate (e.g., 50%, 75%, 100%, 125%, 150% of the expected sample concentration). Titrate each solution with the standardized CDTA solution. Plot a graph of the volume of CDTA consumed versus the concentration of calcium. The relationship should be linear within the specified range.

• Accuracy: Analyze samples with known amounts of calcium (e.g., by spiking a placebo with known amounts of calcium standard). The accuracy is expressed as the percentage recovery of the known amount.

• Precision:

  • Repeatability: Perform the titration on multiple aliquots of a single homogeneous sample on the same day, with the same analyst and equipment.

  • Intermediate Precision: Repeat the analysis on different days, with different analysts, or with different equipment.

• LOD and LOQ: These are typically determined based on the standard deviation of the response and the slope of the calibration curve. For titrimetric methods, they can be estimated based on the smallest volume of titrant that can be reliably measured.

5. Acceptance Criteria:

• Linearity: Correlation coefficient (r²) ≥ 0.999
• Accuracy: Percent recovery between 98.0% and 102.0%
• Precision: Relative Standard Deviation (RSD) ≤ 2.0%

Visualizing Workflows and Relationships

Diagrams are essential for clearly communicating experimental processes and logical connections.

Caption: Experimental workflow for the validation of a CDTA-based complexometric titration method.

Caption: Logical relationship for selecting a suitable chelating agent for an analytical method.

References

• 1. notablesdelaciencia.conicet.gov.ar [notablesdelaciencia.conicet.gov.ar]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. scispace.com [scispace.com]
• 4. Development and Comparative Evaluation of Two Highly Sensitive Immunosensor Platforms for Trace Determination of Copper Ions in Drinking Water Using a Monoclonal Antibody Specific to Copper-EDTA Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of CDTA and Alternative Chelating Agents for Heavy Metal Soil Remediation

For Researchers, Scientists, and Drug Development Professionals

The remediation of heavy metal-contaminated soil is a pressing environmental challenge. Soil washing, a widely adopted ex-situ remediation technique, utilizes chelating agents to extract and remove heavy metals from the soil matrix. While traditional aminopolycarboxylic acids (APCAs) like EDTA have been the benchmark, their environmental persistence has driven research towards more sustainable and effective alternatives. This guide provides a comparative study of 1,2-Cyclohexylenedinitrilotetraacetic acid (CDTA), a powerful but less studied chelating agent, against the industry-standard EDTA and several biodegradable alternatives, supported by experimental data.

Overview of Key Chelating Agents

Chelating agents form stable, water-soluble complexes with metal ions, facilitating their removal from soil particles. The effectiveness of a chelator depends on its affinity for the target metal, soil pH, and competition from other cations.

• CDTA (1,2-Cyclohexylenedinitrilotetraacetic acid): A structural analogue of EDTA with a cyclohexane (B81311) ring backbone. It is known for forming strong complexes with a variety of metal ions and is used in environmental remediation to sequester toxic metals like lead, cadmium, and mercury.[1]

• EDTA (Ethylenediaminetetraacetic acid): The most extensively studied and utilized chelating agent for soil washing due to its high efficiency in extracting a broad range of heavy metals, including lead (Pb), cadmium (Cd), zinc (Zn), and copper (Cu).[2] Its primary drawback is its very low biodegradability, leading to concerns about its persistence and potential to mobilize heavy metals in groundwater.[3][4]

• Biodegradable Chelating Agents: An environmentally friendlier class of agents developed to address the persistence of traditional chelators.

  • GLDA (L-glutamic acid N,N-diacetic acid): A strong, readily biodegradable chelating agent. It has shown extraction efficiencies comparable to EDTA for certain metals, particularly Cd.[5][6]

  • EDDS ([S,S]-ethylenediaminedisuccinic acid): A structural isomer of EDTA that is readily biodegradable. It is particularly effective for copper (Cu) removal.[7]

  • MGDA (Methylglycinediacetic acid): Exhibits a high rate of biodegradation and is effective over a wide pH range.[5]

  • IDS (Iminodisuccinic acid): Another biodegradable option, though some studies have found it less efficient than other biodegradable alternatives in soil washing applications.[6]

Data Presentation: Performance Comparison

The efficiency of heavy metal removal is a critical performance metric for any chelating agent. The following tables summarize experimental data from various studies, comparing the removal efficiencies of CDTA, EDTA, and key biodegradable alternatives.

Table 1: Comparative Removal Efficiency of Lead (Pb) and Zinc (Zn)

Chelating Agent	Metal	Concentration	Soil Type / Conditions	Removal / Extraction Efficiency (%)	Source
CDTA	Pb	4.5 mM/kg	Polluted Soil (Sunflower Cultivation)	Availability increased by 13.3% vs 1.5 mM/kg	[4]
CDTA	Zn	4.5 mM/kg	Polluted Soil (Sunflower Cultivation)	Availability increased by 12.2% vs 1.5 mM/kg	[4]
EDTA	Pb	100 mmol/kg	Contaminated Soil (1850 mg/kg Pb)	71%	[8]
EDTA	Pb	0.05 M	Artificially Contaminated Soil	~75% (after 5 mins)	[3]
EDTA	Zn	100 mmol/kg	Contaminated Soil (3830 mg/kg Zn)	28%	[8]
EDTA	Zn	N/A	Contaminated Soil	58.92%	[9]
GLDA	Pb	75 mM, pH 4.0	Mine Soil	74.45%	[6]
GLDA	Zn	75 mM, pH 4.0	Mine Soil	34.43%	[6]
EDDS	Pb	pH 7-10	Contaminated Soil	Comparable to EDTA in this pH range	[7]

Table 2: Comparative Removal Efficiency of Cadmium (Cd) and Copper (Cu)

Chelating Agent	Metal	Concentration / pH	Soil Type / Conditions	Removal / Extraction Efficiency (%)	Source
EDTA	Cd	100 mmol/kg	Contaminated Soil (21 mg/kg Cd)	53%	[8]
EDTA	Cd	3 mM/kg	Contaminated Soil	7.6% (higher than tartaric acid)	[10]
EDTA	Cu	N/A	Fine Grained Soil	73.22%	[11]
GLDA	Cd	pH 7	Contaminated Soil	62% (higher than EDTA at same pH)	[5]
GLDA	Cd	75 mM, pH 4.0	Mine Soil	70.62%	[6]
GLDA	Cu	pH 4	Contaminated Soil	94% (higher than EDTA at same pH)	[5]
EDDS	Cu	pH 10	Contaminated Soil	67%	[5]
EGTA	Cd	10 mM	Cd-spiked soil (12 mg/kg)	67.67%	[12]

Note: Direct comparative studies for CDTA against a wide range of chelators are limited. The data for CDTA reflects its impact on metal availability in phytoremediation studies, which is a related but distinct process from soil washing efficiency.

Experimental Protocols

A standardized methodology is crucial for comparing the efficacy of different chelating agents. Below is a generalized protocol for a batch soil washing experiment.

Objective: To determine the heavy metal removal efficiency of a chelating agent from contaminated soil.

Materials:

• Contaminated soil, air-dried and sieved (<2 mm).

• Chelating agents (e.g., CDTA, EDTA, GLDA).

• Deionized water.

• Acids/bases for pH adjustment (e.g., HNO₃, NaOH).

• Centrifuge tubes (e.g., 50 mL).

• Orbital shaker.

• Centrifuge.

• Syringe filters (0.45 µm).

• Inductively Coupled Plasma-Atomic Emission Spectrometer (ICP-AES) or Atomic Absorption Spectrophotometer (AAS).

Procedure:

• Soil Characterization: Determine the initial total heavy metal concentration in the soil via acid digestion (e.g., EPA Method 3050B).

• Washing Solution Preparation: Prepare aqueous solutions of each chelating agent at the desired concentrations (e.g., 0.01 M, 0.05 M, 0.1 M). Adjust the pH of the solutions to the target value for the experiment.

• Batch Washing:

  • Place a known mass of soil (e.g., 2.0 g) into a centrifuge tube.

  • Add a specified volume of the chelating agent solution to achieve a desired soil-to-liquid ratio (e.g., 1:10 w/v).

  • Secure the tubes on an orbital shaker and agitate at a constant speed (e.g., 200 rpm) for a specified contact time (e.g., 2, 6, 24 hours).

• Phase Separation:

  • After shaking, centrifuge the tubes at high speed (e.g., 4000 rpm for 20 minutes) to separate the soil from the liquid extractant.

• Sample Analysis:

  • Carefully decant the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • Analyze the concentration of heavy metals in the filtered extractant using ICP-AES or AAS.

• Calculation of Removal Efficiency:

  • Calculate the amount of metal extracted into the solution.

  • Determine the removal efficiency as a percentage of the initial total metal concentration in the soil.

  Efficiency (%) = (Concentration in extractant × Volume of extractant) / (Initial concentration in soil × Mass of soil) × 100

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for a typical batch soil washing experiment.

Factors Influencing Chelant Efficiency

Caption: Key factors influencing soil washing efficiency.

Discussion and Conclusion

The selection of an optimal chelating agent requires a trade-off between removal efficiency, environmental impact, and cost.

• Performance: Experimental data consistently demonstrates that EDTA is a highly effective and robust chelating agent for removing a wide array of heavy metals, particularly Pb, from contaminated soils.[2] Its performance often serves as the benchmark. CDTA is also a powerful chelator, and while direct soil washing comparisons are less common, its strong complex-forming ability suggests high potential.[1][4] Among the biodegradable alternatives, GLDA shows significant promise, with studies indicating it can outperform EDTA for certain metals like Cd and Cu under specific pH conditions.[5] EDDS is another strong contender, especially for Cu remediation.[5]

• Environmental Impact: This is the primary differentiator. The poor biodegradability of EDTA and likely CDTA is a significant drawback, posing risks of groundwater contamination and persistent metal mobilization.[3][4] In contrast, agents like GLDA, EDDS, and MGDA degrade into harmless substances, making them a much more sustainable choice for remediation.[6]

• Operational Factors: The efficiency of all chelators is heavily dependent on soil pH. APCAs are generally more effective in neutral to slightly alkaline conditions, though some, like GLDA, show excellent performance at acidic pH as well.[5] High concentrations of competing cations, such as calcium and iron, can reduce the efficiency of heavy metal extraction by occupying the chelant's binding sites.

References

• 1. CDTA is a powerful chelating agent. [thinkdochemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. Soil Washing Technology for Removing Heavy Metals from a Contaminated Soil: A Case Study [pjoes.com]
• 4. Effect of HEDTA, CDTA, and EGTA Chelates on Remediation of Pb- and Zn-Polluted Soil Using Sunflower and Canola Plants: A Case Study; Soil Around Bama Pb and Zn Mine [jjhs.ajums.ac.ir]
• 5. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Removal of Lead from Contaminated Soils with Chelating Agents | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. uest.ntua.gr [uest.ntua.gr]
• 10. EDTA as a legacy soil chelatant: a comparative study to a more environmentally sensitive alternative for metal removal by Pistia stratiotes L - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journal.gnest.org [journal.gnest.org]
• 12. Comparison of synthetic and organic biodegradable chelants in augmenting cadmium phytoextraction in Solanum nigrum - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to CDTA and Citric Acid for Dentin Demineralization

For researchers, scientists, and drug development professionals, understanding the nuances of dentin demineralization is critical for a range of applications, from restorative dentistry to endodontic treatments. This guide provides an objective comparison of two common demineralizing agents: 1,2-cyclohexanediaminetetraacetic acid (CDTA) and citric acid. The following sections present a detailed analysis based on experimental data, focusing on their efficacy in calcium extraction and their impact on dentin microhardness.

Quantitative Comparison of Demineralization Efficacy

The demineralizing potential of a solution is a key factor in its effectiveness. The data below, derived from in vitro studies, quantifies the amount of calcium extracted from root dentin by CDTA and citric acid under different pH conditions.

Table 1: Calcium Extraction from Root Dentin

Demineralizing Agent	Concentration	pH	Mean Ca²⁺ (µg/mL)	Standard Deviation (µg/mL)	Median Ca²⁺ (µg/mL)	Minimum Ca²⁺ (µg/mL)	Maximum Ca²⁺ (µg/mL)
1% CDTA	1%	7.4	1.83	0.44	1.84	1.25	2.40
1% Citric Acid	1%	1.0	5.23	1.34	5.10	3.52	7.21
1% Citric Acid	1%	7.4	0.82	0.22	0.83	0.53	1.12
Saline (Control)	-	-	0.74	0.19	0.75	0.48	0.98

Data sourced from a comparative study on the decalcifying effects of various chelating agents on root dentin.[1][2][3][4]

The data clearly indicates that 1% citric acid at a low pH of 1.0 is significantly more effective at extracting calcium from root dentin compared to 1% CDTA at a neutral pH of 7.4.[1][2][3][4] It is also noteworthy that the efficacy of citric acid is highly dependent on its pH, with the solution at pH 7.4 showing the least calcium extraction, even less than the saline control in some instances.[1][2][3][4]

Impact on Dentin Microhardness

The demineralization process inherently affects the mechanical properties of dentin, primarily its microhardness. While a direct comparative study between CDTA and citric acid on microhardness was not identified in the searched literature, independent studies provide valuable insights.

One study found that a 1% CDTA solution significantly reduced the microhardness of radicular dentin when compared to water.[5][6] However, there was no statistically significant difference in the reduction of microhardness between 1% CDTA, 15% EDTAC (a formulation of EDTA), and 1% EGTA.[5][6]

Conversely, studies evaluating citric acid have demonstrated a more pronounced effect on dentin microhardness. One investigation reported that a 10% citric acid solution caused a significantly greater reduction in microhardness compared to 17% EDTA.[7] Another study found that a 19% citric acid solution resulted in the least hard dentin when compared to 17% EDTA and a control group.[8][9][10] These findings suggest that citric acid is a more aggressive agent in reducing dentin microhardness than EDTA, and by extension, likely more so than CDTA.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, the following are detailed methodologies from the key experiments.

Calcium Extraction from Root Dentin

This protocol outlines the in vitro method used to determine the concentration of calcium ions extracted from root canals by the test solutions.[1][2][3][4]

• Sample Preparation: Forty-eight single-rooted human teeth were used. The canals were instrumented using a step-back technique.

• Grouping: The teeth were randomly divided into six equal experimental groups (n=8).

• Irrigation: 30 µL of one of the following solutions was introduced into the root canal of each tooth and left undisturbed for 5 minutes:

  • 1% EDTA (pH 7.4)

  • 1% EGTA (pH 7.4)

  • 1% CDTA (pH 7.4)

  • 1% citric acid (pH 1.0)

  • 1% citric acid (pH 7.4)

  • Saline solution (control)

• Sample Collection: After the 5-minute incubation, 15 µL of the solution was collected from each root canal using a Hamilton syringe.

• Analysis: The collected sample was placed in a container with 5 mL of deionized water. The concentration of calcium ions (Ca²⁺) in µg/mL was then determined using inductively coupled plasma-atomic emission spectrometry (ICP-AES).

• Statistical Analysis: The data was analyzed using the Kruskal-Wallis and Mood's median tests.

Dentin Microhardness Measurement

This protocol describes the methodology for evaluating the effect of chelating agents on the microhardness of radicular dentin.[5][6]

• Sample Preparation: Five newly extracted maxillary incisors were sectioned transversely at the cementoenamel junction, and the crowns were discarded. The roots were embedded in acrylic resin and cut into 1-mm thick transverse sections. The second slice from the cervical third of each root was further divided into four parts.

• Mounting: Each part was placed on an acrylic disc.

• Application of Agents: Fifty microliters of one of the following solutions were applied to the dentin surface:

  • 15% EDTAC

  • 1% CDTA

  • 1% EGTA

  • Deionized and distilled water (control)

• Microhardness Testing: Dentin microhardness was measured using a Vicker's microhardness apparatus with a load of 50 g for 15 seconds.

• Statistical Analysis: The results were statistically analyzed to determine significant differences between the groups.

Visualizing the Experimental Workflow

To provide a clear visual representation of the experimental processes described, the following diagrams were generated using the DOT language.

Caption: Experimental workflow for calcium extraction analysis.

Caption: Experimental workflow for dentin microhardness testing.

Conclusion

Based on the available experimental data, citric acid, particularly at a low pH, demonstrates a superior capacity for dentin demineralization in terms of calcium extraction compared to CDTA at a neutral pH. This potent demineralizing activity of citric acid also corresponds to a more significant reduction in dentin microhardness.

The choice between CDTA and citric acid will ultimately depend on the specific application and the desired balance between demineralization efficacy and the preservation of dentin's mechanical integrity. For applications requiring aggressive demineralization, such as smear layer removal in endodontics, citric acid at an appropriate concentration and pH may be more effective. However, when a gentler demineralization is desired to minimize the impact on dentin's structural properties, CDTA could be a more suitable alternative. Further direct comparative studies, especially on the depth of demineralization and a wider range of concentrations, would be beneficial to provide a more comprehensive understanding of their relative performance.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Demineralization effect of EDTA, EGTA, CDTA and citric acid on root dentin: a comparative study. | Semantic Scholar [semanticscholar.org]
• 3. Demineralization effect of EDTA, EGTA, CDTA and citric acid on root dentin: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Evaluation of the effect of EDTAC, CDTA, and EGTA on radicular dentin microhardness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of the effect of EDTA, EDTAC and citric acid on the microhardness of root dentine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of EDTA and citric acid solutions on the microhardness and the roughness of human root canal dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. daneshyari.com [daneshyari.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Biodegradability of Chelating Agents: CDTA in Focus

For Researchers, Scientists, and Drug Development Professionals

The selection of a chelating agent in research and pharmaceutical development extends beyond its efficacy in metal ion sequestration. The environmental fate of these compounds is a critical consideration, with biodegradability being a key determinant of their ecological impact. This guide provides a comparative evaluation of the biodegradability of Cyclohexylenedinitrilotetraacetic acid (CDTA) and other widely used chelating agents, supported by experimental data and standardized protocols.

Overview of Chelating Agent Biodegradability

Chelating agents form stable complexes with metal ions, making them invaluable in various applications, from preventing metal-catalyzed degradation in drug formulations to industrial water treatment. However, the very stability of traditional aminopolycarboxylate chelators like Ethylenediaminetetraacetic acid (EDTA), Diethylenetriaminepentaacetic acid (DTPA), and CDTA contributes to their environmental persistence. These molecules are largely resistant to microbial degradation, leading to their accumulation in aquatic ecosystems. In contrast, a newer class of chelating agents, including Glutamic acid N,N-diacetic acid (GLDA), Methylglycinediacetic acid (MGDA), and Ethylenediaminedisuccinic acid (EDDS), have been designed for improved environmental compatibility and exhibit ready biodegradability.

Quantitative Biodegradability Data

The following table summarizes the biodegradability of various chelating agents as determined by standardized international testing protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These tests measure the extent to which microorganisms can break down a chemical over a specific period, typically 28 days.

Chelating Agent	Acronym	Test Guideline	Biodegradation (%)	Classification
Cyclohexylenedinitrilotetraacetic acid	CDTA	Data not publicly available	Not readily biodegradable (inferred)	Persistent
Ethylenediaminetetraacetic acid	EDTA	OECD 302B	< 20%	Persistent
Diethylenetriaminepentaacetic acid	DTPA	-	Low (generally considered persistent)	Persistent
L-Glutamic acid N,N-diacetic acid	GLDA	OECD 301 Series	> 60%	Readily Biodegradable
Methylglycinediacetic acid	MGDA	OECD 301F	> 80%	Readily Biodegradable
[S,S]-Ethylenediaminedisuccinic acid	EDDS	OECD 301 Series	~83%	Readily Biodegradable

Comparative Biodegradability of Chelators

The diagram below illustrates the distinct tiers of biodegradability among common chelating agents based on available data.

Fig. 1: Logical relationship of chelator biodegradability.

Experimental Protocols

Biodegradability is experimentally quantified using established methods. The OECD 302B (Zahn-Wellens Test) and OECD 301B (CO₂ Evolution Test) are two of the most common.

OECD 302B: Zahn-Wellens Test (Inherent Biodegradability)

This method is designed to evaluate the potential, or "inherent," biodegradability of water-soluble organic compounds.[2][3] It uses a high concentration of microorganisms from activated sludge to maximize the potential for degradation over a 28-day period.

Methodology:

• Preparation: A mixture is prepared in a reactor containing a mineral nutrient medium, the test substance (at a concentration of 50 to 400 mg/L of Dissolved Organic Carbon, DOC), and a relatively high concentration of activated sludge (0.2 to 1.0 g/L solids).[4]

• Incubation: The mixture is aerated and agitated at a constant temperature (20-25°C) in the dark or under diffuse light for up to 28 days.[2]

• Monitoring: Samples are taken at regular intervals. After filtration or centrifugation, the DOC of the sample is measured.

• Calculation: The percentage of biodegradation is calculated by comparing the removal of DOC in the test mixture (corrected for the blank control containing only the inoculum) to the initial DOC concentration of the test substance.[2]

• Validity: The test is considered valid if a reference compound shows at least 70% degradation within 14 days.[2] A substance is considered inherently biodegradable if it shows >20% degradation and ultimately biodegradable under the test conditions if >70% degradation is achieved.[5]

OECD 301B: CO₂ Evolution Test (Ready Biodegradability)

This stringent test is used to determine if a substance is "readily biodegradable," meaning it will undergo rapid and ultimate degradation in an aquatic environment.

Methodology:

• Preparation: A defined volume of mineral medium is inoculated with a low concentration of microorganisms (e.g., from a sewage treatment plant effluent). The test substance is added as the sole source of organic carbon, typically at a concentration of 10-20 mg/L of Total Organic Carbon (TOC).[6]

• Incubation: The setup is incubated at a constant temperature (22 ± 2°C) in the dark for 28 days. CO₂-free air is bubbled through the test solution to maintain aerobic conditions.[6]

• Monitoring: The CO₂ produced by the microbial respiration is trapped in a series of absorption bottles containing a solution like barium hydroxide (B78521) or sodium hydroxide. The amount of trapped CO₂ is measured by titration or with an inorganic carbon analyzer.[6]

• Calculation: The percentage of biodegradation is calculated by comparing the amount of CO₂ produced to the theoretical maximum amount (ThCO₂) that could be produced from the amount of test substance added.

• Pass Level: A substance is considered "readily biodegradable" if it reaches at least 60% of its ThCO₂ within a 10-day window during the 28-day test.[7]

The workflow for a typical ready biodegradability test is outlined below.

Fig. 2: Experimental workflow for an OECD 301 biodegradability test.

Conclusion

The available scientific evidence indicates a significant disparity in the biodegradability of different classes of chelating agents. Traditional aminopolycarboxylate chelators, including EDTA, DTPA, and likely CDTA, are characterized by their persistence in the environment. For applications where environmental discharge is a concern, modern, readily biodegradable alternatives such as GLDA, MGDA, and EDDS offer superior ecological profiles without compromising chelation performance in many systems. Researchers and developers are encouraged to consider the full lifecycle of these essential chemicals, selecting options that align with both performance requirements and environmental stewardship.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. oecd.org [oecd.org]
• 3. » Zahn-Wellens-Test :: IDUS GmbH [idus.de]
• 4. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 5. eurofins.com [eurofins.com]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. oecd.org [oecd.org]

Cross-Validation of CDTA Titration and ICP-AES for Accurate Metal Ion Quantification in Pharmaceutical Analysis

A Comparative Guide for Researchers and Drug Development Professionals

In the stringent regulatory landscape of pharmaceutical development and manufacturing, the precise and accurate quantification of metal ions is paramount. Metal ions can be present as active pharmaceutical ingredients (APIs), excipients, or as elemental impurities that need to be controlled within strict limits. This guide provides a comprehensive cross-validation of two common analytical techniques for metal ion determination: 1,2-Diaminocyclohexanetetraacetic acid (CDTA) complexometric titration and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES). This comparison, supported by experimental data and detailed methodologies, will assist researchers, scientists, and drug development professionals in selecting the most appropriate technique for their specific analytical needs, ensuring data integrity and regulatory compliance.

Principles of the Techniques

CDTA Titration is a type of complexometric titration where a known concentration of CDTA, a chelating agent, is used to determine the concentration of a metal ion in a sample. CDTA forms a stable, 1:1 stoichiometric complex with most divalent and trivalent metal ions. The endpoint of the titration is typically detected using a metallochromic indicator, which changes color when the metal ion has been completely complexed by the CDTA.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) , also known as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), is a powerful spectroscopic technique for the determination of trace to major concentrations of elements in a sample. The sample is introduced into a high-temperature argon plasma, which excites the atoms of the elements. As the excited atoms relax to their ground state, they emit light at characteristic wavelengths. The intensity of the emitted light is directly proportional to the concentration of the element in the sample.

Data Presentation: A Comparative Analysis

The following table summarizes the key performance characteristics of CDTA titration and ICP-AES for the quantification of metal ions. The data is a synthesis of typical performance and findings from comparative studies.

Parameter	CDTA Titration	ICP-AES
Principle	Complexometric Titration	Atomic Emission Spectrometry
Specificity	Moderate to high (dependent on masking agents and pH control)	High (element-specific emission lines)
Sensitivity	Millimolar (mM) to high micromolar (µM) range	Parts per million (ppm) to parts per billion (ppb) range
Precision (RSD)	Typically ≤ 1%	Typically < 2%
Accuracy	High, when standardized correctly	High, with proper calibration
Sample Throughput	Low to moderate	High (with autosampler)
Cost per Sample	Low	Moderate to high
Instrumentation Cost	Low	High
Matrix Effects	Can be significant; requires masking or separation	Can be managed with internal standards and background correction
Regulatory Acceptance	Well-established for assays of major components	Preferred method for elemental impurity testing (ICH Q3D)[1][2][3]

Experimental Protocols

CDTA Titration of Zinc

This protocol provides a general procedure for the determination of zinc using CDTA titration.

Reagents and Equipment:

• Standardized 0.05 M CDTA solution

• Ammonia-ammonium chloride buffer (pH 10)

• Eriochrome Black T indicator

• Deionized water

• Burette, pipette, Erlenmeyer flask, magnetic stirrer

Procedure:

• Pipette a known volume of the zinc-containing sample solution into an Erlenmeyer flask.

• Dilute the sample with approximately 50 mL of deionized water.

• Add 2-3 mL of the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

• Add a small amount of Eriochrome Black T indicator until a wine-red color is observed.

• Titrate the solution with the standardized 0.05 M CDTA solution with constant stirring.

• The endpoint is reached when the color of the solution changes from wine-red to a distinct blue.

• Record the volume of CDTA solution used and calculate the concentration of zinc in the sample.

ICP-AES Analysis of Metal Ions

This protocol outlines the general steps for the determination of metal ions using ICP-AES.

Reagents and Equipment:

• Certified multi-element standard solutions

• Nitric acid (trace metal grade)

• Deionized water

• ICP-AES instrument with autosampler

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Accurately weigh the sample and digest it using a suitable method, such as microwave-assisted acid digestion with nitric acid, to bring the metal ions into solution.[1] Dilute the digested sample to a known volume with deionized water.

• Calibration: Prepare a series of calibration standards by diluting the certified multi-element standard solutions with 2% nitric acid to cover the expected concentration range of the analytes in the samples.

• Instrument Setup: Optimize the ICP-AES instrument parameters, including plasma power, nebulizer gas flow rate, and viewing height, to achieve optimal signal-to-background ratios for the elements of interest.

• Analysis: Aspirate the blank, calibration standards, and samples into the plasma. The instrument measures the emission intensity at the characteristic wavelengths for each element.

• Quantification: A calibration curve is generated by plotting the emission intensity versus the concentration of the standards. The concentration of the metal ions in the samples is then determined from this calibration curve.

Mandatory Visualizations

Caption: Experimental workflows for CDTA titration and ICP-AES analysis.

Caption: Logical relationship of cross-validating titration with ICP-AES.

Discussion: Choosing the Right Technique

The choice between CDTA titration and ICP-AES depends on the specific application and analytical requirements.

CDTA Titration is a cost-effective and straightforward technique that is well-suited for the assay of major metallic components in drug substances and formulations where the concentration is relatively high. Its main advantages are the low cost of instrumentation and consumables. However, it can be less specific than ICP-AES and may require the use of masking agents to prevent interference from other metal ions. The manual nature of the titration can also lead to lower sample throughput.

ICP-AES is a highly sensitive and specific technique that is ideal for the determination of trace elemental impurities in pharmaceutical products, as mandated by guidelines such as ICH Q3D.[1][2][3] It allows for the simultaneous analysis of multiple elements, leading to high sample throughput, especially with the use of an autosampler. The main drawbacks of ICP-AES are the high initial instrument cost and the higher operational expenses.

Conclusion

Both CDTA titration and ICP-AES are valuable analytical techniques for the determination of metal ions in pharmaceutical analysis. CDTA titration remains a reliable and economical choice for the quantification of major metal ion components, while ICP-AES is the industry standard for the sensitive and specific analysis of elemental impurities. The cross-validation of results between these two methods can provide a high degree of confidence in the accuracy and reliability of the analytical data. For drug development professionals, a thorough understanding of the principles, capabilities, and limitations of each technique is essential for ensuring the quality, safety, and efficacy of pharmaceutical products.

References

• 1. ijcpa.in [ijcpa.in]
• 2. filab.fr [filab.fr]
• 3. contractlaboratory.com [contractlaboratory.com]

comparative analysis of CDTA and Ditiocarb for heavy metal removal.

A Comparative Guide to CDTA and Ditiocarb for Heavy Metal Removal

For researchers, scientists, and drug development professionals engaged in the critical task of heavy metal remediation, the selection of an appropriate chelating agent is paramount. This guide provides a detailed comparative analysis of two potent chelators: 1,2-cyclohexanediaminetetraacetic acid (CDTA) and Ditiocarb (specifically, its common salt, sodium diethyldithiocarbamate). This comparison is based on their chemical properties, mechanisms of action, and performance in heavy metal removal, supported by available experimental data.

Chemical Properties and Mechanism of Action

CDTA (1,2-cyclohexanediaminetetraacetic acid) is a powerful aminopolycarboxylic acid chelating agent. Its structure, featuring a stable cyclohexane (B81311) ring, pre-organizes the molecule for effective metal binding. CDTA forms stable, water-soluble complexes with a wide range of polyvalent metal ions.[1] The chelation mechanism involves the donation of electron pairs from the two nitrogen atoms and the four carboxylate groups to a single metal ion, forming multiple stable five-membered rings. This hexadentate chelation results in high-stability complexes with numerous heavy metals.[1]

Ditiocarb (Diethyldithiocarbamate) is an organosulfur compound that acts as a potent chelating ligand. Unlike CDTA, Ditiocarb typically forms water-insoluble complexes with heavy metals, leading to their precipitation from the solution. The chelation is primarily mediated by the two sulfur atoms in the dithiocarbamate (B8719985) group, which act as a bidentate ligand, forming a stable five-membered ring with a metal ion.[2] This precipitation mechanism is effective over a broad pH range.[3]

Comparative Performance in Heavy Metal Removal

Direct comparative studies under identical experimental conditions for CDTA and Ditiocarb are limited in publicly available literature. However, by examining their individual performances, a comparative assessment can be made.

Stability of Metal Complexes

The stability of the metal-chelant complex is a crucial factor in determining the effectiveness of a chelating agent. The stability constant (log K) is a measure of the strength of the interaction between the chelating agent and the metal ion. Higher log K values indicate more stable complexes.

Table 1: Stability Constants (log K) of CDTA with Various Metal Ions

Metal Ion	log K
Cu²⁺	21.3
Pb²⁺	19.7
Cd²⁺	20.2
Ni²⁺	20.1
Zn²⁺	18.7
Fe³⁺	29.3

Note: Stability constants can vary with experimental conditions such as ionic strength and temperature.

For Ditiocarb, the stability of its metal complexes also follows a predictable trend, often adhering to the Irving-Williams series. The formation of insoluble precipitates is a key feature of Ditiocarb's interaction with heavy metals.[4]

pH Dependence of Heavy Metal Removal

The pH of the solution is a critical parameter influencing the efficiency of heavy metal removal for both chelating agents.

CDTA: The chelating ability of CDTA is pH-dependent. At low pH values, the carboxylate groups become protonated, reducing their ability to bind to metal ions. Generally, CDTA is more effective in neutral to slightly alkaline conditions for the removal of many heavy metals.

Ditiocarb: Ditiocarb is known to be effective over a wide pH range.[3] However, it is unstable in acidic conditions (pH < 4), where it decomposes.[5] The optimal pH for the removal of various heavy metals using Ditiocarb (specifically diethyldithiocarbamate) has been reported in several studies.

Table 2: Heavy Metal Removal Efficiency of Diethyldithiocarbamate at Different pH Values

Metal Ion	pH	Removal Efficiency (%)
Pb²⁺	5.3	46
11.0	Highest
Cd²⁺	5.3	Highest (aliphatic)
7.3	Highest (aromatic)
Cu²⁺	8.5	Highest
Zn²⁺	11.0	Highest

Source: Adapted from a study on dithiocarbamate ligands.[3] "Highest" indicates the pH at which the maximum removal efficiency was observed in the cited study, though the exact percentage was not always provided.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. Below are generalized experimental protocols for heavy metal removal from an aqueous solution.

Materials and Reagents

• Stock solutions (e.g., 1000 mg/L) of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, CuSO₄·5H₂O).

• Chelating agent solutions of known concentration (CDTA or Sodium Diethyldithiocarbamate).

• pH adjustment solutions (e.g., 0.1 M HCl and 0.1 M NaOH).

• Analytical grade water.

General Procedure for Batch Removal Experiments

• Preparation of Metal Solution: Prepare a working solution of the target heavy metal at a desired concentration by diluting the stock solution.

• pH Adjustment: Adjust the pH of the metal solution to the desired value using HCl or NaOH.

• Addition of Chelating Agent: Add a specific volume of the chelating agent solution to the metal solution to achieve the desired molar ratio.

• Agitation and Equilibration: Agitate the mixture for a predetermined contact time (e.g., 1-2 hours) at a constant temperature to ensure equilibrium is reached.

• Separation:

  • For Ditiocarb , which forms a precipitate, separate the solid metal-dithiocarbamate complex from the solution by filtration or centrifugation.

  • For CDTA , which forms a soluble complex, the removal from a solid phase (like contaminated soil) would be assessed by analyzing the liquid phase. In aqueous solutions, its effectiveness is in sequestering the metal ion.

• Analysis: Analyze the concentration of the remaining heavy metal in the filtrate/supernatant using an appropriate analytical technique, such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Calculation of Removal Efficiency: Calculate the removal efficiency using the following formula: Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] x 100 Where C₀ is the initial metal concentration and Cₑ is the final metal concentration.

Visualizations

Chemical Structures

Figure 1. Chemical Structures of CDTA and Ditiocarb

Chelation Mechanisms

Figure 2. Chelation Mechanisms

General Experimental Workflow

Figure 3. Experimental Workflow for Comparative Analysis

Conclusion

Both CDTA and Ditiocarb are highly effective chelating agents for heavy metal removal, but they operate through different mechanisms and are suited for different applications.

• CDTA forms strong, soluble complexes with heavy metals, making it ideal for applications where the goal is to sequester and transport metal ions in a soluble form, such as in soil washing or certain medical treatments. Its effectiveness is generally higher in neutral to alkaline conditions.

• Ditiocarb excels at precipitating heavy metals out of solution, which is highly advantageous for wastewater treatment processes where the solid precipitate can be easily removed. It is effective over a broader pH range but is susceptible to degradation in acidic environments.

The choice between CDTA and Ditiocarb will ultimately depend on the specific requirements of the application, including the target heavy metals, the pH of the medium, the desired final form of the metal (soluble complex vs. precipitate), and environmental considerations regarding the chelating agent itself. Further direct comparative studies under standardized conditions would be invaluable for a more definitive performance assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Cyclohexanediaminetetraacetic acid proper disposal procedures

Cyclohexanediaminetetraacetic acid (CDTA) is a chelating agent widely used in various laboratory and industrial applications. Proper disposal of CDTA, as with any chemical, is crucial to ensure the safety of personnel and to prevent environmental contamination. This document provides a comprehensive guide for the safe handling and disposal of CDTA, tailored for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle CDTA with appropriate safety measures. CDTA is known to cause serious eye irritation and may be harmful if inhaled.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][3][4][5]

• Hand Protection: Wear appropriate chemical-resistant gloves.[6] Dispose of contaminated gloves after use in accordance with good laboratory practices.[6]

• Body Protection: Use a lab coat or other protective clothing to prevent skin contact.[3][4][5][6]

• Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][4][5][6]

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[7]

• Ensure that eyewash stations and safety showers are readily accessible in the work area.[3][4]

II. Spill Management

In the event of a CDTA spill, immediate and appropriate action is necessary to prevent its spread and to ensure the safety of laboratory personnel.

Spill Cleanup Protocol:

• Evacuate and Secure: Alert others in the vicinity and, if necessary, evacuate the immediate area.

• Ventilate: Ensure adequate ventilation to disperse any airborne dust.

• Contain: Prevent the spill from spreading and from entering drains or waterways.

• Clean-up:

  • For solid CDTA, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1][4][7] Avoid actions that generate dust.[1][4][7]

  • For solutions containing CDTA, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a designated chemical waste container.[6]

• Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent and water.

• Dispose: The collected spill material is considered chemical waste and must be disposed of following the procedures outlined below.

III. Step-by-Step Disposal Procedure

The disposal of CDTA and its containers must be conducted in compliance with local, regional, and national regulations.[3][4][6][7] It is crucial to remember that chemical waste generators are responsible for the proper classification and disposal of their waste.[3][4][7]

Step 1: Waste Characterization

• Determine if the CDTA waste is considered hazardous. This determination should be based on its characteristics, such as toxicity, and any other chemicals mixed with it.

• Consult your institution's Environmental Health & Safety (EHS) department for guidance on waste characterization.

Step 2: Waste Segregation and Collection

• Solid CDTA Waste: Collect solid CDTA waste, including contaminated spill cleanup materials, in a clearly labeled, sealed, and compatible container.

• Aqueous CDTA Waste: Collect aqueous solutions containing CDTA in a separate, labeled, and leak-proof container.

  • Do not dispose of CDTA solutions down the sanitary sewer.[2][6] Chelating agents can form strong complexes with metals, which may have long-lasting environmental effects.[8][9]

• Contaminated Labware: Disposable labware (e.g., gloves, pipette tips) that has come into contact with CDTA should be placed in a designated solid chemical waste container.

• Empty Containers: Original containers of CDTA should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste.[2] After rinsing, the container can be disposed of as non-hazardous waste, or as directed by your local regulations. Puncturing the container can prevent its reuse.[2]

Step 3: Labeling and Storage

• All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name (Cyclohexanediaminetetraacetic acid), and any other components in the waste stream.

• Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[3][4][5]

Step 4: Arrange for Disposal

• Contact your institution's EHS department to arrange for the pickup and disposal of the CDTA waste.

• The primary methods for the disposal of CDTA waste are through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

The following flowchart outlines the decision-making process for the proper disposal of CDTA.

Caption: CDTA Disposal Decision Workflow.

IV. Quantitative Data Summary

While specific quantitative limits for CDTA disposal are highly dependent on local regulations, some general guidelines for aqueous waste disposal can be considered. However, it is crucial to confirm these with your local authorities and EHS department before proceeding.

Parameter	Guideline	Citation
pH of Aqueous Waste for Sewer Disposal	Generally, between 5.5 and 11.0 for non-hazardous aqueous solutions. Note: This is a general guideline and may not apply to CDTA waste due to its chelating properties. It is strongly recommended to not dispose of CDTA solutions down the drain.	[10]
Heavy Metal Content	Aqueous waste containing heavy metals complexed with CDTA should not be disposed of via the sanitary sewer.	[8][9]

Disclaimer: The information provided here is intended as a general guide. Always consult your institution's specific safety and disposal protocols and the relevant local, state, and federal regulations before handling and disposing of any chemical waste.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. edvotek.com [edvotek.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. From initial treatment design to final disposal of chelating agents: a review of corrosion and degradation mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]